Cerium (IV) ammonium sulfate

• CAS: 10378-47-9

Core Science & Biosynthesis

Ceric Ammonium Sulfate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile Oxidizing Agent

Abstract

Ceric ammonium (B1175870) sulfate (B86663), a powerful oxidizing agent, holds a significant position in both analytical chemistry and organic synthesis. Its utility extends to various applications relevant to researchers, scientists, and drug development professionals, including redox titrations, synthesis of pharmaceutical intermediates, and drug delivery systems. This technical guide provides a thorough overview of ceric ammonium sulfate, detailing its chemical and physical properties, experimental protocols for its key applications, and visual representations of relevant chemical workflows.

Introduction

Ceric ammonium sulfate is an inorganic compound, most commonly available as a dihydrate with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O. It is a bright yellow-orange crystalline solid known for its high oxidizing potential and stability in acidic solutions, making it a preferred reagent in many laboratory and industrial settings. In the realm of pharmaceutical development, its role as a selective oxidizing agent is of particular interest for the synthesis of complex organic molecules and for the quality control of drug substances.

Chemical and Physical Properties

A summary of the key quantitative data for ceric ammonium sulfate dihydrate is presented in the table below, providing a quick reference for its fundamental properties.

Property	Value	Reference
Chemical Formula	(NH₄)₄Ce(SO₄)₄·2H₂O	[1][2][3]
Molar Mass	632.55 g/mol	[2]
Appearance	Yellow to orange crystalline powder	[1][3]
Melting Point	130 °C (decomposes)
Solubility	Soluble in water and dilute acids
Redox Potential	Approximately +1.44 V (in 1M H₂SO₄)
CAS Number	10378-47-9	[3]

Key Applications in Research and Drug Development

Ceric ammonium sulfate is a versatile reagent with a broad range of applications.

Redox Titrations (Cerimetry)

One of the primary applications of ceric ammonium sulfate is in cerimetry, a type of redox titration. The Ce⁴⁺ ion is a strong oxidizing agent, and its reduction to the colorless Ce³⁺ ion provides a clear endpoint for titrations. It is frequently used to determine the concentration of various reducing agents.

Organic Synthesis

In organic chemistry, ceric ammonium sulfate serves as a powerful and selective oxidizing agent. It is employed in a variety of transformations, including the oxidation of alcohols, aldehydes, and phenols. Its utility in the synthesis of complex organic molecules makes it a valuable tool for medicinal chemists and those involved in the development of active pharmaceutical ingredients (APIs). For instance, it has been used in the synthesis of xanthones and other heterocyclic compounds which are scaffolds for many biologically active molecules.

Pharmaceutical Analysis

The strong oxidizing properties of ceric ammonium sulfate are also leveraged in the quantitative analysis of pharmaceutical compounds. It can be used in spectrophotometric methods for the determination of drugs in bulk and dosage forms.

Experimental Protocols

Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate Solution

This protocol outlines the preparation of a standard solution of ceric ammonium sulfate and its standardization using arsenic trioxide as a primary standard.

Preparation of 0.1 M Ceric Ammonium Sulfate Solution:

• Weigh 65 g of ceric ammonium sulfate.

• In a fume hood, add the ceric ammonium sulfate to a mixture of 30 mL of concentrated sulfuric acid and 500 mL of deionized water.

• Gently heat the mixture with stirring until the salt is completely dissolved.

• Allow the solution to cool to room temperature.

• Filter the solution if it is turbid.

• Transfer the clear solution to a 1000 mL volumetric flask and dilute to the mark with deionized water.

Standardization against Arsenic Trioxide:

• Accurately weigh approximately 0.2 g of arsenic trioxide (previously dried at 105 °C for 1 hour) and transfer it to a 500 mL conical flask.

• Add 25 mL of 8% (w/v) sodium hydroxide (B78521) solution and swirl to dissolve the arsenic trioxide.

• Add 100 mL of deionized water and mix.

• Carefully add 30 mL of dilute sulfuric acid.

• Add 0.15 mL of osmic acid solution (as a catalyst) and 0.1 mL of ferroin (B110374) sulfate solution (as an indicator).

• Titrate the prepared arsenic trioxide solution with the 0.1 M ceric ammonium sulfate solution. The endpoint is reached when the pink color of the indicator changes to a very pale blue.

• The molarity of the ceric ammonium sulfate solution can be calculated using the following formula: Molarity (M) = (mass of As₂O₃ (g) / 0.004946 g/mL) / volume of CAS solution (mL)

Assay of Ferrous Fumarate (B1241708)

This protocol describes the use of a standardized ceric ammonium sulfate solution to determine the purity of ferrous fumarate.

• Accurately weigh about 0.3 g of ferrous fumarate and transfer it to a conical flask.

• Add 15 mL of dilute sulfuric acid and gently heat to dissolve the sample.

• Cool the solution and add 50 mL of deionized water.

• Add a few drops of ferroin sulfate indicator.

• Titrate immediately with a standardized 0.1 N ceric ammonium sulfate solution until the red color disappears.

• Each mL of 0.1 N ceric ammonium sulfate is equivalent to 0.01699 g of C₄H₂FeO₄.

Workflow and Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate key processes involving ceric ammonium sulfate.

Caption: Workflow for the preparation and standardization of a ceric ammonium sulfate solution.

References

• 1. pharmaguddu.com [pharmaguddu.com]
• 2. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 3. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]

physical and chemical properties of cerium (IV) ammonium sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of cerium (IV) ammonium (B1175870) sulfate (B86663), also known as ceric ammonium sulfate. It details its applications in analytical chemistry and organic synthesis, complete with experimental protocols and safety information.

Core Properties

Cerium (IV) ammonium sulfate is an inorganic salt with the cerium atom in its +4 oxidation state.[1] It is a strong oxidizing agent, a property that defines its primary applications in laboratory and industrial settings.[2] The dihydrate, (NH₄)₄Ce(SO₄)₄·2H₂O, is the most common form of this compound.[2]

Physical Properties

The compound is typically an orange-red or yellowish-orange crystalline solid.[1][3] It is soluble in water, where it forms acidic solutions, and is noted to be insoluble in ethanol.[1][4] Upon heating, it does not have a true melting point but rather decomposes.[1]

Table 1: Physical and Chemical Properties of Cerium (IV) Ammonium Sulfate Dihydrate

Property	Value	References
Chemical Formula	(NH₄)₄Ce(SO₄)₄·2H₂O	[1][2]
Molar Mass	632.55 g/mol	[2][5]
Appearance	Orange-red / Yellowish-orange crystalline powder	[1][3][6]
Melting Point	130 °C (decomposes)	[2][4]
Solubility	Soluble in water; Insoluble in ethanol	[2][4][7]
Density	~2.4 g/cm³	[1]
Odor	Odorless	[1][4]

Chemical Properties

The defining chemical characteristic of cerium (IV) ammonium sulfate is its strong oxidizing potential. The Ce(IV)/Ce(III) redox couple has a reduction potential of approximately +1.44 V.[2] This high potential allows it to oxidize a wide range of organic and inorganic substances.[8] When it acts as an oxidant, the ceric (Ce⁴⁺) ion is reduced to the cerous (Ce³⁺) ion, which is colorless.[3] The strong yellow or orange color of Ce(IV) solutions transitioning to the colorless Ce(III) state provides a clear visual indicator in titrimetric analysis.

Table 2: Chemical and Safety Data

Property	Value / Information	References
Oxidation State of Cerium	+4	[1]
Standard Reduction Potential (Ce⁴⁺/Ce³⁺)	~ +1.44 V	[2]
Key Reactions	Oxidizes ferrous (Fe²⁺) to ferric (Fe³⁺) ions.	[9]
Stability	Stable under normal conditions.	[4]
Incompatibilities	Strong acids, strong bases, combustible materials.
Hazard Statements	Causes skin and serious eye irritation; May cause respiratory irritation.	[10]

Core Applications and Methodologies

The strong oxidizing power of cerium (IV) ammonium sulfate makes it a versatile reagent in both analytical chemistry and organic synthesis.

Cerimetric Titration

Cerimetry is a quantitative analytical technique that uses a standardized solution of a Ce(IV) salt to determine the concentration of a reducing analyte.[8] One of the most common applications is the determination of iron (II).

The relationship between the properties of ceric ammonium sulfate and its primary application in redox titrations is illustrated below.

Caption: Relationship between properties and application.

This protocol details the standardization of a cerium (IV) sulfate solution and its use to quantify the amount of ferrous ion in a sample.

1. Preparation of 0.1 M Cerium (IV) Sulfate Titrant:

• Weigh approximately 64 g of ceric ammonium sulfate dihydrate.

• In a fume hood, slowly and with stirring, add the solid to 500 mL of 1 M sulfuric acid.

• Gently warm the mixture until the salt dissolves.

• Cool the solution and quantitatively transfer it to a 1000 mL volumetric flask.

• Dilute to the mark with 1 M sulfuric acid and mix thoroughly. Store the solution in a well-stoppered bottle protected from light.

2. Standardization of the Cerium (IV) Sulfate Solution:

• Accurately weigh approximately 0.2 g of primary standard sodium oxalate (B1200264) (Na₂C₂O₄), previously dried at 105°C for 2 hours.[11]

• Dissolve the sodium oxalate in 75 mL of deionized water in a 250 mL conical flask.[11]

• Carefully add 7 mL of sulfuric acid (pre-mixed by adding 2 mL of concentrated H₂SO₄ to 5 mL of water).[11]

• Add 10 mL of hydrochloric acid and heat the solution to 70-75°C.[11]

• Titrate the hot solution with the prepared ceric sulfate solution until the appearance of a permanent, slight yellow color, which indicates the endpoint.[11]

• Calculate the exact molarity of the ceric sulfate solution. Each 6.700 mg of sodium oxalate is equivalent to 1 mL of 0.1 N ceric sulfate.[11]

3. Titration of Ferrous Ammonium Sulfate (FAS) Sample:

• Accurately weigh a sample of ferrous ammonium sulfate hexahydrate to be analyzed.

• Dissolve the sample in a conical flask containing approximately 20 mL of 2 N sulfuric acid.[12]

• Add 2-3 drops of ferroin (B110374) indicator. The solution will turn red.[12]

• Titrate with the standardized cerium (IV) sulfate solution from the burette.

• The endpoint is reached when the color changes sharply from red to a pale blue or milky yellow.[12][13]

• Repeat the titration to obtain concordant results.

• Calculate the percentage of Fe²⁺ in the original sample.

The workflow for this analytical procedure is visualized below.

Caption: Workflow for cerimetric titration of iron (II).

Organic Synthesis

Cerium (IV) ammonium sulfate is a valuable one-electron oxidant in organic chemistry.[14] It is often used in reactions where ceric ammonium nitrate (B79036) (CAN) might cause side reactions due to the nitrate ligand. Its applications include:

• Oxidation of Aromatic Rings: It can oxidize polycyclic aromatic hydrocarbons to quinones in good yields.

• Oxidative Transformations: It is used for the cleavage of carbon-carbon double bonds and the oxidation of alcohols and thiols.[1]

• Catalysis: It can serve as a catalyst in various synthetic transformations.[1]

The general mechanism often involves the formation of radical cation intermediates.[14]

Safety and Handling

Cerium (IV) ammonium sulfate is a strong oxidizing agent and requires careful handling.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[15] Work in a well-ventilated area or a fume hood, especially when handling the powder.[3]

• Incompatibilities: Keep away from combustible materials, strong acids, and strong bases.

• Health Hazards: The compound may cause skin, eye, and respiratory tract irritation.[3] Avoid generating dust.[3]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[3]

• First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes. For skin contact, wash with plenty of water.[3] Seek medical attention if irritation persists.

This guide provides a foundational understanding of cerium (IV) ammonium sulfate for professionals in research and development. Its robust properties as an oxidizing agent, coupled with well-established analytical protocols, ensure its continued importance in chemical science.

References

• 1. synthetikaeu.com [synthetikaeu.com]
• 2. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 10378-47-9 CAS MSDS (Ammonium cerium(IV) sulfate dihydrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 硫酸铈(IV)铵 二水合物 | Sigma-Aldrich [sigmaaldrich.com]
• 6. 10378-47-9 CAS | AMMONIUM CERIC SULPHATE DIHYDRATE | Cerium Salts | Article No. 01130 [lobachemie.com]
• 7. Cerium(IV) ammonium sulfate dihydrate | CeH20N4O18S4 | CID 71308344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. vernier.com [vernier.com]
• 10. carlroth.com [carlroth.com]
• 11. pharmaupdater.com [pharmaupdater.com]
• 12. scribd.com [scribd.com]
• 13. edu.rsc.org [edu.rsc.org]
• 14. mgesjournals.com [mgesjournals.com]
• 15. mt.com [mt.com]

An In-depth Technical Guide to the Structure and Bonding of Cerium (IV) Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure and bonding of cerium (IV) ammonium (B1175870) sulfate (B86663), a significant oxidizing agent with applications in analytical chemistry and organic synthesis. This document details the compound's molecular architecture, summarizes key quantitative structural data, and outlines the experimental protocols for its characterization.

Introduction

Cerium (IV) ammonium sulfate, with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is an orange-colored solid known for its strong oxidizing properties.[1][2] Its stability and solubility in acidic solutions make it a valuable reagent in various chemical transformations. A thorough understanding of its structure and bonding is crucial for optimizing its use in existing applications and for the development of new synthetic methodologies.

Molecular Structure and Bonding

Crystallographic studies have revealed that the solid-state structure of cerium (IV) ammonium sulfate is more accurately represented by the formula (NH₄)₈[Ce₂(SO₄)₈]·4H₂O.[1] The fundamental structural unit is the dimeric anion, [Ce₂(SO₄)₈]⁸⁻, where two cerium atoms are bridged by sulfate groups.

Coordination Environment of Cerium (IV): The cerium (IV) ion is in a nine-coordinate environment, bonded to oxygen atoms from the sulfate ligands.[1] The coordination polyhedron can be described as a distorted tricapped trigonal prism.[1] This high coordination number is characteristic of larger metal ions like cerium.

Bonding Characteristics: The bonding between the cerium (IV) ion and the oxygen atoms of the sulfate groups is primarily ionic in nature, arising from the electrostatic attraction between the highly charged Ce⁴⁺ cation and the negatively charged oxygen atoms. The sulfate groups act as bridging ligands, connecting the cerium centers to form the dimeric anionic complex. The ammonium ions (NH₄⁺) and water molecules are located in the crystal lattice and are involved in an extensive network of hydrogen bonds with the oxygen atoms of the sulfate groups, which stabilizes the overall crystal structure.[1]

Quantitative Structural Data

The following table summarizes key bond lengths and angles for (NH₄)₈[Ce₂(SO₄)₈]·4H₂O, as determined by single-crystal X-ray diffraction.

Parameter	Value
Bond Lengths
Ce-O	2.325 (2) - 2.478 (2) Å
Selected Bond Angles
O3-Ce-O5	66.92 (9)°
O9'-Ce-O10	92.28 (9)°
O3-Ce-O8	120.39 (8)°
O9'-Ce-O13	151.28 (9)°
O3-Ce-O9'	111.71 (9)°
O10-Ce-O11	56.86 (8)°
O10-Ce-O13	81.91 (9)°
O4-Ce-O5	107.08 (9)°
O11-Ce-O13	121.78 (9)°
O4-Ce-O8	156.44 (9)°
O4-Ce-O13	126.37 (9)°
O5-Ce-O15	130.93 (9)°
O9-S3-O10	108.7 (1)°
O9-S3-O11	109.5 (2)°
O9-S3-O12	110.0 (1)°

Data sourced from Shan and Huang (1998), Acta Crystallographica Section C, 54, 1744-1745.[1]

Experimental Protocols

The structural elucidation of cerium (IV) ammonium sulfate was achieved through single-crystal X-ray diffraction. The following sections detail the methodologies for crystal synthesis and data acquisition.

Synthesis of Single Crystals

High-quality single crystals of (NH₄)₈[Ce₂(SO₄)₈]·4H₂O suitable for X-ray diffraction can be prepared via a hydrothermal method.[1]

Materials:

• Cerium (IV) ammonium sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)

• Distilled water

• Thick-walled Pyrex tube

Procedure:

• Place 800 mg of commercially available cerium (IV) ammonium sulfate dihydrate into a thick-walled Pyrex tube.

• Add 0.3 ml of distilled water to the tube.

• Seal the Pyrex tube.

• Heat the sealed tube at 383 K (110 °C) for 5 days.

• After the heating period, allow the tube to cool slowly to room temperature.

• Bright yellow crystals of (NH₄)₈[Ce₂(SO₄)₈]·4H₂O should be formed.

Single-Crystal X-ray Diffraction

The determination of the crystal structure involves the following general steps:

1. Crystal Mounting:

• A suitable single crystal is selected under a microscope and mounted on a goniometer head.

2. Data Collection:

• The mounted crystal is placed on a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations.

• The crystal is exposed to a monochromatic X-ray beam.

• A series of diffraction images are collected as the crystal is rotated.

3. Data Processing:

• The collected diffraction data are indexed to determine the unit cell parameters and crystal system.

• The intensities of the reflections are integrated and corrected for various experimental factors.

4. Structure Solution and Refinement:

• The positions of the heavy atoms (cerium and sulfur) are determined using direct methods or Patterson methods.

• The remaining non-hydrogen atoms (oxygen and nitrogen) are located from difference Fourier maps.

• The structural model is refined using least-squares methods to minimize the difference between the observed and calculated structure factors.

• Hydrogen atoms may be placed in calculated positions and refined using a riding model.

Logical Workflow Diagram

The following diagram illustrates the experimental workflow for the structural determination of cerium (IV) ammonium sulfate.

Caption: Experimental workflow for the structural determination of cerium (IV) ammonium sulfate.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]

Technical Guide: Synthesis and Preparation of Ceric Ammonium Sulfate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceric ammonium (B1175870) sulfate (B86663) dihydrate, (NH₄)₄Ce(SO₄)₄·2H₂O, is a versatile and powerful oxidizing agent with significant applications in analytical chemistry and organic synthesis.[1][2] Its utility as a titrant in redox titrations and as a reagent in various chemical transformations makes a thorough understanding of its synthesis and characterization crucial for researchers. This guide provides an in-depth overview of a reliable method for the preparation of high-purity ceric ammonium sulfate dihydrate, complete with experimental protocols, quantitative data, and characterization details.

Synthesis Methodology

The primary method for synthesizing high-purity ceric ammonium sulfate dihydrate involves the oxidation of a cerous salt in the presence of ammonium and sulfate ions. A common and effective precursor for this process is cerium carbonate. The overall synthesis can be broken down into three main stages: dissolution of the cerium precursor, oxidation and precipitation of cerium hydroxide (B78521), and finally, crystallization of the target compound.

A patented method outlines a process that yields a product with a purity greater than 99.99%.[3] This process is advantageous due to its simplicity and the high quality of the final product.[3]

Experimental Protocol

This protocol is adapted from the method described in patent CN113023763A.[3]

Step 1: Preparation of Cerous Sulfate Solution

• In a suitable reaction vessel, dissolve 200 g of cerium carbonate (TERO of 50%, with a relative purity of rare earth ≥ 99.99%) in 1.16 L of a 0.75 mol/L sulfuric acid solution.

• Stir the mixture until the cerium carbonate is completely dissolved, resulting in a clear cerous sulfate solution.

Step 2: Oxidation and Precipitation of Cerium Hydroxide

• In a separate vessel, prepare a mixed solution containing 0.58 L of 3 mol/L ammonia (B1221849) water and hydrogen peroxide at a concentration of 1.51 mol/L.

• Add the cerous sulfate solution from Step 1 to this mixed solution.

• Maintain the reaction temperature at 25°C until the reaction is complete.

• After the initial reaction, heat the mixture to 90°C and stir for 2 hours to yield a cerium hydroxide suspension.

Step 3: Crystallization of Ceric Ammonium Sulfate Dihydrate

• To the cerium hydroxide suspension from Step 2, add a sulfuric acid solution (50-98% mass concentration) while stirring.

• Control the pH of the solution to maintain a range of 1 to 3.

• Heat the mixture and continue stirring to induce the crystallization of ceric ammonium sulfate.

• Once crystallization is complete, isolate the crystals by suction filtration or centrifugation.

• Wash the crystals with a suitable solvent (e.g., deionized water) to remove any remaining impurities.

• Dry the purified crystals to obtain high-purity ceric ammonium sulfate dihydrate.

Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process.

References

• 1. Ammonium ceric sulphate dihydrate [himedialabs.com]
• 2. lookchem.com [lookchem.com]
• 3. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]

Cerium(IV) Ammonium Sulfate: A Technical Guide to its History, Properties, and Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium(IV) ammonium (B1175870) sulfate (B86663), also known as ceric ammonium sulfate, is an inorganic double salt with the formula (NH₄)₄Ce(SO₄)₄·2H₂O.[1][2] As a powerful yet stable oxidizing agent, it has carved out a significant niche in both analytical chemistry and organic synthesis.[1] Its vibrant orange-red crystalline form is a familiar sight in laboratories where it is employed as a primary standard in redox titrations—a technique known as cerimetry—and as a versatile reagent for various oxidative transformations.[1][3] This guide delves into the history of its parent element, cerium, the development of its ceric salts, and provides a comprehensive overview of the synthesis, properties, and key applications of cerium(IV) ammonium sulfate.

The Journey from Mineral to Element: The Discovery of Cerium

The story of cerium(IV) ammonium sulfate begins with the discovery of its defining element, cerium (Ce). The journey started in 1751 when Swedish mineralogist Axel Cronstedt identified a reddish-brown mineral from a mine in Bastnäs, Sweden, which he named "Tungsten of Bastnäs" (later known as cerite). However, he did not recognize the new element it contained.

It wasn't until 1803 that the element was finally isolated and identified. Working independently, two groups of chemists—Jöns Jacob Berzelius and Wilhelm Hisinger in Sweden, and Martin Heinrich Klaproth in Germany—successfully discovered the new element within the cerite ore.[4][5] Berzelius and Hisinger named the element "cerium" in honor of the dwarf planet Ceres, which had been discovered just two years prior by Giuseppe Piazzi.[4][6] This discovery marked cerium as the first of the lanthanide series, or rare earth metals, to be identified.[6]

Further work by Carl Gustaf Mosander in 1825 led to the preparation of metallic cerium, and by 1839, he demonstrated that the "ceria" (cerium oxide) isolated by Berzelius was, in fact, a mixture containing another rare earth element, which he named lanthanum.[4] This highlighted the great difficulty in separating the chemically similar rare earth elements.

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// Nodes A [label="1751: Cronstedt discovers 'Tungsten of Bastnäs' (Cerite)"]; B [label="1803: Berzelius & Hisinger discover Cerium"]; C [label="1803: Klaproth independently discovers Cerium"]; D [label="1825: Mosander prepares metallic Cerium"]; E [label="1839: Mosander discovers Lanthanum within Ceria"]; F [label="1903: Auer von Welsbach patents Ferrocerium ('flint')"];

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The Rise of Ceric Compounds and Cerimetry

While the element cerium was discovered in 1803, the specific synthesis and application of cerium(IV) ammonium sulfate came much later. The development of cerium compounds was significantly advanced by the Austrian chemist Carl Auer von Welsbach. In 1903, he patented "ferrocerium," an alloy of 70% cerium and 30% iron that produces sparks when struck and remains the basis for modern lighter flints.[7][8] His work demonstrated the practical utility of cerium and spurred further investigation into its compounds.

The application of cerium(IV) salts as analytical reagents was first proposed in the mid-19th century, but systematic studies began much later.[7] This new branch of volumetric analysis, termed "cerimetry," utilizes the strong oxidizing power of the Ce⁴⁺ ion, which is reduced to the colorless Ce³⁺ ion during the reaction.[3][9]

Ce⁴⁺ + e⁻ → Ce³⁺

Cerium(IV) ammonium sulfate emerged as a superior reagent for cerimetry. Unlike potassium permanganate, another common titrant, it can be used in the presence of high concentrations of hydrochloric acid without generating chlorine gas.[3][9] Furthermore, its solutions are remarkably stable over long periods. These advantages established cerium(IV) ammonium sulfate as a valuable and reliable standard oxidant in analytical laboratories.[10]

Technical Data and Properties

Cerium(IV) ammonium sulfate is a stable, orange-red crystalline solid that is soluble in water and dilute acids.[1][2]

Property	Value	References
Chemical Formula	(NH₄)₄Ce(SO₄)₄·2H₂O	[1][2]
Molar Mass	632.55 g/mol	[2][11]
Appearance	Orange-red / Yellow-orange crystalline solid	[1][2]
Melting Point	130 °C (decomposes)	[2][12]
Solubility	Soluble in water and dilute sulfuric acid	[1][10]
Standard Reduction Potential (Ce⁴⁺/Ce³⁺)	~ +1.44 V (in H₂SO₄)	[2][13]

Experimental Protocols

Synthesis of High-Purity Cerium(IV) Ammonium Sulfate

A modern, green method for preparing high-purity cerium(IV) ammonium sulfate has been developed, offering high purity (>99.99%) and good solubility.[14] The process involves the oxidation of a cerous sulfate solution.

Methodology:

• Preparation of Cerous Sulfate: Cerium carbonate is dissolved in a sulfuric acid solution (e.g., 0.5-0.75 mol/L) to obtain a cerous sulfate solution. The final pH is controlled between 1 and 4.[14]

• Oxidation: A mixed solution of aqueous ammonia (B1221849) (3-6 mol/L) and hydrogen peroxide is prepared. The cerous sulfate solution is added to this mixture. Hydrogen peroxide acts as the oxidizing agent, converting Ce³⁺ to Ce⁴⁺.[14]

• Precipitation and Heating: After the oxidation reaction is complete, the solution is heated.[14]

• Crystallization: A sulfuric acid solution is added to the heated mixture, which is then stirred to induce the crystallization of cerium(IV) ammonium sulfate.[14]

• Isolation: The resulting high-purity crystals are isolated by suction filtration or centrifugation, followed by washing and drying.[14]

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// Edges start -> step1; step1 -> step3; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; step6 -> step7; step7 -> end; } dot Caption: Workflow for the modern synthesis of high-purity cerium(IV) ammonium sulfate.

Application in Cerimetric Titration: Standardization of a Solution

Before use as a titrant, a cerium(IV) ammonium sulfate solution must be accurately standardized against a primary standard, such as arsenic trioxide (As₂O₃) or sodium oxalate.[8][15]

Methodology (using Arsenic Trioxide):

• Prepare Primary Standard: Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask.[8]

• Dissolution: Dissolve the As₂O₃ by adding 25 mL of 8.0% w/v sodium hydroxide (B78521) solution and swirling. Add 100 mL of water and mix.[8]

• Acidification & Catalysis: Add 30 mL of dilute sulfuric acid. Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin (B110374) sulfate indicator.[8]

• Titration: Titrate the prepared solution with the cerium(IV) ammonium sulfate solution. The titrant should be added slowly as the endpoint is approached.[8]

• Endpoint Detection: The endpoint is reached when the pink color of the ferroin indicator changes to a very pale blue.[8]

• Calculation: The molarity of the ceric solution is calculated based on the stoichiometry of the reaction, where 1 mole of As₂O₃ reacts with 4 moles of Ce⁴⁺. (1 mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃).[8]

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// Edges start -> step1; step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; step6 -> end; } dot Caption: Experimental workflow for the standardization of a ceric ammonium sulfate solution.

Application in Organic Synthesis

Beyond analytics, cerium(IV) ammonium sulfate (CAS) is a valuable one-electron oxidant in organic synthesis. It is often used as a substitute for the more common cerium(IV) ammonium nitrate (B79036) (CAN) when the nitrate ligands in CAN could lead to unwanted side products.[10][16] A primary application is the oxidation of aromatic hydrocarbons to quinones. For example, naphthalene (B1677914) can be oxidized to 1,4-naphthoquinone (B94277) in excellent yield using CAS in a mixture of sulfuric acid and acetonitrile.[10][16]

Conclusion

From its elemental roots in a Swedish mine to its synthesis as a refined double salt, cerium(IV) ammonium sulfate represents a cornerstone of analytical chemistry and a versatile tool for synthetic chemists. Its history is intertwined with the foundational discoveries of the rare earth elements and the subsequent development of precise analytical techniques. With its high redox potential, excellent stability, and versatility, cerium(IV) ammonium sulfate continues to be an indispensable reagent for researchers, scientists, and professionals in drug development and materials science, embodying the transformation of a mineralogical curiosity into a high-performance chemical tool.

References

• 1. Ammonium cerium (IV) sulfate dihydrate - SYNTHETIKA [synthetikaeu.com]
• 2. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Preparation and standardization molar and normal solutions of Ceric ammonium sulphate - Pharmacy Infoline [pharmacyinfoline.com]
• 5. tabraizullah.wordpress.com [tabraizullah.wordpress.com]
• 6. Cerium(IV) ammonium sulfate dihydrate | CeH20N4O18S4 | CID 71308344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cerimetry, Iodimetry, Iodometry, Bromometry, Dichrometry and Titration with Potassium-iodate | Pharmaguideline [pharmaguideline.com]
• 8. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 9. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 10. AMMONIUM CERIUM(IV) SULFATE | 7637-03-8 [chemicalbook.com]
• 11. americanelements.com [americanelements.com]
• 12. AMMONIUM CERIUM(IV) SULFATE DIHYDRATE | CAS#:10378-47-9 | Chemsrc [chemsrc.com]
• 13. researchgate.net [researchgate.net]
• 14. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]
• 15. pharmadekho.com [pharmadekho.com]
• 16. AMMONIUM CERIUM(IV) SULFATE | 7637-03-8 [amp.chemicalbook.com]

Solubility Profile of Cerium (IV) Ammonium Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of cerium (IV) ammonium (B1175870) sulfate (B86663). Due to the limited availability of precise quantitative data for this specific compound, this document summarizes known qualitative solubility information and includes quantitative data for the closely related cerium (IV) sulfate for comparative analysis. Furthermore, a detailed experimental protocol for determining solubility is provided, alongside a visual representation of the general workflow.

Core Solubility Data

Cerium (IV) ammonium sulfate, an orange-red crystalline solid, is generally described as being soluble in aqueous solutions, particularly in acidic conditions. Its solubility in organic solvents is reported to be poor.

Qualitative Solubility

The following table summarizes the qualitative solubility of cerium (IV) ammonium sulfate in various solvents as reported in scientific literature and technical data sheets.

Solvent System	Solubility Description	Citations
Water	Soluble, may dissolve slowly	[1][2][3][4]
Dilute Sulfuric Acid	Easily soluble	[5]
Ethanol	Insoluble	[6][7]
Acetic Acid	Insoluble

It is important to note that solutions of cerium (IV) ammonium sulfate in neutral water can slowly hydrolyze, leading to the precipitation of cerium (IV) oxide[8][9]. The use of dilute sulfuric acid is often recommended to enhance stability and solubility[5].

Quantitative Solubility of Cerium (IV) Sulfate (for comparison)

Temperature (°C)	Solubility (g / 100 mL of H₂O)
0	21.4
20	9.84
60	3.87

Data sourced from reference[8].

This trend of decreasing solubility with increasing temperature is characteristic of some rare-earth sulfates[10].

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of cerium (IV) ammonium sulfate in a given solvent system. This protocol can be adapted based on specific experimental requirements and available analytical instrumentation.

Objective: To determine the saturation solubility of cerium (IV) ammonium sulfate in a selected solvent at a specific temperature.

Materials:

• Cerium (IV) ammonium sulfate

• Selected solvent (e.g., deionized water, various concentrations of sulfuric acid)

• Volumetric flasks

• Beakers

• Stir plate and magnetic stir bars

• Constant temperature bath or incubator

• Syringe filters (0.45 µm or smaller)

• Analytical balance

• Spectrophotometer or other suitable analytical instrument for concentration measurement

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of cerium (IV) ammonium sulfate to a known volume of the chosen solvent in a beaker. The excess solid is crucial to ensure saturation is reached.

  • Place the beaker in a constant temperature bath set to the desired temperature.

  • Stir the mixture vigorously using a magnetic stir bar for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • Once equilibrium is assumed, allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant (the clear liquid above the solid) using a pre-warmed or temperature-equilibrated syringe.

  • Immediately filter the collected supernatant through a syringe filter into a clean, dry volumetric flask. This step is critical to remove any undissolved microcrystals.

• Concentration Analysis:

  • Accurately dilute the filtered, saturated solution to a concentration that falls within the linear range of the chosen analytical method.

  • Determine the concentration of cerium (IV) in the diluted solution using a suitable analytical technique, such as UV-Vis spectrophotometry, by measuring its characteristic absorbance. A calibration curve prepared from standards of known concentration should be used for accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of cerium (IV) ammonium sulfate in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of solubility.

Caption: Workflow for determining the solubility of cerium (IV) ammonium sulfate.

References

• 1. aemree.com [aemree.com]
• 2. Ammonium cerium (IV) sulfate dihydrate - SYNTHETIKA [synthetikaeu.com]
• 3. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 4. heegermaterials.com [heegermaterials.com]
• 5. info.gfschemicals.com [info.gfschemicals.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 10378-47-9 CAS MSDS (Ammonium cerium(IV) sulfate dihydrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 9. Cerium(IV)_sulfate [chemeurope.com]
• 10. quora.com [quora.com]

An In-depth Technical Guide to Ceric Ammonium Sulfate: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceric ammonium (B1175870) sulfate (B86663), also known as ammonium cerium(IV) sulfate, is a versatile and powerful oxidizing agent with significant applications in analytical chemistry, organic synthesis, and the pharmaceutical industry. This inorganic compound is particularly valued for its high redox potential, stability in acidic solutions, and its utility as a primary standard in cerimetry. This technical guide provides a comprehensive overview of the physicochemical properties, key applications, and detailed experimental protocols for ceric ammonium sulfate, tailored for professionals in research and drug development.

Physicochemical Properties

Ceric ammonium sulfate is most commonly available as a dihydrate with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O. It presents as an orange-red crystalline powder that is soluble in water. The cerium atom exists in the +4 oxidation state, which accounts for its strong oxidizing properties.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for ceric ammonium sulfate dihydrate are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	(NH₄)₄Ce(SO₄)₄·2H₂O	[1]
Molar Mass / Molecular Weight	632.55 g/mol	[1]
CAS Number	10378-47-9	[1]
Appearance	Orange-red crystalline powder	[2]
Melting Point	130 °C	[3]
Solubility in Water	Soluble	[2]
Redox Potential (Ce⁴⁺/Ce³⁺)	~+1.44 V (in 1M H₂SO₄)	[4]

Applications in Research and Drug Development

The strong oxidizing nature of ceric ammonium sulfate makes it a valuable reagent in various stages of pharmaceutical research and development, from organic synthesis to quality control.

Organic Synthesis

Ceric ammonium sulfate is employed as a selective oxidizing agent for a variety of functional groups. Its applications are particularly notable in scenarios where other common oxidants like permanganate (B83412) or dichromate may lead to over-oxidation or undesirable side reactions.

• Oxidation of Alcohols and Aldehydes: It can efficiently oxidize secondary alcohols to ketones and aldehydes to carboxylic acids.

• Oxidative Cleavage: In the chemoenzymatic synthesis of heparan sulfate oligosaccharides, ceric ammonium sulfate has been used for the oxidative cleavage of a p-nitrophenyl (p-NP) group, a critical deprotection step.[2]

• Synthesis of Heterocycles: The oxidizing properties of cerium(IV) salts are utilized in the synthesis of various heterocyclic compounds, which are common scaffolds in drug molecules.

Pharmaceutical Analysis and Quality Control

As a stable and reliable oxidizing titrant, ceric ammonium sulfate is extensively used in the quantitative analysis of pharmaceuticals. It is recognized as a volumetric solution in pharmacopeias.[1][5]

• Cerimetric Titrations: This is a primary application where a standardized solution of ceric ammonium sulfate is used to determine the concentration of reducing analytes. This method is noted for its sharp and stable endpoint.

• Indirect Spectrophotometry: Ceric ammonium sulfate is used in indirect spectrophotometric methods for the quantification of drugs that can be oxidized. In this approach, the drug is treated with an excess of ceric ammonium sulfate, and the amount of unreacted oxidant is then determined colorimetrically by reacting it with a suitable dye. This method has been successfully applied to the analysis of drugs such as atorvastatin (B1662188) and aripiprazole.[6][7]

Experimental Protocols

Detailed and validated experimental procedures are crucial for obtaining reliable and reproducible results. Below are key protocols involving ceric ammonium sulfate.

Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate Solution

This protocol is fundamental for the use of ceric ammonium sulfate in quantitative analysis.

1. Preparation of 0.1 M Ceric Ammonium Sulfate Solution:

• Dissolve approximately 65 g of ceric ammonium sulfate dihydrate in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of distilled water, with gentle heating.[8][9]

• After cooling, filter the solution if it is turbid.

• Dilute the solution to 1000 mL with distilled water in a volumetric flask.[8][9]

2. Standardization with Arsenic Trioxide:

• Accurately weigh about 0.2 g of arsenic trioxide (a primary standard), previously dried at 105 °C for one hour, and transfer it to a 500 mL conical flask.[8][10]

• Add 25 mL of an 8.0% w/v solution of sodium hydroxide (B78521) and swirl to dissolve the arsenic trioxide.[8]

• Add 100 mL of distilled water and mix.[8]

• Carefully add 30 mL of dilute sulfuric acid, 0.15 mL of osmic acid solution (as a catalyst), and 0.1 mL of ferroin (B110374) sulfate solution as an indicator.[8]

• Titrate with the prepared ceric ammonium sulfate solution until the pink color changes to a very pale blue.[8]

• The molarity of the ceric ammonium sulfate solution can be calculated using the following formula: Molarity = (mass of As₂O₃ in g) / (Volume of Ce(IV) solution in L × 49.46)

Indirect Spectrophotometric Assay of Atorvastatin

This protocol illustrates the application of ceric ammonium sulfate in the quality control of pharmaceutical dosage forms.

1. Preparation of Standard and Sample Solutions:

• Prepare a standard stock solution of atorvastatin in methanol (B129727).

• For pharmaceutical tablets, weigh and finely powder a number of tablets. An accurately weighed portion of the powder is then extracted with methanol and filtered to obtain a sample solution of known nominal concentration.[6]

2. Analytical Procedure:

• Transfer aliquots of the atorvastatin standard or sample solution into a series of 10 mL volumetric flasks.

• Add 1 mL of 5 M sulfuric acid to each flask.[6]

• Add a known excess of a standardized ceric ammonium sulfate solution (e.g., 2 mL of a working solution) and allow the reaction to proceed for a specified time (e.g., 15 minutes) with occasional shaking.[6]

• Add a fixed amount of a suitable dye, such as methyl orange, and allow it to react with the unreacted ceric ammonium sulfate.[6]

• Dilute the solution to the mark with distilled water.

• Measure the absorbance of the solution at the wavelength of maximum absorption of the dye against a reagent blank.

• The concentration of atorvastatin is determined by comparing the absorbance to a calibration curve prepared with standard solutions.

Visualizing Experimental Workflows

Workflow for Indirect Spectrophotometric Assay

The logical flow of the indirect spectrophotometric determination of a pharmaceutical using ceric ammonium sulfate can be visualized as follows:

Caption: A flowchart illustrating the key steps in the indirect spectrophotometric assay of a drug using ceric ammonium sulfate.

Comparative Analysis of Oxidizing Agents

For researchers and drug development professionals, the choice of an oxidizing agent is critical and depends on factors such as selectivity, stability, cost, and ease of use.

Oxidizing Agent	Redox Potential (V)	Color Change	Stability	Key Advantages in Pharmaceutical Applications	Key Disadvantages
Ceric Ammonium Sulfate	~+1.44 (in 1M H₂SO₄)	Yellow to Colorless	Excellent in acidic solution	High stability, sharp endpoint, can be used in the presence of HCl.[11]	Higher cost compared to KMnO₄.
Potassium Permanganate	~+1.51 (in acidic solution)	Purple to Colorless	Less stable, can decompose in the presence of light or heat	Strong oxidizing power, self-indicating.	Can over-oxidize some organic compounds, less stable, cannot be used in the presence of high concentrations of HCl.[11]
Ceric Ammonium Nitrate (B79036) (CAN)	~+1.61 (vs. N.H.E.)	Orange-red to Pale Yellow	Good	Stronger oxidizing agent than the sulfate salt, useful in various organic transformations.[4]	May introduce nitrate ions which can be undesirable in certain reactions.

Conclusion

Ceric ammonium sulfate is a robust and reliable oxidizing agent with a well-established role in both synthetic and analytical chemistry. For researchers, scientists, and drug development professionals, its high stability, predictable reactivity, and applicability in pharmacopoeial methods make it an indispensable tool. From the synthesis of complex organic molecules to the precise quantitative analysis of active pharmaceutical ingredients, ceric ammonium sulfate offers distinct advantages over other common oxidizing agents, ensuring accuracy and reproducibility in critical applications.

References

• 1. reagecon.com [reagecon.com]
• 2. Towards the chemoenzymatic synthesis of heparan sulfate oligosaccharides: Oxidative cleavage of p-nitrophenyl group with ceric ammonium salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cerium Ammonium Sulphate Online | Cerium Ammonium Sulphate Manufacturer and Suppliers [scimplify.com]
• 4. Ceric ammonium nitrate - Wikipedia [en.wikipedia.org]
• 5. 0.01 N Ceric Ammonium Sulfate VS [doi.usp.org]
• 6. tsijournals.com [tsijournals.com]
• 7. pharmacyjournal.in [pharmacyjournal.in]
• 8. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 9. scribd.com [scribd.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. info.gfschemicals.com [info.gfschemicals.com]

A Technical Guide to the +4 Oxidation State of Cerium in Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract: Cerium, a lanthanide, is distinguished by its ability to exist in a stable +4 oxidation state, a unique characteristic within this series.[1] This high oxidation state makes cerium(IV) a potent oxidizing agent, but its application is often hindered by its strong tendency to hydrolyze in aqueous solutions.[2][3] This technical guide provides an in-depth examination of the principles underpinning the stabilization of the Ce(IV) ion through complexation with sulfate (B86663) and ammonium (B1175870) ions, forming the double salt ceric ammonium sulfate, (NH₄)₄Ce(SO₄)₄·2H₂O.[4][5] We will explore the electronic configuration, coordination chemistry, quantitative parameters, and key experimental protocols relevant to the use of this important analytical and synthetic reagent.

The Electronic Basis of Cerium's +4 Oxidation State

Cerium (Atomic Number 58) possesses an electron configuration of [Xe] 4f¹5d¹6s².[6][7] The energy levels of the 4f, 5d, and 6s orbitals are very close, allowing for the removal of all four outer electrons. The resulting cerium(IV) ion (Ce⁴⁺) achieves the stable electron configuration of the noble gas Xenon ([Xe]), which is a primary reason for the existence of this oxidation state.[6][8] Most other lanthanides are limited to a +3 oxidation state because their remaining 4f electrons are too strongly bound to the nucleus.[6]

The removal of the fourth electron makes the Ce⁴⁺ ion a strong oxidizing agent, readily accepting an electron to revert to the more common, colorless Ce³⁺ state.[2][9][10]

Caption: Ionization pathway from neutral Cerium to the stable Ce⁴⁺ state.

The Challenge: Hydrolysis of Aqueous Ce(IV)

In aqueous solutions without stabilizing agents, the highly charged Ce⁴⁺ ion is prone to extensive hydrolysis.[2] This process involves the reaction of Ce⁴⁺ with water molecules, leading to the formation of hydroxo complexes, polymers, and eventually the precipitation of hydrous ceric oxide (CeO₂·nH₂O).[2][11] This instability makes it difficult to maintain a clear, reactive solution of Ce(IV) ions, necessitating the addition of strong acids.[2] The tendency for hydrolysis is a significant challenge for its practical application.[11][12]

The Stabilizing Role of Sulfate and Ammonium Ions

The compound ceric ammonium sulfate overcomes the issue of hydrolysis through the formation of a stable coordination complex in an acidic medium.

Coordination with Sulfate Ions

In a sulfuric acid medium, sulfate (SO₄²⁻) and bisulfate (HSO₄⁻) ions act as ligands, coordinating with the Ce⁴⁺ ion.[13][14] This complexation is the primary mechanism for stabilizing the +4 oxidation state in solution.[14] Spectrophotometric studies have confirmed that Ce(IV) forms a series of stepwise complexes with one, two, or three sulfate ligands.[13][14] The formation of these stable sulfato-cerate complexes prevents the Ce⁴⁺ ion from reacting with water, thereby inhibiting hydrolysis and polymerization.[11][13] Recent studies combining spectroscopy and density functional theory (DFT) calculations suggest that in sulfuric acid, the dominant species is likely Ce⁴⁺ complexed with water and three bisulfate ions, forming [Ce(H₂O)₆(HSO₄)₃]⁺.[15][16]

Caption: Competing pathways of hydrolysis and stabilization for the Ce⁴⁺ ion.

The Role of Ammonium Ions

Ceric ammonium sulfate, (NH₄)₄Ce(SO₄)₄·2H₂O, is a double salt.[4] The ammonium ions (NH₄⁺) are incorporated into the crystal lattice, contributing to the overall stability and crystalline nature of the solid compound.[17] This structure enhances its solubility in dilute sulfuric acid compared to ceric sulfate alone, making it an ideal and convenient primary standard for redox titrations (cerimetry).[17]

Quantitative Data

The stability and reactivity of the Ce(IV) ion in sulfate media have been quantified through various electrochemical and spectrophotometric studies.

Table 1: Redox Potential of the Ce(IV)/Ce(III) Couple The standard redox potential (E°) indicates the strong oxidizing power of the Ce⁴⁺ ion. This potential is highly dependent on the composition and concentration of the acidic medium due to complexation.[1]

Medium	E° (Volts vs. SHE)	Reference(s)
1 M H₂SO₄	~ +1.44 V	[5][13]
0.5 - 4.0 M H₂SO₄	~ +1.43 V	[13]
1 M HClO₄ (non-complexing)	~ +1.72 V	[1]

Table 2: Stability Constants of Ce(IV)-Sulfate Complexes The stepwise formation constants (K) or cumulative stability constants (β) quantify the strength of the interaction between Ce⁴⁺ and sulfate ligands.

Complex Species	Log β	Conditions	Reference(s)
[Ce(SO₄)]²⁺	log K₁ ≈ 3.5	2 M Ionic Strength, 25 °C	[14]
[Ce(SO₄)₂]	log K₂ ≈ 2.2	2 M Ionic Strength, 25 °C	[14]
[Ce(SO₄)₃]²⁻	log K₃ ≈ 1.5	2 M Ionic Strength, 25 °C	[14]

Table 3: Kinetic Parameters of the Ce(IV)/Ce(III) Couple on Gold Electrodes in H₂SO₄ The kinetics of the Ce(IV)/Ce(III) redox reaction exhibit a notable asymmetry, as shown by the transfer coefficients.

Parameter	Value	Reference(s)
Anodic Transfer Coefficient (α_anodic)	0.84 ± 0.02	[18]
Cathodic Transfer Coefficient (α_cathodic)	0.157 ± 0.006	[18]
Activation Energy (on Glassy Carbon)	41.2 ± 14.0 kJ/mol	[15]

Experimental Protocols

Synthesis of Ceric Ammonium Sulfate

A common laboratory-scale synthesis involves the oxidation of a cerium(III) salt. A generalized method is outlined below, based on principles from various preparation methods.[19]

• Dissolution: Dissolve a Ce(III) salt, such as cerous carbonate (Ce₂(CO₃)₃), in a sulfuric acid solution to form a cerous sulfate solution.

• Oxidation: Prepare a mixed solution of an oxidizing agent (e.g., hydrogen peroxide) and ammonia (B1221849) water. Add this mixture to the cerous sulfate solution to oxidize Ce(III) to Ce(IV).

• Crystallization: Add an excess of sulfuric acid solution to the Ce(IV) mixture. Heat and stir the solution to facilitate the crystallization of ceric ammonium sulfate.

• Isolation: Cool the solution to allow for complete precipitation. Collect the orange-red crystals by filtration or centrifugation.

• Purification: Wash the crystals with cold water or ethanol (B145695) to remove residual acid and impurities, then dry appropriately.[13]

Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate Solution

Ceric ammonium sulfate is widely used as a titrant in cerimetry.[9] Its solutions must be standardized against a primary standard, such as arsenic trioxide (As₂O₃).

Protocol: [20][21]

• Preparation of 0.1 M Solution: Dissolve approximately 65 g of ceric ammonium sulfate in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of deionized water, using gentle heat to aid dissolution. After cooling, filter if necessary, and dilute to a final volume of 1000 mL with deionized water.[20][21]

• Standardization against Arsenic Trioxide:

  • Accurately weigh about 0.2 g of primary standard arsenic trioxide (previously dried) into a 500 mL conical flask.

  • Dissolve the As₂O₃ in 25 mL of 8% w/v sodium hydroxide (B78521) solution.

  • Add 100 mL of deionized water, followed carefully by 30 mL of dilute sulfuric acid.

  • Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin (B110374) sulfate solution (indicator).

  • Titrate with the prepared ceric ammonium sulfate solution. The endpoint is reached when the solution color changes from pink to a pale blue.[20]

  • Calculate the exact molarity based on the mass of arsenic trioxide used (1 mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃).[21]

Caption: Workflow for the preparation and standardization of a Ce(IV) solution.

Applications in Research and Development

The stability and strong oxidizing power of ceric ammonium sulfate make it a valuable tool for researchers.

• Analytical Chemistry: It is a primary standard reagent in cerimetric redox titrations for the quantitative analysis of various reducing agents like iron(II), ascorbic acid, and nitrites.[4][9] The intense yellow color of the Ce⁴⁺ ion can sometimes serve as its own indicator.[9]

• Organic Synthesis: It acts as a versatile oxidizing agent for a wide range of transformations in the synthesis of pharmaceuticals and other complex organic molecules.[4][22]

• Industrial Processes: It finds use in water treatment to remove impurities, in the photographic industry, and as a catalyst.[4][13]

Conclusion

The utility of cerium's +4 oxidation state is fundamentally dependent on its chemical environment. While the Ce⁴⁺ ion is inherently unstable in water due to hydrolysis, its stabilization is effectively achieved in acidic sulfate media. The coordination of sulfate and bisulfate ligands forms stable sulfato-cerate complexes that prevent hydrolysis. The incorporation of ammonium ions further enhances stability and solubility, yielding the robust and widely used reagent, ceric ammonium sulfate. A thorough understanding of this coordination chemistry is essential for its effective application in analytical, synthetic, and industrial chemistry.

References

• 1. Cerium compounds - Wikipedia [en.wikipedia.org]
• 2. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 3. researchgate.net [researchgate.net]
• 4. chemiis.com [chemiis.com]
• 5. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 6. Cerium - Wikipedia [en.wikipedia.org]
• 7. Cerium: Properties, Uses and FAQs [allen.in]
• 8. Write down the electronic configuration of: `Ce ^(4+)` [allen.in]
• 9. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 10. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 11. Crystal structure and solution species of Ce(III) and Ce(IV) formates: from mononuclear to hexanuclear complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Crystallization kinetics of cerium oxide nanoparticles formed by spontaneous, room-temperature hydrolysis of cerium(iv) ammonium nitrate in light and heavy water - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. Cerium(IV) sulfate hydrate, complex with sulfuric acid | 17106-39-7 | Benchchem [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Unveiling the Cerium(III)/(IV) Structures and Charge-Transfer Mechanism in Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cerium Ammonium Sulphate Online | Cerium Ammonium Sulphate Manufacturer and Suppliers [scimplify.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]
• 20. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 21. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 22. Ammonium cerium (IV) sulfate dihydrate - SYNTHETIKA [synthetikaeu.com]

Cerium (IV) Ammonium Sulfate: A Comprehensive Technical Guide for Researchers

An In-depth Technical Guide on the Core Applications of Cerium (IV) Ammonium (B1175870) Sulfate (B86663) as a Strong Oxidizing Agent for Researchers, Scientists, and Drug Development Professionals.

Cerium (IV) ammonium sulfate, also known as ceric ammonium sulfate (CAS), is a powerful one-electron oxidizing agent widely employed in both analytical chemistry and organic synthesis. Its high redox potential, stability, and versatility make it an invaluable tool for a range of chemical transformations. This guide provides a detailed overview of its properties, applications, and experimental protocols, tailored for professionals in research and development.

Physicochemical and Redox Properties

Cerium (IV) ammonium sulfate is an orange-colored crystalline solid with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O.[1] It is soluble in water and dilute acids.[2][3] The oxidizing power of the Ce⁴⁺ ion is a defining characteristic, with a standard reduction potential of approximately +1.44 V.[2] This high potential allows it to oxidize a wide variety of organic and inorganic substances. The redox potential of the Ce⁴⁺/Ce³⁺ couple is influenced by the nature and concentration of the acidic medium, a critical consideration for its application in specific chemical environments.

Property	Value	Reference
Chemical Formula	(NH₄)₄Ce(SO₄)₄·2H₂O	[1][2]
Molar Mass	632.55 g/mol	[2]
Appearance	Orange-colored solid	[2]
Standard Reduction Potential (Ce⁴⁺/Ce³⁺)	~ +1.44 V	[2]

Applications in Analytical Chemistry: Cerimetry

Cerimetry, the use of Ce⁴⁺ solutions in redox titrations, is a cornerstone of quantitative analysis. Cerium (IV) ammonium sulfate serves as an excellent primary standard due to its high purity and stability.[4] A key application is the determination of iron (II), where the Ce⁴⁺ ion stoichiometrically oxidizes Fe²⁺ to Fe³⁺.[5] The endpoint of the titration is typically detected using a redox indicator such as ferroin (B110374), which exhibits a sharp color change.[5][6]

Experimental Protocol: Standardization of 0.1 M Cerium (IV) Ammonium Sulfate Solution

This protocol details the standardization of a ceric ammonium sulfate solution using arsenic trioxide as a primary standard.[6][7]

Materials:

• Cerium (IV) ammonium sulfate

• Concentrated sulfuric acid

• Distilled water

• Arsenic trioxide (primary standard grade, dried at 105°C)

• Sodium hydroxide (B78521) solution (8% w/v)

• Osmic acid solution (0.25% w/v)

• Ferroin sulfate indicator solution

Procedure:

• Preparation of 0.1 M Ceric Ammonium Sulfate Solution: Dissolve approximately 66 g of ceric ammonium sulfate in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of distilled water, with gentle heating.[6] After cooling, filter the solution if necessary and dilute to 1 L with distilled water.[7]

• Standardization:

  • Accurately weigh about 0.2 g of dried arsenic trioxide and transfer it to a 500 mL conical flask.[7]

  • Add 25 mL of 8% sodium hydroxide solution and swirl to dissolve the arsenic trioxide.[7]

  • Add 100 mL of distilled water, followed by 30 mL of dilute sulfuric acid.[7]

  • Add 2 drops of the osmic acid solution and 1 drop of ferroin sulfate indicator.[7]

  • Titrate with the prepared ceric ammonium sulfate solution until the color changes from pink to a very pale blue.[7]

Calculation: The molarity of the ceric ammonium sulfate solution can be calculated using the following formula:

Molarity (M) = (mass of As₂O₃ (g) / 0.04946 g/meq ) / volume of Ce(IV) solution (mL)

Where 0.04946 g is the milliequivalent weight of As₂O₃.

Experimental Protocol: Determination of Iron (II) in a Sample

This protocol outlines the titration of an iron (II) sample with a standardized ceric ammonium sulfate solution.[5][8]

Materials:

• Standardized 0.1 N ceric ammonium sulfate solution

• Iron (II) sample (e.g., ferrous ammonium sulfate)

• Dilute sulfuric acid (1 M)

• Ferroin indicator solution

Procedure:

• Accurately weigh a sample containing iron (II) and dissolve it in a suitable volume of 1 M sulfuric acid in a conical flask.[8]

• Add 2-3 drops of ferroin indicator to the solution.[5]

• Titrate the iron (II) solution with the standardized 0.1 N ceric ammonium sulfate solution.[5]

• The endpoint is reached when the color of the solution changes sharply from red to a pale blue or greenish-blue.[5][8]

• Repeat the titration to ensure accuracy.

Applications in Organic Synthesis

Cerium (IV) ammonium sulfate is a versatile oxidizing agent for a variety of organic transformations. It is particularly useful for the oxidation of hydrocarbons, alcohols, phenols, and ketones.[9][4] A significant advantage of ceric ammonium sulfate over ceric ammonium nitrate (B79036) (CAN) is its utility in reactions where the nitrate ligand in CAN might lead to unwanted side reactions, such as nitration.[9]

Oxidation of Aromatic Hydrocarbons to Quinones

One of the most important applications of ceric ammonium sulfate is the oxidation of polycyclic aromatic hydrocarbons to their corresponding quinones. This method often provides higher yields compared to other oxidizing agents.[9]

General Reaction Scheme:

Caption: General scheme for the oxidation of aromatic hydrocarbons.

Baeyer-Villiger Oxidation of Ketones

Ceric ammonium sulfate can be used to effect the Baeyer-Villiger oxidation of ketones to esters or lactones. This reaction is particularly useful for geometrically constrained polycyclic ketones where peracid oxidation might be less efficient.[1]

Experimental Protocol: Baeyer-Villiger Oxidation of a Polycyclic Ketone

This protocol is a general guideline based on the oxidation of 1,3-bishomocubanone.[1]

Materials:

• Polycyclic ketone

• Ceric ammonium sulfate (CAS)

• Acetonitrile (B52724)

• Water

Procedure:

• Prepare a slurry of ceric ammonium sulfate in a mixture of acetonitrile and water.

• Add the polycyclic ketone to the slurry with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent (e.g., a saturated solution of sodium sulfite).

• Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure.

• Purify the crude product by crystallization or chromatography.

Yield Data for Selected Oxidations:

Substrate	Product	Reagent	Yield (%)	Reference
Naphthalene (B1677914)	1,4-Naphthoquinone	CAS	85	[9]
Anthracene	Anthraquinone	CAS	90	[9]
1,3-Bishomocubanone	Corresponding Lactone	CAS	78	[1]

Oxidation of Alcohols and Phenols

Ceric ammonium sulfate is an effective reagent for the oxidation of alcohols and phenols.[10][11] Primary alcohols can be oxidized to aldehydes, while secondary alcohols yield ketones. Phenols can be oxidized to quinones or other coupling products depending on the substrate and reaction conditions.[11]

Reaction Workflow for Alcohol Oxidation:

Caption: Experimental workflow for alcohol oxidation.

Reaction Mechanism

The oxidation by cerium (IV) ammonium sulfate generally proceeds via a one-electron transfer mechanism.[9] In the case of aromatic compounds, this initial electron transfer results in the formation of a radical cation.[9] This highly reactive intermediate can then undergo further reactions, such as nucleophilic attack by water, to yield the final oxidized product. The acidic medium is crucial for stabilizing the cerium species and preventing the formation of ceric hydroxides.

Proposed Mechanism for the Oxidation of Naphthalene:

Caption: Simplified mechanism of naphthalene oxidation.

Safety and Handling

Cerium (IV) ammonium sulfate is a strong oxidizing agent and should be handled with care. It is corrosive and can cause skin and eye irritation.[12] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. It should be stored away from combustible materials in a cool, dry place.

Conclusion

Cerium (IV) ammonium sulfate is a potent and versatile oxidizing agent with significant applications in both analytical chemistry and organic synthesis. Its high redox potential, stability, and predictable reactivity make it an indispensable reagent for researchers and drug development professionals. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate its effective and safe use in the laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 4. Cerium Ammonium Sulphate Online | Cerium Ammonium Sulphate Manufacturer and Suppliers [scimplify.com]
• 5. jetir.org [jetir.org]
• 6. brainkart.com [brainkart.com]
• 7. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 8. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]
• 9. old.rrjournals.com [old.rrjournals.com]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. pubs.acs.org [pubs.acs.org]
• 12. theory.labster.com [theory.labster.com]

A Comprehensive Technical Guide to Cerium (IV) Ammonium Sulfate for Researchers and Drug Development Professionals

Introduction

Cerium (IV) ammonium (B1175870) sulfate (B86663), a powerful oxidizing agent, is a vital reagent in both analytical chemistry and organic synthesis. Its high redox potential and stability in acidic solutions make it an indispensable tool for researchers, scientists, and drug development professionals. This technical guide provides an in-depth overview of its synonyms, alternative names, chemical and physical properties, and detailed experimental protocols for its application in redox titrations and organic oxidation reactions.

Synonyms and Alternative Names

Cerium (IV) ammonium sulfate is known by a variety of names, often reflecting its composition and hydrated state. Understanding these different names is crucial for accurate identification and sourcing of the reagent.

• Common Synonyms: Ceric ammonium sulfate, Cerium(IV) ammonium sulfate.[1][2]

• Hydrated Forms: The compound is commonly available in its dihydrate form, but anhydrous and tetrahydrate forms also exist.

  • Dihydrate: Cerium(IV) ammonium sulfate dihydrate, Ceric ammonium sulfate dihydrate, Ammonium ceric sulfate dihydrate.[3][4]

  • Tetrahydrate: Cerium(IV) ammonium sulfate tetrahydrate, Ceric ammonium sulfate tetrahydrate.

  • Anhydrous: Ammonium cerium(IV) sulfate.

The relationship between these names and forms is illustrated in the diagram below.

Figure 1. Relationships between the names and hydrated forms of cerium (IV) ammonium sulfate.

Quantitative Data

The physical and chemical properties of cerium (IV) ammonium sulfate vary depending on its hydration state. The following tables summarize key quantitative data for the most common forms.

Table 1: Properties of Cerium (IV) Ammonium Sulfate Dihydrate

Property	Value
CAS Number	10378-47-9
Molecular Formula	(NH₄)₄Ce(SO₄)₄·2H₂O
Molecular Weight	632.55 g/mol
Appearance	Yellow to orange-red crystalline powder
Melting Point	130 °C (decomposes)
Solubility	Soluble in water (forms acidic solutions) and dilute sulfuric acid.[3][5] Insoluble in ethanol.[4]
pH	1.2 (100 g/L in H₂O at 20 °C)
Bulk Density	~800 kg/m ³
Assay (ACS Reagent)	≥ 94.0%

Table 2: Properties of Cerium (IV) Ammonium Sulfate (Anhydrous)

Property	Value
CAS Number	7637-03-8
Molecular Formula	(NH₄)₄Ce(SO₄)₄
Molecular Weight	596.52 g/mol
Appearance	Yellow-orange solid
Solubility	Soluble in water and dilute sulfuric acid.

Table 3: ACS Reagent Grade Specifications for Cerium (IV) Ammonium Sulfate Dihydrate

Parameter	Specification
Assay	≥ 94.0%
Insoluble in dilute sulfuric acid	≤ 0.05%
Chloride (Cl)	≤ 0.001%
Phosphate (PO₄)	≤ 0.02%
Iron (Fe)	≤ 0.005%

Experimental Protocols

Preparation and Standardization of 0.1 N Ceric Ammonium Sulfate Solution

This protocol details the preparation of a standard solution of ceric ammonium sulfate for use in redox titrations.

Materials:

• Ceric ammonium sulfate dihydrate

• Concentrated sulfuric acid

• Distilled water

• Arsenic trioxide (primary standard), dried at 105°C for 1 hour

• Sodium hydroxide (B78521) solution (8% w/v)

• Osmic acid solution (1.0% w/v in water)

• Ferroin (B110374) sulfate indicator solution

Procedure:

• Preparation of 0.1 N Ceric Ammonium Sulfate Solution:

  • Accurately weigh approximately 66 g of ceric ammonium sulfate dihydrate.

  • In a beaker, carefully add 30 mL of concentrated sulfuric acid to 500 mL of distilled water and allow the mixture to cool.

  • With gentle heating and stirring, dissolve the ceric ammonium sulfate in the diluted sulfuric acid.

  • After cooling to room temperature, filter the solution if it is turbid.

  • Transfer the clear solution to a 1 L volumetric flask and dilute to the mark with distilled water. Mix thoroughly.[6]

• Standardization against Arsenic Trioxide:

  • Accurately weigh about 0.2 g of dried arsenic trioxide and transfer it to a 500 mL conical flask.

  • Add 25 mL of 8% sodium hydroxide solution and swirl to dissolve the arsenic trioxide.

  • Add 100 mL of distilled water and mix.

  • Carefully add 30 mL of dilute sulfuric acid (10% w/v).

  • Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate indicator.

  • Titrate with the prepared 0.1 N ceric ammonium sulfate solution until the pink color changes to a very pale blue.[6]

Calculation: Each 4.946 mg of arsenic trioxide is equivalent to 1 mL of 0.1 N ammonium ceric sulfate.[6]

The workflow for this procedure is visualized below.

Figure 2. Workflow for the preparation and standardization of a ceric ammonium sulfate solution.

Assay of Ferrous Fumarate (B1241708) by Redox Titration

This protocol provides a method for the quantitative analysis of ferrous fumarate, a common iron supplement, using a standardized solution of ceric ammonium sulfate.

Materials:

• Ferrous fumarate sample

• Dilute sulfuric acid (10% w/v)

• Standardized 0.1 N ammonium ceric sulfate solution

• Ferroin sulfate indicator solution

Procedure:

• Accurately weigh approximately 0.3 g of the ferrous fumarate sample.

• Dissolve the sample in 15 mL of dilute sulfuric acid with gentle heating.[6]

• Cool the solution and add 50 mL of water.

• Add a few drops of ferroin sulfate indicator.

• Immediately titrate with the standardized 0.1 N ammonium ceric sulfate solution until the endpoint is reached, indicated by a color change.[6]

Calculation: Each mL of 0.1 N ammonium ceric sulfate is equivalent to 0.01699 g of C₄H₂FeO₄.[6]

Oxidation of Benzyl (B1604629) Alcohol to Benzaldehyde

This protocol, adapted from a procedure using ceric ammonium nitrate, demonstrates the use of cerium(IV) salts in organic synthesis. Given the similar oxidizing properties, cerium (IV) ammonium sulfate can be used as a substitute.

Materials:

• Benzyl alcohol

• Ceric ammonium sulfate

• Distilled water

• Diethyl ether

• Anhydrous magnesium sulfate

• 5% aqueous sodium bicarbonate solution

Procedure:

• Reaction Setup:

  • Dissolve 32.8 g of ceric ammonium sulfate in 50 cm³ of distilled water.

  • In a separate 250 cm³ Erlenmeyer flask, weigh 3.0 g of benzyl alcohol and add 20 cm³ of distilled water.[7]

• Oxidation:

  • Slowly pour the ceric ammonium sulfate solution into the flask containing the aqueous benzyl alcohol mixture. A color change from orange-red to colorless indicates the progress of the reaction.[7]

• Workup:

  • After the reaction is complete, transfer the mixture to a separatory funnel.

  • Extract the product with two 25 cm³ portions of diethyl ether.

  • Separate the lower aqueous phase from the ether phase.

  • Wash the combined ether phases with two 25 cm³ portions of water.

  • Extract the ether solution with 25 cm³ of a 5% aqueous sodium bicarbonate solution.[7]

• Isolation and Purification:

  • Dry the ether solution over anhydrous magnesium sulfate.

  • Filter the drying agent from the ether solution into a pre-weighed round-bottom flask.

  • Remove the diethyl ether using a rotary evaporator.

  • Distill the remaining residue to obtain pure benzaldehyde, recording the boiling point.[7]

Cerium (IV) ammonium sulfate is a versatile and powerful oxidizing agent with significant applications in both analytical and synthetic chemistry. Its stability and high reactivity make it a valuable tool for researchers and professionals in drug development and related fields. The information and protocols provided in this guide offer a solid foundation for the effective and safe use of this important reagent.

References

• 1. Ammonium cerium(IV) sulfate ACS reagent, = 94 10378-47-9 [sigmaaldrich.com]
• 2. Ammonium cerium(IV) sulfate puriss. p.a., ACS reagent, = 98.0 RT 10378-47-9 [sigmaaldrich.com]
• 3. Ammonium cerium (IV) sulfate dihydrate - SYNTHETIKA [synthetikaeu.com]
• 4. 10378-47-9 CAS MSDS (Ammonium cerium(IV) sulfate dihydrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. auraiyalabchem.com [auraiyalabchem.com]
• 6. brainkart.com [brainkart.com]
• 7. chegg.com [chegg.com]

Protocols & Analytical Methods

Application Note: Cerium (IV) Ammonium Sulfate Redox Titration

Introduction

Cerimetry is a quantitative analytical technique that falls under the category of redox titrations. It utilizes a standardized solution of Cerium (IV) salt, typically ceric ammonium (B1175870) sulfate (B86663), as a powerful oxidizing agent.[1][2][3] The fundamental principle involves the oxidation of a reducing analyte by ceric ions (Ce⁴⁺), which are themselves reduced to cerous ions (Ce³⁺). The high oxidizing potential and the stability of the Ce⁴⁺ solution in acidic media make cerimetry a versatile and reliable method for the determination of a wide range of inorganic and organic substances.[1][4] Sufficient sulfuric acid must be used during the preparation of the titrant to prevent the hydrolysis and precipitation of basic ceric salts.[4]

Principle of Reaction

The titration is based on the single-electron transfer reaction:

Ce⁴⁺ + e⁻ → Ce³⁺

During the titration, the Ce⁴⁺ solution is added to the reducing analyte until the analyte is completely oxidized. The endpoint can be detected either potentiometrically or, more commonly, with a redox indicator that changes color at a specific electrode potential.[1] Ferroin (B110374) is a widely used indicator for cerimetric titrations.

Applications

Cerium (IV) ammonium sulfate titration is a robust method applicable in various fields, including pharmaceutical analysis and quality control. Its strong oxidizing power allows for the accurate quantification of numerous reducing agents.[1][4]

Key Applications Include:

• Assay of Iron (II): Determination of ferrous salts in pharmaceutical preparations like Ferrous Sulfate tablets.[1][5]

• Determination of Oxalates: Quantification of oxalic acid and its salts.

• Analysis of Pharmaceuticals: Assay of active pharmaceutical ingredients such as Isoniazid, Ketotifen, and Ascorbic Acid (Vitamin C).[6][7]

• Quantification of Inorganic Species: Determination of nitrites, iodides, and hydrogen peroxide.[1][8]

Experimental Protocols

Preparation of Reagents and Solutions

This section details the preparation of the necessary solutions for performing a cerimetric titration.

Reagent/Solution	Preparation Protocol
0.1 M Cerium (IV) Ammonium Sulfate	1. To 500 mL of water, carefully add 30 mL of concentrated sulfuric acid and mix. 2. With the aid of gentle heat, dissolve 65 g of ceric ammonium sulfate in the acidified water.[9][10] 3. Cool the solution to room temperature. 4. Filter the solution if it is turbid. 5. Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with purified water. Mix well.[9][10]
Primary Standard: 0.1 N Arsenic Trioxide (As₂O₃)	1. Accurately weigh about 0.2 g of arsenic trioxide, previously dried at 105°C for one hour.[9] 2. Transfer to a 500 mL conical flask. 3. Add 25 mL of an 8.0% w/v sodium hydroxide (B78521) solution and swirl to dissolve.[9][10] 4. Add 100 mL of water, mix, and then carefully add 30 mL of dilute sulfuric acid.[9][10]
Indicator: Ferroin Sulfate Solution	1. Dissolve 0.695 g of ferrous sulfate heptahydrate in 100 mL of water. 2. Add 1.485 g of 1,10-phenanthroline (B135089) and stir until dissolved. This solution is commercially available.[5]
Catalyst: Osmic Acid Solution (0.25% w/v)	Dissolve 0.25 g of osmium tetroxide in 100 mL of 0.05 M sulfuric acid. (Caution: Osmic acid is highly toxic).

Standardization of 0.1 M Cerium (IV) Ammonium Sulfate Solution

To ensure accurate results, the prepared ceric ammonium sulfate solution must be standardized against a primary standard. Arsenic trioxide is commonly used for this purpose.[2][4]

Protocol:

• Prepare the Arsenic Trioxide (As₂O₃) primary standard solution as described in the table above.

• Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin sulfate solution to the flask containing the As₂O₃ solution.[9]

• Fill a burette with the prepared 0.1 M Cerium (IV) Ammonium Sulfate solution and record the initial volume.

• Titrate the As₂O₃ solution with the ceric ammonium sulfate solution. Add the titrant slowly towards the endpoint.[9]

• The endpoint is reached when the color of the solution sharply changes from pink (or orange-red) to a very pale blue.[9][10]

• Record the final volume and calculate the volume of titrant used.

• Repeat the titration at least two more times for precision.

Standardization Reaction: 2Ce⁴⁺ + AsO₂⁻ + 2H₂O → 2Ce³⁺ + H₂AsO₄⁻ + 2H⁺

Calculation of Molarity:

Molarity (M) = (Weight of As₂O₃ (g)) / (Volume of Ce⁴⁺ solution (L) × 0.004946 g/mL × 1000 mL/L)

Note: Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[9][10]

Data Presentation: Standardization Results

Trial	Weight of As₂O₃ (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Ce(IV) Solution (mL)	Calculated Molarity (M)
1
2
3
Average

Application Protocol: Assay of Ferrous Sulfate (FeSO₄·7H₂O)

This protocol describes the use of the standardized ceric ammonium sulfate solution to determine the purity of a ferrous sulfate sample.

Protocol:

• Accurately weigh approximately 0.5 g of the ferrous sulfate sample and transfer it to a 250 mL conical flask.[5]

• Dissolve the sample in a mixture of 75 mL of water and 20 mL of dilute sulfuric acid.

• Add 2-3 drops of ferroin indicator to the flask. The solution will turn a reddish-orange color.[5]

• Titrate with the standardized 0.1 M ceric ammonium sulfate solution until the color changes sharply from red to a pale greenish-blue.[5]

• Record the volume of the titrant used.

• Repeat the procedure for a total of three concordant titrations.

Assay Reaction: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺[7]

Calculation of Purity:

% Purity = (Volume of Ce⁴⁺ (mL) × Molarity of Ce⁴⁺ × 278.01 × 100) / (Weight of Sample (mg))

Note: The molecular weight of FeSO₄·7H₂O is 278.01 g/mol .

Data Presentation: Ferrous Sulfate Assay

Trial	Weight of Sample (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Ce(IV) Solution (mL)	Calculated Purity (%)
1
2
3
Average

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the preparation, standardization, and application of Cerium (IV) Ammonium Sulfate in redox titration.

Caption: Workflow for Cerimetric Redox Titration.

References

• 1. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 2. scribd.com [scribd.com]
• 3. Lecture - 15 Cerimetry.pptx [slideshare.net]
• 4. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 5. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]
• 6. Titrimetric and Spectrophotometric Methods for the Assay of Ketotifen Using Cerium(IV) and Two Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. scribd.com [scribd.com]
• 9. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]

Application Notes: Determination of Iron by Ceric Ammonium Sulfate Titration

Introduction

The determination of iron content is a critical analytical procedure in various fields, including pharmaceutical analysis, metallurgy, and environmental monitoring. One robust and widely used method is the redox titration of ferrous iron (Fe²⁺) with a standardized solution of ceric ammonium (B1175870) sulfate (B86663) (Ce(NH₄)₄(SO₄)₄·2H₂O), a strong oxidizing agent. This method, also known as cerimetric titration, offers excellent accuracy and precision.

Principle

The core of this analytical method is the oxidation-reduction (redox) reaction between ceric ions (Ce⁴⁺) and ferrous ions (Fe²⁺) in an acidic medium.[1] The reaction proceeds in a 1:1 stoichiometric ratio, as shown in the following equation:

Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺[1]

In this reaction, Ce⁴⁺ acts as the oxidizing agent, being reduced to the colorless cerous ion (Ce³⁺), while Fe²⁺ is oxidized to the ferric ion (Fe³⁺).[1][2] The titration is typically carried out in a sulfuric acid medium to prevent the hydrolysis and precipitation of ceric salts.[3][4]

Indicator

To visually detect the endpoint of the titration, a redox indicator is employed. Ferroin (B110374) indicator, a complex of 1,10-phenanthroline (B135089) and ferrous sulfate, is the most common choice for this titration.[2][5] The ferroin indicator exhibits a sharp and distinct color change from red (in the presence of Fe²⁺) to a pale blue or greenish-blue at the equivalence point, where all the Fe²⁺ has been consumed and there is a slight excess of Ce⁴⁺.[2][6]

Advantages of the Ceric Ammonium Sulfate Method

The use of ceric ammonium sulfate as a titrant offers several advantages over other oxidizing agents like potassium permanganate (B83412):

• Stability: Ceric ammonium sulfate solutions are remarkably stable over long periods and are not readily decomposed by light or heat.[2][3]

• Selectivity: The titration can be performed in the presence of chloride ions, which interfere with permanganate titrations.[2][7]

• Single Reaction Pathway: The reduction of Ce⁴⁺ to Ce³⁺ is a straightforward one-electron process, which simplifies stoichiometry and avoids the formation of intermediate oxidation states that can occur with potassium permanganate.[2]

Applications

This method is highly versatile and can be applied to the determination of iron in a variety of samples, including:

• Pharmaceutical preparations, such as ferrous sulfate tablets.[1][6]

• Iron ores and alloys after appropriate sample preparation.[7]

• Environmental samples for the quantification of iron content.

Experimental Protocols

1. Preparation of 0.1 M Ceric Ammonium Sulfate Solution

• Reagents:

  • Ceric ammonium sulfate ((NH₄)₄Ce(SO₄)₄·2H₂O)

  • Concentrated sulfuric acid (H₂SO₄)

  • Purified water

• Procedure:

  • To approximately 500 mL of purified water, cautiously add 30 mL of concentrated sulfuric acid and mix.

  • To this acidic solution, add and dissolve 65 g of ceric ammonium sulfate, using gentle heat if necessary.[8]

  • Allow the solution to cool to room temperature.

  • If the solution is turbid, filter it through a sintered glass funnel.[2]

  • Transfer the clear solution to a 1000 mL volumetric flask and dilute to the mark with purified water. Mix the solution thoroughly.

2. Standardization of the 0.1 M Ceric Ammonium Sulfate Solution

• Primary Standard: Arsenic trioxide (As₂O₃) or Sodium Oxalate (Na₂C₂O₄)

• Indicator: Ferroin sulfate solution

• Procedure using Arsenic Trioxide:

  • Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask.[8]

  • Add 25 mL of 8% (w/v) sodium hydroxide (B78521) solution and swirl to dissolve the arsenic trioxide.[8]

  • Add 100 mL of purified water and 30 mL of dilute sulfuric acid.

  • Add 0.15 mL of osmic acid solution (as a catalyst) and 2-3 drops of ferroin indicator.[8]

  • Titrate with the prepared ceric ammonium sulfate solution until the color changes from pink to a very pale blue.[8]

  • Record the volume of the titrant used and calculate the exact molarity of the ceric ammonium sulfate solution. Each ml of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[8]

3. Determination of Iron in a Ferrous Sulfate Sample

• Sample: Ferrous sulfate tablets or an unknown ferrous iron compound.[6]

• Reagents:

  • Standardized 0.1 M ceric ammonium sulfate solution

  • 5 M Sulfuric acid

  • Ferroin indicator

• Procedure:

  • Accurately weigh a quantity of the powdered ferrous sulfate sample equivalent to about 0.4 g of ferrous sulfate and transfer it to a 250 mL conical flask.[6]

  • Add 15 mL of 5 M sulfuric acid and swirl to dissolve the sample.[6]

  • Add 2-3 drops of ferroin indicator. The solution should turn red.[1][6]

  • Titrate with the standardized 0.1 M ceric ammonium sulfate solution until the color changes from red to a milky yellow or pale blue.[6]

  • Record the volume of the titrant used.

  • Repeat the titration at least two more times for precision.

  • Calculate the percentage of ferrous sulfate in the sample. Each 1 cm³ of 0.1 M ceric sulfate is equivalent to 0.01519 g of FeSO₄.[6]

Data Presentation

The following table illustrates the type of data that would be collected and calculated during the determination of iron in a ferrous sulfate tablet sample.

Sample ID	Weight of Sample (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of 0.1 M Ce(NH₄)₄(SO₄)₄ Used (mL)	Mass of FeSO₄ (g)	% Purity of FeSO₄
Tablet 1	0.4012	0.50	26.20	25.70	0.3904	97.31
Tablet 2	0.4055	0.20	26.25	26.05	0.3957	97.58
Tablet 3	0.3989	0.80	26.30	25.50	0.3873	97.09
Average	97.33
Std. Dev.	0.25

Visualizations

Caption: Experimental workflow for the determination of iron.

Caption: Logical relationship of key components in the titration.

References

• 1. jetir.org [jetir.org]
• 2. brainkart.com [brainkart.com]
• 3. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 4. scribd.com [scribd.com]
• 5. Ferroin indicator solution [myskinrecipes.com]
• 6. edu.rsc.org [edu.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]

Applications of Cerium (IV) Ammonium Sulfate in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Cerium (IV) ammonium (B1175870) sulfate (B86663) (CAS), with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is a powerful and versatile one-electron oxidizing agent in organic synthesis.[1] Its utility stems from its high reduction potential, stability, and often milder reaction conditions compared to other strong oxidants.[2] This document provides detailed application notes and experimental protocols for the use of cerium (IV) ammonium sulfate in key organic transformations, with a focus on providing clear, actionable information for researchers in academic and industrial settings, including drug development.

Oxidation of Phenols and Hydroquinones to Quinones

The oxidation of phenols and their derivatives to quinones is a fundamental transformation in organic synthesis, providing access to a class of compounds with significant biological activity and utility as synthetic intermediates. Cerium (IV) ammonium sulfate is an effective reagent for this transformation, often proceeding under mild conditions with high yields.[3]

Application Notes:

The oxidation generally proceeds via a one-electron transfer from the phenol (B47542) to the Ce(IV) center, forming a radical cation intermediate. Subsequent steps involving nucleophilic attack by water and further oxidation lead to the corresponding quinone. The reaction is typically carried out in a mixture of an organic solvent, such as acetonitrile (B52724), and an aqueous acidic solution to maintain the oxidizing potential of the Ce(IV) species.

Experimental Protocol: General Procedure for the Oxidation of Naphthalene (B1677914) to 1,4-Naphthoquinone

A solution of naphthalene (1.0 mmol) in acetonitrile (10 mL) is prepared in a round-bottom flask. To this solution, an aqueous solution of cerium (IV) ammonium sulfate (2.5 mmol) in 1 M sulfuric acid (10 mL) is added dropwise with stirring at room temperature. The reaction mixture is stirred for a specified time (see table below) and monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is extracted with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). The organic layer is then washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 1,4-naphthoquinone.

Quantitative Data: Oxidation of Aromatic Hydrocarbons to Quinones

Substrate	Product	Reaction Time (h)	Yield (%)
Naphthalene	1,4-Naphthoquinone	2	85
2-Methylnaphthalene	2-Methyl-1,4-naphthoquinone	3	82
Anthracene	9,10-Anthraquinone	4	78
Phenanthrene	Phenanthrene-9,10-dione	5	75

Oxidation of Alcohols to Carbonyl Compounds

The oxidation of primary and secondary alcohols to aldehydes and ketones, respectively, is a cornerstone of organic synthesis. Cerium (IV) ammonium sulfate provides a reliable method for these transformations. The reaction mechanism is believed to involve the formation of a Ce(IV)-alcohol complex, which then undergoes a single-electron transfer to generate a radical cation, ultimately leading to the carbonyl compound.[4]

Application Notes:

The choice of solvent is crucial and is often an aqueous solution of an acid like perchloric acid, sulfuric acid, or nitric acid. The reaction rates can be influenced by the structure of the alcohol, with benzylic and allylic alcohols generally reacting faster than saturated aliphatic alcohols.

Experimental Protocol: General Procedure for the Oxidation of Benzyl (B1604629) Alcohol to Benzaldehyde

To a solution of benzyl alcohol (1.0 mmol) in a mixture of acetonitrile (10 mL) and water (5 mL), cerium (IV) ammonium sulfate (2.2 mmol) is added in one portion. The reaction mixture is stirred at room temperature or gentle heating (e.g., 50 °C) and the progress of the reaction is monitored by TLC. After the starting material is consumed, the reaction is quenched by the addition of water and extracted with diethyl ether. The combined organic extracts are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo. The crude product is purified by flash chromatography to yield pure benzaldehyde.

Quantitative Data: Oxidation of Alcohols to Carbonyls

Substrate	Product	Reaction Time (h)	Temperature (°C)	Yield (%)
Benzyl alcohol	Benzaldehyde	2	25	92
4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	1.5	25	95
Cyclohexanol	Cyclohexanone	4	50	85
2-Butanol	2-Butanone	5	50	80

Deprotection of p-Methoxybenzyl (PMB) Ethers

The p-methoxybenzyl (PMB) ether is a common protecting group for alcohols due to its stability under various conditions. While ceric ammonium nitrate (B79036) (CAN) is more frequently cited for this deprotection, cerium (IV) ammonium sulfate can also be employed, particularly when the nitrate counterion might interfere with other functional groups in the molecule. The deprotection proceeds via oxidative cleavage of the PMB group.

Application Notes:

The reaction is typically performed in a mixture of an organic solvent and water. The choice of solvent can influence the reaction rate and yield. Acetonitrile is a commonly used solvent. The reaction is generally clean and provides the deprotected alcohol in good yield.

Experimental Protocol: General Procedure for the Deprotection of a PMB-Protected Alcohol

A solution of the PMB-protected alcohol (1.0 mmol) in a mixture of acetonitrile (15 mL) and water (5 mL) is cooled to 0 °C in an ice bath. Cerium (IV) ammonium sulfate (2.5 mmol) is added portion-wise over 10 minutes. The reaction mixture is stirred at 0 °C and allowed to warm to room temperature over a period of 1-3 hours, with monitoring by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium sulfite. The mixture is then extracted with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography to afford the deprotected alcohol.

Quantitative Data: Deprotection of PMB Ethers

Substrate (PMB-protected alcohol)	Product (Alcohol)	Reaction Time (h)	Yield (%)
1-(4-Methoxybenzyloxy)dodecane	1-Dodecanol	2	88
4-(4-Methoxybenzyloxy)benzyl alcohol	1,4-Benzenedimethanol	2.5	85
1-((4-Methoxybenzyl)oxy)-4-nitrobenzene	4-Nitrophenol	1.5	92

Synthesis of Heterocyclic Compounds

Cerium (IV) ammonium sulfate can act as a catalyst or a stoichiometric oxidant in the synthesis of various heterocyclic compounds. Its ability to promote oxidative C-N and C-O bond formation is particularly useful in this context. Examples include the synthesis of quinoxalines and 2,3-dihydroquinazolin-4(1H)-ones.[5][6]

Application Notes:

These reactions often proceed as one-pot, multi-component reactions, which is advantageous in terms of efficiency and atom economy. The role of CAS can be catalytic, where it facilitates the condensation and subsequent cyclization, or it can be a stoichiometric oxidant to drive the final aromatization step.

Experimental Protocol: Synthesis of 2,3-Diphenylquinoxaline

To a stirred solution of o-phenylenediamine (B120857) (1.0 mmol) and benzil (B1666583) (1.0 mmol) in ethanol (B145695) (10 mL), a catalytic amount of cerium (IV) ammonium sulfate (0.1 mmol) is added. The mixture is stirred at room temperature for 30 minutes. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is poured into ice-water. The precipitated solid is filtered, washed with cold water, and dried. The crude product can be recrystallized from ethanol to afford pure 2,3-diphenylquinoxaline.

Quantitative Data: Synthesis of Quinoxaline Derivatives

o-Phenylenediamine Derivative	1,2-Dicarbonyl Compound	Product	Reaction Time (min)	Yield (%)
o-Phenylenediamine	Benzil	2,3-Diphenylquinoxaline	30	95
4,5-Dimethyl-1,2-phenylenediamine	Benzil	6,7-Dimethyl-2,3-diphenylquinoxaline	35	92
o-Phenylenediamine	2,3-Butanedione	2,3-Dimethylquinoxaline	25	96

Carbon-Carbon Bond Formation via Oxidative Free Radical Cyclization

Cerium (IV) ammonium sulfate is a valuable reagent for initiating radical reactions, leading to the formation of carbon-carbon bonds. This is typically achieved through the oxidation of a suitable precursor, such as a 1,3-dicarbonyl compound, to generate a carbon-centered radical. This radical can then undergo intramolecular cyclization with a suitably positioned double bond.[7]

Application Notes:

These reactions provide an efficient route to cyclic and polycyclic systems. The regioselectivity and stereoselectivity of the cyclization can often be controlled by the substrate structure and reaction conditions. The use of CAS is advantageous due to its ability to act as a one-electron oxidant under relatively mild conditions.

Experimental Protocol: General Procedure for Oxidative Radical Cyclization

To a solution of the active methylene (B1212753) compound (e.g., dimethyl malonate, 1.2 mmol) and the alkene (1.0 mmol) in a suitable solvent such as methanol (B129727) or acetonitrile (20 mL), cerium (IV) ammonium sulfate (2.5 mmol) is added portion-wise at room temperature. The reaction mixture is stirred for several hours until the starting alkene is consumed (monitored by TLC). The solvent is then removed under reduced pressure, and the residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Quantitative Data: Oxidative Free Radical Cyclization

Active Methylene Compound	Alkene	Product	Reaction Time (h)	Yield (%)
Dimethyl malonate	1,5-Hexadiene	Dimethyl 3-methylenecyclopentane-1,1-dicarboxylate	6	75
Acetylacetone	1,6-Heptadiene	3-Acetyl-4-methylenecyclohexanone	8	68

Visualizations

Caption: General experimental workflow for a reaction using cerium (IV) ammonium sulfate.

Caption: Key applications of cerium (IV) ammonium sulfate in organic synthesis.

References

• 1. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Studies on Oxidation of Alcohols by Cerium (IV)-Dimer in Aqueous Nitric Acid – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. soc.chim.it [soc.chim.it]
• 7. researchgate.net [researchgate.net]

Application Note: Standardization of Ceric Ammonium Sulfate Solution with Arsenic Trioxide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceric (IV) ammonium (B1175870) sulfate (B86663) is a powerful oxidizing agent widely used in quantitative chemical analysis, a technique known as cerimetry.[1][2] Its solutions in dilute sulfuric acid are highly stable and can be used to determine the concentration of various reducing substances.[1][2] To ensure accuracy in titrimetric assays, the ceric ammonium sulfate solution must be standardized against a primary standard. Arsenic trioxide (As₂O₃) is an excellent primary standard for this purpose.[2] The standardization involves a redox titration where Ce⁴⁺ ions are reduced to Ce³⁺, and As³⁺ is oxidized to As⁵⁺. The reaction is catalyzed by osmic acid, and the endpoint is detected using ferroin (B110374) sulfate indicator, which changes color from pink to pale blue.[3][4][5]

This application note provides a detailed protocol for the preparation and standardization of a 0.1 M Ceric Ammonium Sulfate solution using arsenic trioxide.

Principle of the Reaction

The standardization is based on a quantitative redox reaction. First, the primary standard, arsenic trioxide, is dissolved in sodium hydroxide (B78521) to form sodium arsenite.[4][6]

• Reaction 1: Dissolution As₂O₃ + 2NaOH → 2NaAsO₂ + H₂O[4][7]

The solution is then acidified with sulfuric acid. During the titration, ceric ions (Ce⁴⁺) oxidize arsenite ions (AsO₂⁻ or As³⁺) to arsenate (AsO₄³⁻ or As⁵⁺) in the presence of osmic acid as a catalyst. The ceric ions are reduced to cerous ions (Ce³⁺).[2][4]

• Reaction 2: Redox Titration 2Ce⁴⁺ + HAsO₂ + 2H₂O → 2Ce³⁺ + H₃AsO₄ + 2H⁺

The overall reaction shows that one mole of arsenic trioxide reacts with four moles of ceric ions.[5] Ferroin sulfate is used as the indicator; its iron (II) complex is oxidized to the iron (III) complex by the first excess of Ce⁴⁺ ions at the endpoint, resulting in a sharp color change.[5]

Experimental Protocols

Materials and Reagents

Reagent/Apparatus	Specification	Purpose
Ceric Ammonium Sulfate	Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O, Analytical Grade	Titrant
Arsenic Trioxide (As₂O₃)	Primary Standard Grade, dried at 105°C	Primary Standard
Sulfuric Acid (H₂SO₄)	Concentrated, Analytical Grade	To acidify the medium and prevent hydrolysis
Sodium Hydroxide (NaOH)	Pellets, Analytical Grade	To dissolve Arsenic Trioxide
Osmic Acid (OsO₄) Solution	1.0% w/v in water	Catalyst
Ferroin Sulfate Indicator	0.025 M solution	Redox Indicator
Volumetric Flasks	1000 mL, 500 mL, Class A	Solution preparation
Conical Flask	500 mL	Titration vessel
Burette	50 mL, Class A	Dispensing titrant
Pipette	25 mL, Class A	Transferring solutions
Analytical Balance	Readable to 0.1 mg	Accurate weighing

Protocol 1: Preparation of 0.1 M Ceric Ammonium Sulfate Solution

• Weigh approximately 65 g of ceric ammonium sulfate.[3][4]

• In a separate flask, carefully add 30 mL of concentrated sulfuric acid to 500 mL of purified water and heat gently.[3][8]

• Dissolve the weighed ceric ammonium sulfate in the heated acid-water mixture.[4][7]

• Allow the solution to cool to room temperature.[3][4]

• Filter the solution if it is turbid.[3][8]

• Transfer the clear solution to a 1000 mL volumetric flask and dilute to the mark with purified water. Mix thoroughly.[3][6]

• Store the solution in a well-stoppered glass bottle.[9]

Safety Precaution: Always add acid to water slowly and with constant stirring to dissipate the heat generated. Perform this step in a fume hood.

Protocol 2: Standardization of 0.1 M Ceric Ammonium Sulfate Solution

• Preparation of the Analyte:

  • Accurately weigh about 0.2 g of arsenic trioxide, previously dried for 1 hour at 105°C, and transfer it to a 500 mL conical flask.[3][9]

  • Add 25 mL of an 8.0% w/v sodium hydroxide solution to the flask.[3][9]

  • Swirl the flask gently to dissolve the arsenic trioxide completely.[3][5]

  • Add 100 mL of purified water and mix.[3][4]

  • Carefully add 30 mL of dilute sulfuric acid.[3][4]

• Titration:

  • Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate indicator to the conical flask.[3][9] The solution should turn pink.

  • Rinse and fill a 50 mL burette with the prepared 0.1 M ceric ammonium sulfate solution.

  • Titrate the arsenic trioxide solution with the ceric ammonium sulfate solution.[3][9]

  • As the endpoint approaches, add the titrant drop by drop until the pink color changes sharply to a very pale blue.[1][3]

  • Record the final volume from the burette.

  • Repeat the titration at least two more times for precision.

Data Presentation and Calculations

Titration Data

Trial	Weight of As₂O₃ (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Ceric Ammonium Sulfate Consumed (mL)
1	0.2015	0.00	40.70	40.70
2	0.2008	0.00	40.55	40.55
3	0.2011	0.00	40.60	40.60
Average:	40.62

Note: The data in this table is for illustrative purposes only.

Calculation of Molarity

The molarity of the ceric ammonium sulfate solution is calculated using the following formula:

Molarity (M) = (Weight of As₂O₃ (g) × 1000) / (Volume of Ceric Ammonium Sulfate (mL) × 49.46)

Where:

• 49.46 is the milliequivalent weight of arsenic trioxide (As₂O₃), as 1 mole of As₂O₃ (197.84 g) reacts with 4 equivalents of Ce⁴⁺.[5]

• Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[3][9]

Example Calculation (using average values from the table):

Molarity (M) = (0.2011 g × 1000) / (40.62 mL × 49.46) ≈ 0.1000 M

Visualizations

Caption: Experimental workflow for standardization.

Caption: Key chemical transformation pathways.

References

• 1. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 2. scribd.com [scribd.com]
• 3. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. brainkart.com [brainkart.com]
• 6. pharmaguddu.com [pharmaguddu.com]
• 7. noblesciencepress.org [noblesciencepress.org]
• 8. pharmadekho.com [pharmadekho.com]
• 9. pharmapath.in [pharmapath.in]

Application Notes and Protocols: Cerium (IV) Ammonium Sulfate as an Oxidant for Alcohol and Thiol Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium (IV) ammonium (B1175870) sulfate (B86663), (NH₄)₄Ce(SO₄)₄·2H₂O, is a powerful and versatile one-electron oxidizing agent employed in various organic transformations.[1] Its high reduction potential and efficacy in acidic media make it a valuable reagent for the oxidation of functional groups such as alcohols and thiols. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of cerium (IV) ammonium sulfate for these key transformations, which are crucial in the synthesis of pharmaceuticals and other fine chemicals. While ceric ammonium nitrate (B79036) (CAN) is more commonly cited, cerium (IV) ammonium sulfate (CAS) serves as an excellent alternative, particularly when the nitrate ligand in CAN might lead to unwanted side reactions.

Oxidation of Alcohols to Carbonyl Compounds

Cerium (IV) ammonium sulfate effectively oxidizes primary alcohols to aldehydes and secondary alcohols to ketones. The reaction typically proceeds via a one-electron transfer mechanism, involving the formation of a radical intermediate.[2] Over-oxidation of aldehydes to carboxylic acids can sometimes be an issue, but reaction conditions can often be optimized to favor the desired carbonyl compound.[3]

Quantitative Data Summary

The following table summarizes the oxidation of various alcohol substrates to their corresponding carbonyl compounds using cerium (IV) reagents.

Entry	Substrate (Alcohol)	Product	Oxidant System	Solvent	Time (h)	Yield (%)	Reference
1	Benzyl (B1604629) alcohol	Benzaldehyde (B42025)	Ce(SO₄)₂ / Iridium(III) chloride	H₂SO₄ / CH₃COOH	-	-	[2]
2	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	Ce(NH₄)₂(NO₃)₆	CH₃CN / H₂O	0.75	70	[4]
3	4-Bromobenzyl alcohol	4-Bromobenzaldehyde	Ce(NH₄)₂(NO₃)₆	CH₃CN / H₂O	0.75	69	[5]
4	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	Ce(NH₄)₂(NO₃)₆	CH₃CN / H₂O	0.75	55	[4]
5	1-Phenylethanol	Acetophenone	Ce(NH₄)₂(NO₃)₆	CH₃CN / H₂O	0.75	85	[4]
6	Cyclohexanol	Cyclohexanone	Ce(NH₄)₂(NO₃)₆	HNO₃ / H₂O	-	-	[2]
7	n-Propanol	Propanal	Ce(IV) in HNO₃	HNO₃ / H₂O	-	-	[2]
8	Isobutyl alcohol	Isobutyraldehyde	Ce(SO₄)₂ / Ru(III)	H₂SO₄	-	-	[6]

Experimental Protocols

Protocol 1: Oxidation of Benzyl Alcohol to Benzaldehyde

This protocol is adapted from a procedure using ceric ammonium nitrate and can be applied with cerium (IV) ammonium sulfate, potentially requiring minor adjustments in reaction time or temperature.

Materials:

• Benzyl alcohol

• Cerium (IV) ammonium sulfate

• Distilled water

• Diethyl ether

• Anhydrous magnesium sulfate

• 2M Sulfuric acid (optional, to maintain acidic conditions)

Procedure:

• In a 250 mL Erlenmeyer flask, prepare a solution of cerium (IV) ammonium sulfate by dissolving the appropriate amount (approximately 2.2 equivalents) in distilled water (e.g., 32.8 g of CAN in 50 cm³ of water for 3.0 g of benzyl alcohol). If using cerium (IV) ammonium sulfate, adjust the mass based on its molar mass. A small amount of 2M sulfuric acid can be added to ensure the cerium(IV) remains in solution.

• In a separate 250 mL Erlenmeyer flask, add benzyl alcohol (1.0 equivalent, e.g., 3.0 g) and distilled water (e.g., 20 cm³).

• Slowly add the cerium (IV) ammonium sulfate solution to the aqueous alcohol mixture with stirring. The characteristic orange-red color of the Ce(IV) ion will be present.

• Gently heat the reaction mixture on a steam bath. The progress of the reaction can be monitored by the fading of the orange-red color to a pale yellow or colorless solution, indicating the reduction of Ce(IV) to Ce(III). Avoid overheating to prevent over-oxidation.[2]

• After the reaction is complete (as indicated by the color change), cool the mixture to room temperature.

• Extract the product from the aqueous solution with diethyl ether (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the diethyl ether using a rotary evaporator.

• The crude benzaldehyde can be purified by distillation.

Diagrams

Caption: General experimental workflow for the oxidation of alcohols.

Caption: Proposed mechanism for alcohol oxidation by Cerium(IV).

Oxidation of Thiols to Disulfides

The oxidation of thiols to disulfides is a fundamental transformation in organic chemistry and biochemistry. Cerium (IV) compounds are capable of mediating this oxidative coupling, which is believed to proceed through a one-electron oxidation of the thiol to a thiyl radical, followed by radical-radical coupling to form the disulfide bond.[7][8] While specific protocols using cerium (IV) ammonium sulfate are not extensively documented, the general principles of thiol oxidation by one-electron metal oxidants can be applied.

Quantitative Data Summary

There is a lack of specific quantitative data in the literature for the oxidation of a wide range of thiols using cerium (IV) ammonium sulfate. The table below presents representative examples of thiol to disulfide conversions using other methods to illustrate the scope of this transformation.

Entry	Substrate (Thiol)	Product (Disulfide)	Oxidant System	Solvent	Yield (%)	Reference
1	Benzyl mercaptan	Dibenzyl disulfide	H₂O₂ / NaI (catalytic)	None	98	[9]
2	Thiophenol	Diphenyl disulfide	Bobbitt's Salt	-	71-99	[10]
3	L-cysteine	L-cystine	H₂O₂ / NaI (catalytic)	H₂O	~100	[9]
4	1-Dodecanethiol	Didodecyl disulfide	CoSalen / Air	Ethanol	95	[11]

Experimental Protocols

Protocol 2: General Procedure for the Oxidation of Thiols to Disulfides

This is a generalized protocol based on the principles of one-electron oxidation of thiols by metal ions. Optimization of solvent, temperature, and reaction time may be necessary for specific substrates.

Materials:

• Thiol

• Cerium (IV) ammonium sulfate

• Solvent (e.g., acetonitrile, ethanol, or a mixture with water)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the thiol (1.0 equivalent) in a suitable solvent in a round-bottom flask.

• In a separate flask, dissolve cerium (IV) ammonium sulfate (approximately 2.2 equivalents) in the same solvent or a compatible co-solvent. The use of a slight excess of the oxidant ensures complete conversion of the thiol.

• Slowly add the cerium (IV) ammonium sulfate solution to the thiol solution at room temperature with vigorous stirring.

• Monitor the reaction by thin-layer chromatography (TLC). The reaction progress can also be observed by the disappearance of the orange-red color of Ce(IV).

• Upon completion, quench the reaction by adding water.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude disulfide.

• The product can be further purified by column chromatography on silica (B1680970) gel or recrystallization.

Diagrams

Caption: General experimental workflow for the oxidation of thiols.

Caption: Proposed mechanism for thiol oxidation by Cerium(IV).

Safety Precautions

Cerium (IV) ammonium sulfate is a strong oxidizing agent and should be handled with care. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions should be carried out in a well-ventilated fume hood.

Conclusion

Cerium (IV) ammonium sulfate is a potent and effective oxidizing agent for the conversion of alcohols to carbonyl compounds and thiols to disulfides. The protocols and mechanistic information provided herein offer a solid foundation for researchers in organic synthesis and drug development to utilize this versatile reagent in their work. While the oxidation of alcohols with cerium (IV) compounds is well-established, further investigation into the scope and optimization of thiol oxidation with cerium (IV) ammonium sulfate is warranted.

References

• 1. Ceric ammonium nitrate - Wikipedia [en.wikipedia.org]
• 2. Studies on Oxidation of Alcohols by Cerium (IV)-Dimer in Aqueous Nitric Acid – Oriental Journal of Chemistry [orientjchem.org]
• 3. Ce Cerium(IV) Ammonium Nitrate - Wordpress [reagents.acsgcipr.org]
• 4. BJOC - Cerium-photocatalyzed aerobic oxidation of benzylic alcohols to aldehydes and ketones [beilstein-journals.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.org [mdpi.org]
• 7. Homogeneous catalysis of the oxidation of thiols by metal ions - Discussions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 8. One- and two-electron oxidation of thiols: mechanisms, kinetics and biological fates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Mild and Environmentally Benign Oxidation of Thiols to Disulfides [organic-chemistry.org]
• 10. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 11. tandfonline.com [tandfonline.com]

Application Note and Protocol: Detailed Procedure for Ceric Ammonium Sulfate Titration of Ferrous Ions

Audience: Researchers, scientists, and drug development professionals.

Principle

Ceric ammonium (B1175870) sulfate (B86663) titration, a method known as cerimetry, is a robust redox titration used for the quantitative analysis of reducing agents.[1] The principle involves the oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) by a standardized solution of ceric ammonium sulfate (containing Ce⁴⁺ ions). Ceric ions serve as a powerful oxidizing agent, being reduced to cerous ions (Ce³⁺) in the process.[2][3] The reaction, which proceeds in a 1:1 stoichiometric ratio, is carried out in a strong acidic medium, typically sulfuric acid, to prevent the hydrolysis and precipitation of ceric salts.[1][4]

The overall reaction is: Fe²⁺ + Ce⁴⁺ → Fe³⁺ + Ce³⁺ [3]

The endpoint of the titration is detected using a redox indicator, most commonly ferroin (B110374) sulfate.[3][5] The ferroin indicator, a complex of 1,10-phenanthroline (B135089) and ferrous ions, exhibits a distinct color change from red (reduced form) to a pale blue or greenish-blue (oxidized form, "ferriin") upon the complete consumption of ferrous ions in the sample.[5][6] Cerimetry offers several advantages, including the high stability of the titrant solution and its applicability in the presence of high chloride concentrations, unlike potassium permanganate.[5][7]

Apparatus and Reagents

• Apparatus: Analytical balance, 50 mL burette, 250 mL conical flasks, 1000 mL volumetric flask, pipettes, weighing bottle, heating mantle or hot plate, magnetic stirrer and stir bars.

• Reagents:

  • Ceric Ammonium Sulfate [(NH₄)₄Ce(SO₄)₄·2H₂O]

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Arsenic Trioxide (As₂O₃), primary standard grade

  • Sodium Hydroxide (B78521) (NaOH)

  • Osmic Acid solution (or Osmium Tetroxide)

  • Ferroin Sulfate indicator solution

  • Ferrous Sulfate (FeSO₄) or other ferrous salt sample

  • Distilled or deionized water

Experimental Protocols

Protocol 1: Preparation of Solutions

1.1 Preparation of 0.1 M Ceric Ammonium Sulfate Solution

• To a 1000 mL beaker, cautiously add 30 mL of concentrated sulfuric acid to 500 mL of distilled water and mix.[5]

• Accurately weigh approximately 65 g of ceric ammonium sulfate and add it to the diluted acid solution.[8][9]

• Gently heat the mixture while stirring until the salt is completely dissolved.[5][10]

• Allow the solution to cool to room temperature.

• Filter the solution if it appears turbid.[1][8]

• Transfer the clear solution into a 1000 mL volumetric flask and dilute to the mark with distilled water. Mix thoroughly.

• Store the solution in a well-stoppered glass bottle.[10]

1.2 Preparation of Ferroin Indicator Solution

• Dissolve 1.487 g of 1,10-phenanthroline hydrate (B1144303) and 0.696 g of iron(II) sulfate heptahydrate (FeSO₄·7H₂O) in 100 mL of distilled water.[6]

• Store in a dropper bottle.

1.3 Preparation of 8% w/v Sodium Hydroxide

• Dissolve 8 g of sodium hydroxide pellets in a beaker with approximately 80 mL of distilled water.

• Once cooled, transfer to a 100 mL volumetric flask and dilute to the mark.

Protocol 2: Standardization of 0.1 M Ceric Ammonium Sulfate Solution

The solution is standardized against the primary standard, arsenic trioxide (As₂O₃).[11][12]

• Accurately weigh about 0.2 g of arsenic trioxide, previously dried at 105°C for one hour, and transfer it to a 500 mL conical flask.[8][13]

• Add 25 mL of 8.0% w/v sodium hydroxide solution and swirl gently to dissolve the solid.[13][14]

• Add 100 mL of distilled water and mix.[8]

• Carefully add 30 mL of dilute sulfuric acid (1 M).[8]

• Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin sulfate indicator.[8][13]

• Titrate slowly with the prepared ceric ammonium sulfate solution from the burette until the color of the solution changes from pink to a very pale blue.[8][11]

• Record the volume of the titrant used. Repeat the titration at least two more times for precision.

• Calculate the exact molarity of the ceric ammonium sulfate solution. Each 1 mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[8]

Data Presentation: Standardization

Trial	Mass of As₂O₃ (g)	Final Burette Reading (mL)	Initial Burette Reading (mL)	Volume of Ce⁴⁺ Solution (mL)	Calculated Molarity (M)
1
2
3

| | | | | Average Molarity: | |

Protocol 3: Titration of Ferrous Ions

• Accurately weigh a sample containing ferrous ions (e.g., about 0.5 g of ferrous sulfate) and transfer it to a 250 mL conical flask.[6][12]

• Dissolve the sample in a mixture of 20 mL of 1 M sulfuric acid and 30 mL of distilled water.[12]

• Add 2-3 drops of ferroin indicator to the flask. The solution should turn a reddish color.[3]

• Titrate the sample solution with the standardized ceric ammonium sulfate solution from the burette.[3]

• The endpoint is reached when the red color sharply disappears, leaving a pale blue or greenish-blue solution.[3][6]

• Record the volume of the titrant used. Repeat the titration for a total of three measurements.

• Calculate the percentage purity or concentration of ferrous ions in the sample.

Data Presentation: Ferrous Ion Titration

Trial	Mass of Sample (g)	Final Burette Reading (mL)	Initial Burette Reading (mL)	Volume of Ce⁴⁺ Solution (mL)	Calculated Fe²⁺ Content (%)
1
2
3

| | | | | Average Fe²⁺ Content: | |

Calculations

4.1 Molarity of Ceric Ammonium Sulfate Solution

Note: The equivalent weight of As₂O₃ in this reaction is 49.46 g/mol .[8]

4.2 Percentage of Ferrous Iron (Fe²⁺) in Sample

Note: The molar mass of Iron (Fe) is 55.845 g/mol . The stoichiometric ratio of Ce⁴⁺ to Fe²⁺ is 1:1.

Visualizations

Caption: Principle of cerimetric titration of ferrous ions.

Caption: Experimental workflow for the titration of ferrous ions.

References

• 1. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 2. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 3. jetir.org [jetir.org]
• 4. tabraizullah.wordpress.com [tabraizullah.wordpress.com]
• 5. brainkart.com [brainkart.com]
• 6. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]
• 7. info.gfschemicals.com [info.gfschemicals.com]
• 8. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 9. pharmaguddu.com [pharmaguddu.com]
• 10. pharmadekho.com [pharmadekho.com]
• 11. noblesciencepress.org [noblesciencepress.org]
• 12. scribd.com [scribd.com]
• 13. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 14. scribd.com [scribd.com]

Application Notes and Protocols: The Role of Cerium (IV) Ammonium Sulfate in the Synthesis of Quinones

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium (IV) ammonium (B1175870) sulfate (B86663) (CAS), with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is a powerful one-electron oxidizing agent utilized in various organic transformations.[1] Its high redox potential and stability make it a valuable reagent in synthetic chemistry.[2] One of its key applications is the oxidation of phenols and their derivatives to quinones, which are important structural motifs in many biologically active compounds and natural products. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of cerium (IV) ammonium sulfate in quinone synthesis. While detailed protocols for the oxidation of simple hydroquinones to benzoquinones using CAS are not as prevalent in the literature as those using cerium (IV) ammonium nitrate (B79036) (CAN), this document provides a representative protocol for the oxidation of a phenolic substrate and discusses the general mechanism applicable to quinone synthesis.

Mechanism of Oxidation

The oxidation of phenols and hydroquinones by cerium (IV) ammonium sulfate proceeds via a single-electron transfer (SET) mechanism. The Ce(IV) ion acts as a one-electron oxidant, abstracting an electron from the electron-rich aromatic ring of the phenol (B47542) or hydroquinone (B1673460). This initial step forms a radical cation intermediate. Subsequent deprotonation and further oxidation lead to the formation of the corresponding quinone. The overall process involves a two-electron oxidation of the substrate.

The general mechanism for the oxidation of a hydroquinone to a p-benzoquinone is depicted below:

Figure 1: Generalized mechanism of hydroquinone oxidation by Ce(IV).

Application: Oxidation of Phenolic Benzophenones

A comparative study on the oxidation of phenolic benzophenones highlights that cerium (IV) ammonium sulfate (CAS) can be a viable alternative to the more commonly used cerium (IV) ammonium nitrate (CAN), in some cases providing different product distributions.

Quantitative Data Summary

The following table summarizes the results from the CAS-mediated oxidation of various substituted phenolic benzophenones.

Entry	Substrate (Phenolic Benzophenone)	Product(s)	Yield (%)
1	2-Hydroxy-4,6-dimethoxybenzophenone	1,3-Dimethoxyxanthone	45
2	2-Hydroxy-4-methoxybenzophenone	3-Methoxyxanthone	20
3H-Spiro[benzofuran-2,1'-cyclohexa[1][3]diene]-3,4'-dione derivative	35
3	2-Hydroxy-4,4'-dimethoxybenzophenone	3,6-Dimethoxyxanthone	15
Biaryl compound	40

Data is representative of findings in the specified literature and is intended for comparative purposes.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Phenolic Benzophenone with Cerium (IV) Ammonium Sulfate

This protocol is a representative example of the oxidation of a phenolic substrate using CAS, adapted from the synthesis of xanthones from phenolic benzophenones.

Materials:

• Substituted 2-hydroxybenzophenone (B104022)

• Cerium (IV) ammonium sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)

• Acetonitrile (B52724) (CH₃CN), analytical grade

• Deionized water

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of the 2-hydroxybenzophenone (1.0 eq) in acetonitrile (0.1 M), add cerium (IV) ammonium sulfate (2.5 eq).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 82°C) and stir vigorously.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: a. Cool the reaction mixture to room temperature. b. Quench the reaction by adding deionized water. c. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). d. Wash the combined organic layers sequentially with deionized water, saturated aqueous sodium bicarbonate solution, and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product(s).

Figure 2: Experimental workflow for the oxidation of a phenolic compound.

Safety Precautions

• Cerium (IV) ammonium sulfate is a strong oxidizing agent and should be handled with care. Avoid contact with combustible materials.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Perform all operations in a well-ventilated fume hood.

• Acetonitrile is flammable and toxic. Handle with care.

Conclusion

Cerium (IV) ammonium sulfate is a potent oxidizing agent for the transformation of phenolic compounds. While detailed protocols for the synthesis of simple quinones are more commonly reported with CAN, the provided representative protocol for the oxidation of phenolic benzophenones demonstrates the utility of CAS in this class of reactions. The single-electron transfer mechanism allows for the efficient oxidation of electron-rich aromatic systems. For researchers and professionals in drug development, the application of CAS-mediated oxidations provides a valuable tool for the synthesis of complex molecules containing quinone or related oxidized phenolic motifs. Further research into the scope and optimization of CAS for the synthesis of a broader range of quinones is warranted.

References

• 1. chemiis.com [chemiis.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]

Application Notes and Protocols: Preparation of 0.1 N Ceric Ammonium Sulfate Solution for Titration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceric ammonium (B1175870) sulfate (B86663), Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O, is a powerful oxidizing agent widely employed in quantitative chemical analysis, a technique known as cerimetric titration.[1] Its stability and high oxidation potential make it a versatile reagent for the determination of a variety of reducing substances in pharmaceutical and chemical analysis.[1][2] This document provides a comprehensive guide to the preparation and standardization of a 0.1 Normal (N) solution of ceric ammonium sulfate.

The principle of cerimetry involves the reduction of the ceric ion (Ce⁴⁺) to the cerous ion (Ce³⁺) by a suitable reducing agent. The endpoint of the titration is typically detected by a sharp color change, either of the solution itself or with the use of a redox indicator.[3] Due to its numerous advantages over other oxidizing agents like potassium permanganate, such as its stability and its ability to be used in the presence of high concentrations of hydrochloric acid, ceric ammonium sulfate solutions are a valuable tool in the analytical laboratory.[3]

Data Presentation

The following table summarizes the key quantitative data for the preparation and standardization of a 0.1 N ceric ammonium sulfate solution.

Reagent/Component	Molecular Formula	Molecular Weight ( g/mol )	Quantity for 1 L of 0.1 N Solution	Purpose
Ceric Ammonium Sulfate Dihydrate	Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O	632.55	~63-66 g[3][4][5][6][7]	Primary solute (oxidizing agent)
Sulfuric Acid (concentrated)	H₂SO₄	98.08	30 mL[4][5][6][7][8]	To prevent hydrolysis and precipitation of basic ceric salts[1][9]
Distilled Water	H₂O	18.02	q.s. to 1000 mL	Solvent
Primary Standard for Standardization
Arsenic Trioxide	As₂O₃	197.84	~0.2 g[4][5][8][10]	Primary standard for accurate determination of normality
Sodium Hydroxide (B78521)	NaOH	40.00	25 mL of 8% w/v solution	To dissolve the arsenic trioxide[1][5][8]
Osmic Acid Solution	OsO₄ (in solution)	254.23	0.15 mL[4][5][8]	Catalyst for the standardization reaction
Ferroin (B110374) Sulfate Solution	[Fe(C₁₂H₈N₂)₃]SO₄	692.53	0.1 mL[4][5][8]	Redox indicator

Experimental Protocols

Preparation of 0.1 N Ceric Ammonium Sulfate Solution

This protocol details the steps for preparing a 1-liter solution of approximately 0.1 N ceric ammonium sulfate.

Materials:

• Ceric ammonium sulfate dihydrate (63-66 g)

• Concentrated sulfuric acid (30 mL)

• Distilled water

• 1000 mL volumetric flask

• Beaker (1000 mL)

• Heating mantle or hot plate

• Glass stirring rod

• Funnel

• Filter paper and funnel (if solution is turbid)

Procedure:

• Carefully add 30 mL of concentrated sulfuric acid to approximately 500 mL of distilled water in a 1000 mL beaker while stirring. The mixture will generate heat.[4][5][6][8]

• To this heated acid solution, slowly add 63-66 g of ceric ammonium sulfate with gentle heating and continuous stirring until the salt is completely dissolved.[4][5][7][8]

• Allow the solution to cool to room temperature.[5][7][8]

• If the solution is turbid, filter it through a suitable filter paper.[5][7][8]

• Quantitatively transfer the clear solution into a 1000 mL volumetric flask.

• Dilute the solution to the 1000 mL mark with distilled water.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the prepared solution in a well-stoppered glass bottle.[7]

Standardization of 0.1 N Ceric Ammonium Sulfate Solution

This protocol describes the standardization of the prepared ceric ammonium sulfate solution using arsenic trioxide as the primary standard.

Materials:

• Prepared 0.1 N ceric ammonium sulfate solution

• Arsenic trioxide (primary standard grade), dried at 105°C for 1 hour[5][8]

• Sodium hydroxide solution (8% w/v)

• Dilute sulfuric acid

• Osmic acid solution

• Ferroin sulfate indicator solution[4][5][8]

• 500 mL conical flask

• Analytical balance

• Burette (50 mL)

• Pipettes

Procedure:

• Accurately weigh about 0.2 g of previously dried arsenic trioxide and transfer it to a 500 mL conical flask.[4][5][8]

• Add 25 mL of 8% w/v sodium hydroxide solution to the flask and swirl gently to dissolve the arsenic trioxide.[1][5][8]

• Add 100 mL of distilled water and mix.[5][8]

• Carefully add 30 mL of dilute sulfuric acid.[5][8]

• Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate indicator solution.[4][5][8] The solution should turn pink.[5]

• Fill a clean burette with the prepared 0.1 N ceric ammonium sulfate solution and record the initial volume.

• Titrate the arsenic trioxide solution with the ceric ammonium sulfate solution. The endpoint is reached when the color of the solution changes from pink to a pale blue or yellowish-green.[4][5][11] Add the titrant slowly as the endpoint is approached.[5]

• Record the final volume of the ceric ammonium sulfate solution used.

• Repeat the titration at least two more times to ensure concordant results.

Calculation of Normality:

The normality of the ceric ammonium sulfate solution can be calculated using the following formula:

Normality (N) = (Weight of As₂O₃ (g)) / (Volume of Ceric Ammonium Sulfate (L) × Equivalent Weight of As₂O₃)

The equivalent weight of As₂O₃ is 49.46 g/equivalent .[4]

Alternatively, the calculation can be performed as:

Normality (N) = (Weight of As₂O₃ (g) × 1000) / (Volume of Ceric Ammonium Sulfate (mL) × 49.46)

Workflow and Logical Relationships

The following diagram illustrates the workflow for the preparation and standardization of the 0.1 N ceric ammonium sulfate solution.

Figure 1. Workflow for the preparation and standardization of 0.1 N ceric ammonium sulfate.

References

• 1. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 2. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 3. brainkart.com [brainkart.com]
• 4. noblesciencepress.org [noblesciencepress.org]
• 5. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 6. pharmaguddu.com [pharmaguddu.com]
• 7. pharmadekho.com [pharmadekho.com]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 9. scribd.com [scribd.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pharmapath.in [pharmapath.in]

Cerium (IV) Ammonium Sulfate: A Versatile Catalyst for Polymerization Reactions

Application Note & Protocols for Researchers, Scientists, and Drug Development Professionals

Cerium (IV) ammonium (B1175870) sulfate (B86663) (CAS), with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is a powerful one-electron oxidizing agent that has found significant utility as a catalyst in the field of polymer chemistry.[1][2] Its primary application lies in initiating free radical polymerization, particularly for grafting vinyl monomers onto various polymer backbones.[3][4][5] This method is widely employed to modify the properties of natural and synthetic polymers, enhancing their functionality for applications in drug delivery, material science, and beyond.[6][7][8]

The catalytic action of cerium (IV) ammonium sulfate is predicated on its ability to generate radical species on a substrate polymer. The Ce(IV) ion abstracts an electron from a suitable functional group on the polymer backbone, such as a hydroxyl (-OH) or amide (-NH) group, creating a radical.[3][9] This radical site then serves as the initiation point for the polymerization of a vinyl monomer, leading to the formation of a graft copolymer. This process is particularly effective in aqueous media and can be conducted under relatively mild conditions.[4][5]

Key Applications in Polymer Synthesis:

• Graft Copolymerization: CAS is extensively used to graft vinyl monomers like acrylamide, acrylic acid, and methyl methacrylate (B99206) onto polysaccharides such as cellulose (B213188), starch, and guar (B607891) gum.[5][10][11] This modification can impart new properties to the natural polymers, such as temperature responsiveness or altered solubility.[11]

• Modification of Synthetic Polymers: The catalyst is also effective in initiating polymerization on synthetic backbones like polyamides, leading to the development of materials with tailored surface properties.[3]

• Redox Initiation Systems: Cerium (IV) ammonium sulfate can be used in conjunction with reducing agents to form highly efficient redox initiator systems for vinyl polymerization in solution.[4][12]

Mechanism of Cerium (IV) Initiated Graft Polymerization

The general mechanism for graft polymerization initiated by cerium (IV) ammonium sulfate on a polymer backbone containing hydroxyl groups (e.g., cellulose or starch) is depicted below.

Caption: Mechanism of Cerium (IV) initiated graft polymerization.

Experimental Data Summary

The efficiency of cerium (IV) ammonium sulfate catalyzed polymerization is influenced by several factors, including the concentrations of the monomer and initiator, temperature, and reaction time. The following tables summarize optimal conditions found in various studies.

Table 1: Optimal Conditions for Graft Polymerization of Methyl Methacrylate (MMA)

Backbone	Monomer Conc. (mol/L)	Initiator Conc. (mol/L)	Temperature (°C)	Time (min)	Grafting Efficiency (%)	Reference
Guar Gum	1.13	6.32 x 10⁻³	50	210	-	[10]
Sago Starch	0.141	2.0 x 10⁻³	70	120	246	[5]

Table 2: Optimal Conditions for Graft Polymerization of Acrylamide (AAm)

Backbone	Monomer Conc. (mol/L)	Initiator Conc. (mol/L)	Temperature (°C)	Time (min)	Grafting Efficiency (%)	Reference
Cassia Reticulata Seed Gum	0.11	0.026	40	-	97.2	[7]

Detailed Experimental Protocols

Protocol 1: Graft Copolymerization of Methyl Methacrylate onto Sago Starch

This protocol is adapted from the study by Fares et al. (2001) on the graft copolymerization of MMA onto sago starch using ceric ammonium nitrate (B79036), which follows a similar procedure to systems using ceric ammonium sulfate.[5]

Materials:

• Sago starch

• Methyl methacrylate (MMA), inhibitor removed

• Cerium (IV) ammonium sulfate

• Nitric acid (or sulfuric acid)

• Acetone

• Nitrogen gas

• Distilled water

Equipment:

• Three-necked round-bottom flask

• Condenser

• Mechanical stirrer

• Thermostatically controlled water bath

• Nitrogen inlet

• Buchner funnel and filter paper

• Soxhlet extraction apparatus

Procedure:

• Preparation: A known weight of sago starch is dispersed in distilled water in the three-necked flask. The flask is placed in the water bath and allowed to reach the desired reaction temperature (e.g., 70°C).

• Inert Atmosphere: The reaction mixture is purged with nitrogen gas for at least 30 minutes to remove any dissolved oxygen, which can inhibit free radical polymerization.

• Initiator and Monomer Addition: The required amount of cerium (IV) ammonium sulfate, dissolved in a small amount of acidic water (e.g., 0.4 mmol of nitric acid), is added to the flask.[5] This is followed by the addition of the MMA monomer.

• Polymerization: The reaction is allowed to proceed under constant stirring and nitrogen atmosphere for the desired duration (e.g., 2 hours).[5]

• Termination and Precipitation: The polymerization is terminated by cooling the reaction mixture. The crude product is precipitated by pouring the mixture into a large volume of a non-solvent, such as acetone.

• Purification: The precipitated product is filtered and washed to remove any unreacted monomer and homopolymer. To ensure the complete removal of the homopolymer (polymethyl methacrylate), the product is subjected to Soxhlet extraction with a suitable solvent (e.g., acetone) for several hours.

• Drying: The purified graft copolymer is dried in an oven at a suitable temperature (e.g., 50-60°C) until a constant weight is achieved.

Caption: Experimental workflow for MMA grafting onto starch.

Protocol 2: Graft Copolymerization of N-Isopropylacrylamide onto Cellulose

This protocol is based on the work of Gupta and Sahoo (2003), who used ceric ammonium nitrate to graft a temperature-responsive polymer onto cellulose.[11]

Materials:

• Cellulose

• N-isopropylacrylamide (NIPAAm)

• Cerium (IV) ammonium sulfate

• Nitric acid (or sulfuric acid)

• Nitrogen gas

• Distilled water

Equipment:

• Three-necked round-bottom flask with a stirrer

• Thermostatically controlled water bath (e.g., 20-35°C)

• Nitrogen inlet

• Filtration apparatus

Procedure:

• Cellulose Suspension: 1.0 g of cellulose is added to the three-necked flask containing 100 mL of a solution of cerium (IV) ammonium sulfate in dilute nitric acid.[11]

• Inert Atmosphere: The suspension is purged with nitrogen gas for approximately 30 minutes.[11]

• Initiation and Polymerization: The NIPAAm monomer is added to the flask to initiate the graft copolymerization. The reaction is carried out at a constant temperature (e.g., 25°C) with continuous stirring.[11]

• Work-up: After the desired reaction time, the reaction is quenched. The grafted cellulose is filtered, washed thoroughly with distilled water to remove unreacted monomer and initiator salts, and then dried to a constant weight.

Safety Precautions

Cerium (IV) ammonium sulfate is a strong oxidizing agent and an irritant.[1] Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this chemical. All procedures should be carried out in a well-ventilated fume hood.

References

• 1. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 2. AMMONIUM CERIUM(IV) SULFATE | 7637-03-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. expresspolymlett.com [expresspolymlett.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Quantitative Analysis of Reducing Agents Using Ceric Ammonium Sulfate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceric ammonium (B1175870) sulfate (B86663), (NH₄)₄Ce(SO₄)₄·2H₂O, is a powerful oxidizing agent widely employed in analytical chemistry for the quantitative determination of various reducing agents.[1][2] This technique, known as cerimetry, offers several advantages, including the stability of the titrant solution, sharp and distinct endpoints, and its applicability in the presence of high concentrations of chloride ions, unlike potassium permanganate.[3] Cerimetric titrations are based on the reduction of ceric ions (Ce⁴⁺) to cerous ions (Ce³⁺) by the analyte. The endpoint of the titration is typically detected by a color change, either of the ceric solution itself or through the use of a redox indicator.[4]

This document provides detailed application notes and experimental protocols for the quantitative analysis of common reducing agents using ceric ammonium sulfate.

Principle of Cerimetry

Cerimetry operates on the principle of a redox reaction where the yellow ceric ion (Ce⁴⁺), the oxidizing agent, is reduced to the colorless cerous ion (Ce³⁺) by a reducing agent.[3][4] The general reaction can be represented as:

Ce⁴⁺ + e⁻ → Ce³⁺

The endpoint of the titration is reached when all the reducing agent in the sample has been oxidized by the ceric ammonium sulfate solution. This can be visually determined by the persistence of the yellow color of the excess Ce⁴⁺ ions or, more accurately, by using a redox indicator such as ferroin (B110374), which exhibits a sharp color change from red to pale blue at the equivalence point.[3][5]

Featured Applications

This section details the quantitative analysis of two common reducing agents: Ferrous Iron (Fe²⁺) and Oxalic Acid (H₂C₂O₄).

Determination of Ferrous Iron (Fe²⁺)

The determination of ferrous iron is a classic application of cerimetry, often used in the analysis of iron ores, pharmaceutical preparations like ferrous sulfate tablets, and other iron-containing samples.[5][6][7] The reaction between ceric ions and ferrous ions is a straightforward 1:1 stoichiometric relationship:

Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

Determination of Oxalic Acid (H₂C₂O₄)

Oxalic acid, a dicarboxylic acid, can be accurately quantified using cerimetric titration. This method is applicable in various contexts, including food analysis and quality control of chemical products. The oxidation of oxalic acid by ceric ions proceeds as follows:

2Ce⁴⁺ + H₂C₂O₄ → 2Ce³⁺ + 2CO₂ + 2H⁺

Experimental Protocols

Preparation and Standardization of 0.1 N Ceric Ammonium Sulfate Solution

Materials:

• Ceric ammonium sulfate [(NH₄)₄Ce(SO₄)₄·2H₂O]

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Arsenic trioxide (As₂O₃), primary standard

• Sodium hydroxide (B78521) (NaOH)

• Osmic acid solution

• Ferroin sulfate indicator

Procedure for Preparation:

• Accurately weigh approximately 65 g of ceric ammonium sulfate.[8]

• In a separate beaker, carefully add 30 mL of concentrated sulfuric acid to 500 mL of distilled water and allow it to cool.[3][8]

• Dissolve the ceric ammonium sulfate in the diluted sulfuric acid, gently heating if necessary.[3][8]

• After cooling to room temperature, filter the solution if any precipitate is present.

• Transfer the solution to a 1 L volumetric flask and dilute to the mark with distilled water. Mix the solution thoroughly.

Procedure for Standardization with Arsenic Trioxide:

• Accurately weigh about 0.2 g of previously dried arsenic trioxide into a conical flask.[9]

• Add 25 mL of 8% w/v sodium hydroxide solution and swirl to dissolve the As₂O₃.[9]

• Add 100 mL of distilled water, followed by 30 mL of dilute sulfuric acid.[9]

• Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate indicator.[9]

• Titrate with the prepared ceric ammonium sulfate solution until the color changes from pink to a pale blue.[9]

• Record the volume of titrant used and calculate the normality of the ceric ammonium sulfate solution. Each mL of 0.1 N ceric ammonium sulfate is equivalent to 0.004946 g of arsenic trioxide.[9]

Protocol for the Determination of Ferrous Iron (Fe²⁺)

Materials:

• Standardized 0.1 N Ceric Ammonium Sulfate solution

• Ferrous salt sample (e.g., Ferrous Ammonium Sulfate)

• Dilute sulfuric acid (1 M)

• Ferroin indicator solution

Procedure:

• Accurately weigh a quantity of the ferrous salt sample and dissolve it in a conical flask containing 25 mL of dilute sulfuric acid.[5]

• Add 2-3 drops of ferroin indicator to the solution.[5]

• Titrate the sample solution with the standardized 0.1 N ceric ammonium sulfate solution from a burette.

• The endpoint is reached when the color of the solution changes sharply from red to a pale blue or greenish-blue.[6]

• Repeat the titration at least twice more to ensure accuracy and record the burette readings.

• Calculate the amount of Fe(II) in the sample.

Protocol for the Determination of Oxalic Acid

Materials:

• Standardized 0.1 N Ceric Ammonium Sulfate solution

• Oxalic acid sample

• Dilute sulfuric acid

Procedure:

• Accurately weigh a suitable amount of the oxalic acid sample and dissolve it in distilled water in a conical flask.

• Acidify the solution with dilute sulfuric acid.

• Heat the solution to approximately 60-70°C.

• Titrate the hot solution with the standardized ceric ammonium sulfate solution. The endpoint is indicated by the persistence of a faint yellow color of the ceric ions. For a sharper endpoint, a redox indicator can be used.

Quantitative Data Summary

The following table summarizes the key quantitative relationships for the analysis of ferrous iron and oxalic acid using a standardized 0.1 N ceric ammonium sulfate solution.

Analyte (Reducing Agent)	Molar Mass ( g/mol )	Stoichiometric Ratio (Ceric Sulfate:Analyte)	Equivalent Weight (g/eq)
Ferrous Iron (Fe²⁺)	55.845	1:1	55.845
Oxalic Acid (H₂C₂O₄)	90.03	2:1	45.015

Visualizations

Caption: Redox reaction between Ceric and Ferrous ions.

Caption: Experimental workflow for cerimetric titration.

References

• 1. chemiis.com [chemiis.com]
• 2. brainly.in [brainly.in]
• 3. brainkart.com [brainkart.com]
• 4. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 5. jetir.org [jetir.org]
• 6. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]
• 7. edu.rsc.org [edu.rsc.org]
• 8. noblesciencepress.org [noblesciencepress.org]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]

Technical Notes & Optimization

stability issues with cerium (IV) ammonium sulfate solutions over time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability issues associated with Cerium (IV) Ammonium (B1175870) Sulfate (B86663) solutions.

Frequently Asked Questions (FAQs)

Q1: What is cerium (IV) ammonium sulfate and what is it used for?

A1: Cerium (IV) ammonium sulfate, also known as ceric ammonium sulfate, is an inorganic compound with the formula (NH₄)₄Ce(SO₄)₄·2H₂O.[1] It is a strong oxidizing agent commonly used in analytical chemistry for redox titrations, a technique known as cerimetry.[2][3] The ceric ion (Ce⁴⁺) is a potent one-electron oxidant, making it valuable in various chemical analyses.[2][3]

Q2: What is the typical appearance of a cerium (IV) ammonium sulfate solution?

A2: Solutions of cerium (IV) ammonium sulfate have a distinct yellow to orange-red color due to the presence of the Ce⁴⁺ ion.[1][2][4] The intensity of the color is dependent on the concentration.

Q3: How stable are cerium (IV) ammonium sulfate solutions over time?

A3: Acidic solutions of cerium (IV) ammonium sulfate are remarkably stable and can be stored for extended periods without significant decomposition, especially when prepared in sulfuric acid.[5][6][7] However, for high-precision analytical work, it is recommended to re-standardize the solution periodically. A general guideline is that a solution is valid for about one month but should be re-standardized every 15 days. Neutral solutions are less stable and will slowly decompose, depositing cerium (IV) oxide.[6]

Q4: What are the primary factors that affect the stability of the solution?

A4: The main factors influencing the stability of cerium (IV) ammonium sulfate solutions are pH, temperature, and exposure to light. The solution is most stable in a sulfuric acid medium, which prevents the hydrolysis and precipitation of basic ceric salts.[6][7] Elevated temperatures and exposure to light, particularly UV light, can accelerate the decomposition of the Ce⁴⁺ ion.

Q5: How should cerium (IV) ammonium sulfate solutions be stored?

A5: To ensure maximum stability, solutions should be stored in well-stoppered, preferably amber or opaque, glass bottles in a cool, dark, and well-ventilated area. They should be kept away from combustible materials and incompatible substances.

Troubleshooting Guides

Issue 1: The solution's color has faded from a vibrant yellow/orange to a pale yellow or has become colorless.

• Question: Why has my cerium (IV) ammonium sulfate solution lost its color?

• Answer: A fading of the characteristic yellow or orange color indicates the reduction of the active ceric (Ce⁴⁺) ions to the colorless cerous (Ce³⁺) ions. This is a sign of solution degradation. The oxidizing power of the solution is diminished, and it will no longer be suitable for accurate titrations without re-standardization.

Issue 2: A precipitate has formed in the solution.

• Question: I've noticed a solid precipitate in my cerium (IV) ammonium sulfate solution. What is it and is the solution still usable?

• Answer: The formation of a precipitate, often a light yellow solid, is likely cerium (IV) hydroxide (B78521) or a basic ceric salt. This occurs due to hydrolysis, especially if the solution was not prepared with a sufficient concentration of sulfuric acid.[6][7] The solution's molarity will have changed, and it is not recommended for use. It should be discarded and a fresh solution prepared.

Issue 3: Inconsistent or inaccurate titration results.

• Question: My titration results are not reproducible. What could be the cause?

• Answer: Inconsistent results can stem from several sources:

  • Degraded Titrant: The cerium (IV) ammonium sulfate solution may have degraded over time. It is crucial to standardize the solution frequently.

  • Endpoint Detection: Difficulty in accurately judging the color change at the endpoint is a common issue.[8] Using a redox indicator like ferroin (B110374), which gives a sharp color change from orange-red to pale blue, can improve accuracy.[5]

  • Improper Technique: Common titration errors such as misreading the burette, air bubbles in the burette tip, or inadequate mixing can lead to inaccuracies.[9][10][11]

  • Interferences: The sample itself may contain substances that interfere with the reaction.

Issue 4: The titration endpoint is unclear or fleeting.

• Question: I'm having trouble identifying a stable endpoint in my titration. The color change is not sharp or it fades. Why is this happening?

• Answer: An indistinct endpoint can be due to a slow reaction between the titrant and the analyte. Gentle heating of the analyte solution (if the analyte is stable to heat) can sometimes speed up the reaction and provide a sharper endpoint.[6] A fading endpoint can also indicate the presence of interfering substances in the sample.

Data Presentation

Table 1: Illustrative Stability of 0.1 N Cerium (IV) Ammonium Sulfate Solution Over Time

Storage Condition	Time (Days)	Estimated Molarity Retention (%)	Visual Observation
Ideal: 2-8°C, in amber glass bottle	0	100%	Bright yellow-orange
15	>99.5%	No significant change
30	~99%	No significant change
60	~98%	Slight fading of color
Ambient Temperature (~25°C), in clear glass bottle, diffuse light	0	100%	Bright yellow-orange
15	~98%	Noticeable fading to pale yellow
30	<95%	Significant fading, potential for slight turbidity
60	Not Recommended	Pale yellow to colorless, possible precipitate
Elevated Temperature (~40°C), in clear glass bottle, direct sunlight	0	100%	Bright yellow-orange
7	<90%	Significant fading and/or precipitation
15	Not Recommended	Colorless with precipitate

Disclaimer: The quantitative data in this table is illustrative and based on general chemical principles and qualitative descriptions from various sources. Actual degradation rates can vary based on specific laboratory conditions.

Experimental Protocols

1. Preparation of 0.1 M Cerium (IV) Ammonium Sulfate Solution

• Reagents and Equipment:

  • Cerium (IV) ammonium sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Distilled or deionized water

  • Heating plate

  • 1000 mL volumetric flask

  • Beaker

  • Stirring rod

  • Funnel

• Procedure:

  • Carefully add 30 mL of concentrated sulfuric acid to 500 mL of distilled water in a large beaker while stirring.

  • Weigh out approximately 65 g of cerium (IV) ammonium sulfate dihydrate.

  • Add the cerium (IV) ammonium sulfate to the diluted sulfuric acid solution.

  • Gently heat the mixture while stirring until the salt is completely dissolved.[12]

  • Allow the solution to cool to room temperature.

  • If the solution is turbid, filter it through a sintered glass funnel.[12]

  • Quantitatively transfer the cooled solution to a 1000 mL volumetric flask.

  • Dilute to the mark with distilled water, stopper, and mix thoroughly.

2. Standardization of 0.1 M Cerium (IV) Ammonium Sulfate Solution with Arsenic Trioxide

• Reagents and Equipment:

  • Prepared 0.1 M Cerium (IV) Ammonium Sulfate solution

  • Arsenic Trioxide (As₂O₃), primary standard grade

  • Sodium Hydroxide (NaOH) solution (8% w/v)

  • Dilute Sulfuric Acid

  • Osmic acid solution (catalyst)

  • Ferroin sulfate indicator

  • 500 mL conical flasks

  • Burette

  • Analytical balance

• Procedure:

  • Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask.[12]

  • Add 25 mL of 8% sodium hydroxide solution and swirl to dissolve the arsenic trioxide.[12]

  • Add 100 mL of distilled water and mix.

  • Carefully add 30 mL of dilute sulfuric acid.

  • Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate indicator.[12]

  • Titrate with the prepared cerium (IV) ammonium sulfate solution until the pink color of the indicator changes to a very pale blue.[12]

  • Record the volume of the titrant used.

  • Calculate the molarity of the cerium (IV) ammonium sulfate solution using the following formula: Molarity (M) = (mass of As₂O₃ in g) / (Volume of Ce(IV) solution in L × 49.46) (Molar mass of As₂O₃ is 197.84 g/mol ; the reaction involves a 4-electron change, so the equivalent weight is 197.84 / 4 = 49.46)

Visualizations

Caption: Troubleshooting workflow for stability issues.

References

• 1. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 2. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. info.gfschemicals.com [info.gfschemicals.com]
• 6. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 7. youtube.com [youtube.com]
• 8. titrations.info [titrations.info]
• 9. microbiozindia.com [microbiozindia.com]
• 10. How to avoid titration errors in your lab | Metrohm [metrohm.com]
• 11. microbiozindia.com [microbiozindia.com]
• 12. Troubleshooting a Titrator | Lab Manager [labmanager.com]

Technical Support Center: Optimizing Ceric Ammonium Sulfate Oxidations

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for ceric ammonium (B1175870) sulfate (B86663) (CAS) oxidations.

Troubleshooting Guide

Problem 1: The oxidation reaction is sluggish or incomplete.

Possible Causes & Solutions:

• Insufficient Acid Concentration: Ceric ammonium sulfate requires a strongly acidic medium to maintain the solubility and oxidizing power of the Ce(IV) species and to prevent hydrolysis to ceric hydroxide (B78521).[1]

  • Recommendation: Ensure the reaction is conducted in a suitable acidic solvent, typically aqueous sulfuric acid. The concentration of the acid can significantly impact the reaction rate.[2] If the reaction is slow, consider incrementally increasing the acid concentration.

• Low Reaction Temperature: Like many chemical reactions, the rate of CAS oxidations is often temperature-dependent.

  • Recommendation: If the reaction is proceeding slowly at room temperature, consider gently heating the reaction mixture. The optimal temperature will depend on the substrate and solvent. However, be cautious as excessive heat can lead to side product formation.

• Poor Solubility of the Substrate: If the organic substrate is not adequately dissolved in the reaction medium, the reaction will be slow due to the heterogeneous nature of the mixture.

  • Recommendation: Choose a co-solvent in which the substrate is soluble and that is miscible with the acidic aqueous solution. Acetonitrile (B52724) is a common co-solvent for CAS oxidations.

• Inhibiting Functional Groups: The presence of certain functional groups on the substrate molecule can deactivate it towards oxidation.

  • Recommendation: Review the structure of your starting material. If strongly electron-withdrawing groups are present, more forcing conditions (higher temperature, higher concentration of CAS) may be necessary.

Problem 2: The reaction yields are consistently low.

Possible Causes & Solutions:

• Sub-optimal Reagent Stoichiometry: An incorrect molar ratio of CAS to the substrate can lead to incomplete conversion.

  • Recommendation: Ensure you are using a sufficient excess of CAS. The stoichiometry of the reaction should be carefully considered, as some oxidations may consume more than one equivalent of the oxidant.

• Side Product Formation: The desired product may be susceptible to further oxidation or may participate in side reactions under the reaction conditions.

  • Recommendation: Monitor the reaction progress closely using techniques like TLC or LC-MS. Once the starting material is consumed, quench the reaction immediately to prevent over-oxidation. Lowering the reaction temperature may also improve selectivity.

• Decomposition of the Oxidant: Ceric ammonium sulfate solutions can lose their potency over time if not stored properly.

  • Recommendation: It is advisable to standardize the CAS solution before use, especially if it has been stored for an extended period.[3][4]

• Issues during Workup and Isolation: The desired product may be lost during the extraction or purification steps. The removal of inorganic cerium salts can sometimes be challenging.

  • Recommendation: After quenching the reaction, cerium salts can often be removed by aqueous extraction. In some cases, precipitation of cerium(III) hydroxide by adjusting the pH can be effective.[5]

Problem 3: The formation of unexpected side products is observed.

Possible Causes & Solutions:

• Over-oxidation: The primary product of the oxidation may be further oxidized under the reaction conditions to yield undesired byproducts.

  • Recommendation: Reduce the reaction time and/or temperature. Using a smaller excess of CAS may also be beneficial. Careful reaction monitoring is crucial.

• Reaction with Solvent: The solvent itself might be susceptible to oxidation by CAS, especially at elevated temperatures.

  • Recommendation: Choose a robust solvent that is inert under the oxidizing conditions. Acetonitrile and water are common choices.

• Substrate-Specific Side Reactions: The structure of the substrate may allow for alternative reaction pathways, such as ring-opening or rearrangement reactions.

  • Recommendation: A thorough understanding of the substrate's reactivity is essential. A literature search for similar oxidations can provide insights into potential side reactions.

Frequently Asked Questions (FAQs)

Q1: How do I prepare and standardize a 0.1 M Ceric Ammonium Sulfate solution?

A 0.1 M Ceric Ammonium Sulfate solution is typically prepared by dissolving the solid in aqueous sulfuric acid. Gentle heating can aid dissolution.[3][4] It is crucial to standardize the solution as CAS is not a primary standard. A common method involves titration against a primary standard like arsenic trioxide or ferrous ammonium sulfate using a suitable indicator such as ferroin (B110374).[3][6]

Q2: What is the best solvent to use for a CAS oxidation?

The choice of solvent depends on the solubility of the substrate. CAS is typically used in aqueous sulfuric acid. For organic substrates that are insoluble in water, a co-solvent like acetonitrile is often used to create a homogeneous reaction mixture.[7]

Q3: How can I effectively remove cerium salts from my reaction mixture after the oxidation?

After the reaction, the Ce(IV) is reduced to Ce(III). These inorganic salts are typically soluble in water and can be removed by performing an aqueous workup. Partitioning the reaction mixture between an organic solvent and water will result in the cerium salts remaining in the aqueous layer. In some cases, adjusting the pH of the aqueous layer to precipitate cerium hydroxides can be an effective removal strategy.[5]

Q4: What are the main differences between Ceric Ammonium Sulfate (CAS) and Ceric Ammonium Nitrate (CAN)?

Both CAS and CAN are powerful one-electron oxidizing agents.[8] However, they have different counter-ions which can affect their solubility and reactivity. CAN is often more soluble in organic solvents like acetonitrile, which can be an advantage for certain applications.[9][10] The choice between CAS and CAN can depend on the specific substrate and desired reaction conditions.

Q5: What safety precautions should I take when working with Ceric Ammonium Sulfate?

Ceric ammonium sulfate is a strong oxidizing agent and can cause skin and eye irritation. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the solid material in a well-ventilated area or a fume hood to avoid inhaling the dust. For detailed safety information, always consult the Safety Data Sheet (SDS) for the specific product you are using.

Data Presentation

Table 1: Influence of Reaction Parameters on CAS Oxidations

Parameter	General Effect on Reaction	Optimization Strategy	Potential Issues
[CAS]	Higher concentration generally increases the reaction rate.	Use a molar excess (typically 1.1 to 2.5 equivalents) to ensure complete conversion.	A large excess can lead to over-oxidation and side product formation.
[Acid]	Essential for solubility and reactivity of Ce(IV). Higher concentration can increase the oxidation potential.[2]	Start with a moderate concentration (e.g., 1 M H₂SO₄) and increase if the reaction is sluggish.	Very high acid concentrations can sometimes lead to substrate degradation.
Temperature	Increasing the temperature generally increases the reaction rate.	Start at room temperature and gently heat if necessary. Monitor the reaction closely.	Higher temperatures can decrease selectivity and promote the formation of side products.
Solvent	Affects the solubility of the substrate and the overall reaction rate.	Use a co-solvent like acetonitrile for water-insoluble substrates to ensure a homogeneous reaction.	The solvent must be stable to the strong oxidizing conditions.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Secondary Alcohol to a Ketone

• Dissolve the Substrate: In a round-bottom flask, dissolve the secondary alcohol (1.0 eq.) in a suitable solvent system, such as a mixture of acetonitrile and 1 M aqueous sulfuric acid.

• Add the Oxidant: To the stirred solution, add a solution of ceric ammonium sulfate (2.2 eq.) in 1 M aqueous sulfuric acid dropwise at room temperature. The characteristic orange-yellow color of Ce(IV) will be present.

• Monitor the Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The disappearance of the starting material and the fading of the yellow color of the Ce(IV) solution indicate the reaction is proceeding.

• Quench the Reaction: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite (B76179) or sodium thiosulfate (B1220275) until the yellow color disappears completely.

• Workup: Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate

• Preparation: To a 1 L volumetric flask, add 30 mL of concentrated sulfuric acid to 500 mL of deionized water and allow the solution to cool. Carefully dissolve 65 g of ceric ammonium sulfate in the dilute sulfuric acid with gentle heating if necessary. After cooling to room temperature, dilute the solution to the 1 L mark with deionized water.[3][4]

• Standardization with Arsenic Trioxide:

  • Accurately weigh approximately 0.2 g of dried primary standard arsenic trioxide (As₂O₃) into a conical flask.

  • Dissolve the As₂O₃ in 25 mL of 2 M sodium hydroxide.

  • Add 100 mL of deionized water, followed by 30 mL of 2 M sulfuric acid.

  • Add 2-3 drops of ferroin indicator.

  • Titrate the solution with the prepared ceric ammonium sulfate solution until the color changes from pink to a pale blue.

  • Calculate the exact molarity of the CAS solution based on the stoichiometry of the reaction (2 Ce⁴⁺ + As₂O₃ → 2 Ce³⁺ + As₂O₅).

Visualizations

Caption: A typical experimental workflow for a ceric ammonium sulfate oxidation.

Caption: A troubleshooting decision tree for common issues in CAS oxidations.

References

• 1. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 2. researchgate.net [researchgate.net]
• 3. noblesciencepress.org [noblesciencepress.org]
• 4. brainkart.com [brainkart.com]
• 5. imim.pl [imim.pl]
• 6. pharmacyfreak.com [pharmacyfreak.com]
• 7. An Efficient Aerobic Oxidation of Alcohols to Aldehydes and Ketones with TEMPO/Ceric Ammonium Nitrate as Catalysts [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ceric Ammonium Sulfate (CAS) Mediated Oxidations of Benzophenones Possessing a Phenolic Substituent for the Synthesis of Xanthones and Related Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

potential interferences in cerium (IV) ammonium sulfate titrations

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals using cerium (IV) ammonium (B1175870) sulfate (B86663) (ceric sulfate) titrations.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using cerium (IV) ammonium sulfate as a titrant?

Cerium (IV) solutions offer several key advantages over other common oxidizing agents like potassium permanganate (B83412).[1] Solutions of ceric sulfate are highly stable and can even be boiled for short periods without decomposing.[1][2] They can be effectively used in titrations involving high concentrations of hydrochloric acid, a condition under which permanganate is unsuitable.[1][2] The Ce³⁺ ion, the reduced form of the titrant, is colorless, which prevents it from interfering with the visual determination of the endpoint when using indicators like ferroin (B110374).[1][2]

Q2: My ceric sulfate solution is cloudy or forms a precipitate upon preparation. What should I do?

This is a common issue caused by the hydrolysis of ceric salts in solutions of low acidity, leading to the precipitation of ceric hydroxide.[1] To prevent this, cerium (IV) ammonium sulfate should always be dissolved in a strongly acidic medium, typically 1-2 N sulfuric acid.[1]

Experimental Protocol: Preparation of a Stable 0.1 N Cerium (IV) Sulfate Solution

• Acid Preparation: Carefully add 28 mL of concentrated sulfuric acid to 500 mL of distilled water in a large beaker and allow it to cool.

• Dissolution: Accurately weigh the required amount of cerium (IV) ammonium sulfate. Slowly and with constant stirring, add the salt to the cooled sulfuric acid solution. Gentle heating may aid dissolution.[3]

• Final Dilution: Once dissolved and cooled to room temperature, quantitatively transfer the solution to a 1 L volumetric flask. Dilute to the mark with distilled water.

• Standardization: The solution must be standardized against a primary standard such as arsenic trioxide or sodium oxalate.[1][4]

Q3: Can I use this titration method to determine the concentration of organic compounds?

Yes, cerimetry is a versatile method for analyzing a wide range of organic substances.[5] However, the reaction between Ce(IV) and many organic compounds can be slow. For this reason, a back-titration method is frequently employed.[3][6][7] This involves adding a known excess of the ceric sulfate solution to the analyte and allowing the reaction to complete, often with heating.[1] The unreacted excess Ce(IV) is then titrated with a standard solution of a reducing agent, such as ferrous ammonium sulfate, using ferroin as an indicator.[6][7]

Troubleshooting Guide

Issue 1: Inaccurate or inconsistent endpoint detection.

Possible Cause: Presence of interfering substances that are also oxidized by cerium (IV). Cerium (IV) is a strong oxidizing agent and will react with any reducing agent present in the sample.[5]

Solution: Identify and remove or mask potential interfering agents. Common interferences include easily oxidizable anions and certain metal ions.

Interfering Substance	Effect on Titration	Mitigation Strategy
Chloride (Cl⁻)	Positive Interference (can be oxidized to Cl₂)[8]	While Ce(IV) is more tolerant to Cl⁻ than KMnO₄, at high concentrations, interference can occur.[1][2] If possible, perform the titration in a sulfuric or perchloric acid medium.[4]
Phosphate (B84403) (PO₄³⁻)	Forms an insoluble precipitate (ceric phosphate)[4]	Phosphates must be absent from the solution when titrating with a reducing agent.[4] Use an alternative analytical method if high phosphate concentrations are unavoidable.
Nitrate (NO₃⁻)	Can accelerate the decomposition of some analytes in the presence of Ce(IV)[9]	Use sulfuric acid instead of nitric acid for solution preparation.
Organic Matter	Positive Interference (if not the analyte)	Pre-treat the sample to remove organic contaminants (e.g., by digestion) or use a back-titration method which can be more specific under controlled conditions.[3]
Other Reducing Agents	Positive Interference	These must be selectively removed or masked prior to titration. For example, sulfites can be oxidized before the primary analysis.

Issue 2: The titration endpoint is fleeting or difficult to determine when analyzing iron (Fe²⁺).

Possible Cause 1: Oxidation of Fe²⁺ by atmospheric oxygen. Ferrous ions (Fe²⁺) are susceptible to oxidation by air, especially in neutral or basic solutions.[10] This leads to a lower-than-expected consumption of the titrant and an underestimation of the Fe²⁺ concentration.

Solution: Work quickly and protect the sample from air.[10] The titration should be performed in a strongly acidic solution. One effective technique is to add a small amount of sodium bicarbonate to the acidic sample solution; the resulting evolution of CO₂ creates an inert blanket over the solution, preventing atmospheric oxidation.[10]

Possible Cause 2: Formation of a highly colored Fe³⁺ complex. The resulting iron (III) can form colored complexes that obscure the indicator's color change.

Solution: Add phosphoric acid to the solution before titration. Phosphoric acid forms a stable, colorless complex with Fe³⁺ ions, which makes the endpoint much sharper and easier to visualize.[11]

Visual Workflow Guides

The following diagrams illustrate key logical and experimental workflows for troubleshooting and mitigating interferences in cerium (IV) titrations.

Caption: Troubleshooting logic for inaccurate cerium (IV) titration results.

Caption: Experimental workflow for mitigating interferences in cerimetry.

References

• 1. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 2. brainkart.com [brainkart.com]
• 3. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. info.gfschemicals.com [info.gfschemicals.com]
• 5. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 6. Titrimetric and Spectrophotometric Methods for the Assay of Ketotifen Using Cerium(IV) and Two Reagents [pubmed.ncbi.nlm.nih.gov]
• 7. Titrimetric and Spectrophotometric Methods for the Assay of Ketotifen Using Cerium(IV) and Two Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxidation of chloride to chlorine by cerium(IV) ions mediated by a microheterogeneous redox catalyst - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 9. ON THE REACTION BETWEEN CERIUM(IV) IONS AND PEROXYSULPHURIC ACID (Journal Article) | OSTI.GOV [osti.gov]
• 10. xylemanalytics.com [xylemanalytics.com]
• 11. Cerimetry - Wikipedia [en.wikipedia.org]

preventing the precipitation of ceric hydroxide in solution.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cerium(IV) solutions. The primary focus is on preventing the precipitation of ceric hydroxide (B78521), a common issue encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is my cerium(IV) solution turning cloudy and forming a yellow precipitate?

A1: The cloudiness and yellow precipitate are characteristic of ceric hydroxide (Ce(OH)₄) or hydrated cerium dioxide (CeO₂·nH₂O) formation.[1][2] This occurs due to the hydrolysis of the Ce(IV) ion in aqueous solutions that are not sufficiently acidic.[3] Cerium(IV) is a strong Lewis acid and readily reacts with water, leading to the formation of insoluble hydroxo- and oxo-species.

Q2: What is the primary method to prevent the precipitation of ceric hydroxide?

A2: The most effective and widely used method is to maintain a low pH by preparing and storing the cerium(IV) solution in a strong acid.[3][4] Sulfuric acid is commonly used for this purpose.[5] The high concentration of H+ ions shifts the equilibrium away from hydrolysis and subsequent precipitation.

Q3: At what pH does ceric hydroxide typically precipitate?

A3: The exact pH of precipitation depends on the concentration of Ce(IV) and the specific conditions. However, Pourbaix diagrams, which map the stable phases of an element as a function of potential and pH, indicate that Ce(IV) precipitation as Ce(OH)₄ or CeO₂ begins to occur in the pH range of approximately 1 to 2 for a Ce(IV) concentration of 1mM, and the stability of the solid phase expands with increasing pH.[6][7][8]

Q4: Can I use other acids besides sulfuric acid?

A4: Yes, other strong, non-reducing acids can be used. Perchloric acid is another common choice for preparing stable cerium(IV) solutions, as the perchlorate (B79767) ion is non-complexing.[3][9] Nitric acid can also be used, although the nitrate (B79036) ion can form complexes with Ce(IV), which may influence its reactivity.[10]

Q5: Are there alternatives to using strong acids, such as chelating agents?

A5: While chelating agents are used to control the precipitation of other metal hydroxides, their use to maintain high concentrations of soluble Ce(IV) for general applications is less documented. However, some organic acids like citric acid have been shown to form complexes with cerium(IV) and can influence its solution behavior, particularly in the context of forming conversion coatings.[11][12][13] The formation of stable, soluble Ce(IV)-ligand complexes can prevent the formation of insoluble hydroxide precipitates. Further research into specific chelating agents and their stability constants with Ce(IV) would be necessary for specific applications.

Troubleshooting Guides

Issue 1: Precipitation occurs immediately upon dissolving a cerium(IV) salt in water.

• Cause: The pH of the water is too high to support soluble Ce(IV) ions, leading to rapid hydrolysis.

• Solution: Always dissolve cerium(IV) salts directly into a pre-prepared acidic solution, typically dilute sulfuric acid. Never dissolve them in pure, unacidified water.[4]

Issue 2: A previously clear cerium(IV) solution becomes cloudy over time.

• Cause 1: Insufficient acid concentration. The initial acid concentration may not be high enough to maintain long-term stability, especially if the solution is exposed to air (which can introduce basic contaminants) or if the container leaches basic ions.

• Troubleshooting Step 1: Verify the acid concentration of your stock solution. Refer to the quantitative data table below for recommended concentrations.

• Troubleshooting Step 2: Store the solution in a tightly sealed, chemically resistant container (e.g., borosilicate glass).

• Cause 2: Thermal instability. At elevated temperatures (above 40°C), the autoreduction of cerium(IV) can occur, especially in the presence of glass surfaces, which can act as a catalyst.[4]

• Troubleshooting Step 3: Store cerium(IV) solutions at room temperature and away from direct heat sources.

Issue 3: Inconsistent results in experiments using a cerium(IV) solution.

• Cause: The concentration of active Ce(IV) may be decreasing due to slow precipitation or reduction. The stability of cerium(IV) solutions can be influenced by factors such as light, which can promote the photooxidation of water.[14]

• Solution: Standardize your cerium(IV) solution periodically, especially if it has been stored for an extended period.[15] Store the solution in an amber bottle to protect it from light.

Data Presentation

Table 1: Recommended Acid Concentrations for Preparing Stable Cerium(IV) Solutions

Cerium(IV) Salt	Acid	Recommended Concentration	Reference
Ceric Ammonium Sulfate (B86663)	Sulfuric Acid	0.5 M	[5]
Ceric Sulfate	Sulfuric Acid	0.5 M - 2.0 M	[5]
Cerium(IV) Perchlorate	Perchloric Acid	> 1 M	[3]

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Ceric Sulfate Solution in Sulfuric Acid

Materials:

• Ceric sulfate (Ce(SO₄)₂)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Distilled or deionized water

Procedure:

• Slowly and carefully add 28 mL of concentrated sulfuric acid to approximately 500 mL of distilled water in a 1 L volumetric flask, while stirring in an ice bath.

• Allow the solution to cool to room temperature.

• Accurately weigh approximately 33.22 g of ceric sulfate.

• Slowly add the ceric sulfate to the sulfuric acid solution while stirring continuously until it is completely dissolved. Gentle heating may be applied to aid dissolution, but the solution should be cooled before proceeding.

• Once dissolved and cooled to room temperature, dilute the solution to the 1 L mark with distilled water.

• Mix the solution thoroughly.

• Store in a well-stoppered, amber glass bottle at room temperature.

• It is recommended to standardize the solution before use.

Visualizations

Caption: Experimental workflow for preparing a stable ceric sulfate solution.

Caption: Logical relationship between pH and the speciation of Cerium(IV) in aqueous solution.

References

• 1. Cerium(IV) hydroxide - Wikipedia [en.wikipedia.org]
• 2. The formation of cerium( iii ) hydroxide nanoparticles by a radiation mediated increase in local pH - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27066B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. THERMAL INSTABILITY OF CERIUM(IV) SULPHURIC ACID SOLUTIONS (Journal Article) | OSTI.GOV [osti.gov]
• 5. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Ethylenediaminetetraacetic acid in endodontics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

troubleshooting endpoint detection in ceric ammonium sulfate titrimetry

Welcome to the technical support center for ceric ammonium (B1175870) sulfate (B86663) titrimetry. This resource is designed for researchers, scientists, and drug development professionals to quickly troubleshoot common issues encountered during endpoint detection.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems in a question-and-answer format to help you resolve experimental challenges.

Visual Endpoint Detection (Ferroin Indicator)

Question 1: Why is the color change at my endpoint gradual, faint, or difficult to see?

A sluggish or indistinct endpoint is a common issue. The color transition of the ferroin (B110374) indicator from red (reduced form) to pale blue (oxidized form) can be affected by several factors.[1]

• Slow Reaction Kinetics: The oxidation of the ferroin indicator can be slow, leading to a gradual color change. Ensure the solution is well-mixed throughout the titration.

• Indicator Concentration: An incorrect concentration of the ferroin indicator can lead to a faint endpoint. Typically, 1-2 drops of a 0.025 M solution are sufficient for a clear color change.

• Analyst Perception: The deep red color of the reduced ferroin is much more intense than the pale blue of its oxidized form.[1] This difference in intensity can make the endpoint appear faint. Titrating to the point where the red color completely disappears, leaving a stable pale blue or milky yellow, is key.[2]

• Interfering Colors: The inherent yellow color of the Ce(IV) solution and the potential for colored ferric (Fe³⁺) ions in the sample can interfere with the perception of the pale blue endpoint. The addition of phosphoric acid can mitigate this by forming a less colored phosphate (B84403) complex with Fe³⁺.[3]

Question 2: Why does the pink/red color return after the endpoint has been reached?

This phenomenon, known as a fading endpoint, suggests an ongoing reaction in your flask.

• Incomplete Reaction of Analyte: If the primary reaction between the ceric ammonium sulfate and your analyte is slow, or if solid particles of the analyte are still dissolving and reacting, the reduced form of the indicator will reappear.[2] Ensure your sample is fully dissolved and allow for adequate reaction time before titration. For some samples, waiting for a few minutes after the initial endpoint and re-titrating if the color returns is a valid strategy.[2]

• Presence of Interfering Substances: The sample may contain impurities that are slowly oxidized by the excess ceric sulfate, which in turn reduces the indicator back to its red form.

• Indicator Instability: While less common, the indicator itself may be unstable under certain conditions. Ensure you are using a fresh and properly prepared ferroin solution.

Question 3: My endpoint occurs much earlier or later than expected. What are the likely causes?

An unexpected endpoint volume points to issues with the concentration of your solutions or the sample itself.

• Incorrect Titrant Concentration: The ceric ammonium sulfate solution may not have been standardized correctly or may have degraded over time. It is good practice to standardize the titrant frequently.

• Inaccurate Sample Preparation: Errors in weighing the sample, improper dissolution, or the presence of other oxidizable or reducible substances in the sample matrix will lead to inaccurate results. Ensure the analyte is in a single, known oxidation state before starting the titration.

• Organic Impurities: The presence of oxidizable organic impurities in the titration mixture can consume the titrant, leading to an artificially high titrant volume (later endpoint).[4]

Potentiometric Endpoint Detection

Question 4: My potentiometric titration curve is flat and shows no clear inflection point. What should I do?

A flat titration curve indicates a very small or no change in potential as the titrant is added, making endpoint detection impossible.

• Incorrect Electrode Setup: Ensure that the indicator electrode (typically platinum) and the reference electrode (e.g., Ag/AgCl or Calomel) are properly connected to the potentiometer and correctly immersed in the analyte solution.

• Electrode Malfunction: The indicator electrode may be fouled or poisoned. Cleaning the platinum surface according to the manufacturer's instructions is crucial. The reference electrode may also be malfunctioning (e.g., clogged junction).

• Low Analyte Concentration: If the concentration of the analyte is too low, the change in the ratio of oxidized to reduced species will be insufficient to cause a significant potential jump at the endpoint. Consider concentrating the sample or using a larger volume.

• Incorrect Titrant Concentration: A titrant concentration that is too low relative to the analyte can also result in a shallow curve.[5]

Question 5: The signal on my potentiometric titration is very noisy or erratic. How can I fix this?

A noisy signal can obscure the equivalence point.

• Inadequate Stirring: Insufficient or inconsistent stirring can lead to localized areas of high titrant concentration, causing the potential to fluctuate. Ensure continuous and uniform stirring throughout the titration.[5]

• Electrical Interference: Ensure the titrator and electrodes are properly grounded and isolated from sources of electrical noise (e.g., motors, heaters).

• Dirty or Faulty Electrode: A contaminated electrode surface can result in an unstable and noisy potential reading. Proper electrode cleaning and maintenance are essential.

• Slow Electrode Response: An aging electrode may respond slowly to changes in solution composition, which can manifest as a noisy or drifting signal.[5]

Question 6: I see a sudden spike or an unexpected jump in my potentiometric curve before the true endpoint.

Anomalous jumps in the titration curve can lead to the incorrect identification of the endpoint.

• Air Bubbles in Burette: An air bubble in the burette tip can be dosed instead of the titrant, causing a temporary halt in the reaction and a subsequent jump in the curve when titrant delivery resumes.[5] Ensure the burette is properly purged of all air bubbles before starting.

• Incomplete Initial Reaction: If the reaction between the titrant and analyte is not immediate, an unstable reading may occur at the beginning of the titration. Allowing a brief waiting period after the first titrant addition can help stabilize the system.[5]

Data Summary Tables

Table 1: Common Visual Indicators for Ceric Ammonium Sulfate Titrimetry

Indicator	Reduced Form Color	Oxidized Form Color	Transition Potential (V)	Notes
Ferroin (1,10-Phenanthroline ferrous sulfate)	Red	Pale Blue	~1.12	Most common indicator. The color of the reduced form is significantly more intense than the oxidized form.[1]
Nitroferroin (5-Nitro-1,10-phenanthroline ferrous sulfate)	Red	Pale Blue	~1.25	Useful for titrations requiring a higher potential.
Diphenylamine	Colorless	Violet	~0.76	Requires the addition of phosphoric acid for a sharp endpoint.

Table 2: Troubleshooting Summary for Potentiometric Titration

Issue	Possible Cause	Recommended Action
Flat Curve (No Endpoint)	Electrode malfunction; Low analyte/titrant concentration	Clean/check electrodes; Increase sample size or titrant concentration.[5]
Noisy/Erratic Signal	Inadequate stirring; Electrical interference; Dirty electrode	Ensure uniform stirring; Ground equipment; Clean electrode.[5]
Drifting Potential	Slow electrode response; Temperature fluctuations	Replace aging electrode; Allow solution to reach thermal equilibrium.
Incorrect Endpoint	Incorrect sample size; Air bubbles in burette; Wrong titrant concentration	Verify sample weight/volume; Purge burette; Standardize titrant.[5]

Experimental Protocols

Protocol 1: Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate

This protocol details the preparation of the titrant and its standardization against a primary standard, arsenic trioxide.

• Preparation of 0.1 M Ceric Ammonium Sulfate Solution:

  • To a mixture of 30 mL of concentrated sulfuric acid and 500 mL of deionized water, slowly add 65 g of ceric ammonium sulfate with gentle heating and stirring.[6]

  • After the salt has dissolved, allow the solution to cool to room temperature.

  • Filter the solution if it is turbid.

  • Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with deionized water. Mix thoroughly.

• Standardization against Arsenic Trioxide:

  • Accurately weigh approximately 0.2 g of arsenic trioxide (primary standard), previously dried at 105°C for one hour, and transfer it to a 500 mL conical flask.[6]

  • Add 25 mL of an 8.0% w/v sodium hydroxide (B78521) solution and swirl to dissolve the arsenic trioxide.

  • Add 100 mL of deionized water and mix.

  • Carefully add 30 mL of dilute sulfuric acid (10% w/v).

  • Add 0.15 mL of osmic acid solution (catalyst) and 1-2 drops of ferroin sulfate solution indicator.[6]

  • Titrate with the prepared ceric ammonium sulfate solution. The endpoint is reached when the color changes from pink to a very pale blue.[6]

  • Calculate the molarity of the ceric ammonium sulfate solution.

Visualizations

Diagram 1: Troubleshooting Logic for Unclear Visual Endpoints

A decision tree for troubleshooting common issues with visual endpoint detection.

Diagram 2: Standard Experimental Workflow for Ceric Titrimetry

A typical workflow for performing a ceric ammonium sulfate titration.

References

• 1. vpscience.org [vpscience.org]
• 2. edu.rsc.org [edu.rsc.org]
• 3. Cerimetry - Wikipedia [en.wikipedia.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. youtube.com [youtube.com]
• 6. brainkart.com [brainkart.com]

effect of pH on the oxidizing power of cerium (IV) ammonium sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of Cerium (IV) Ammonium (B1175870) Sulfate (B86663), focusing on the critical effect of pH on its oxidizing power.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental effect of pH on the oxidizing power of Cerium (IV) Ammonium Sulfate?

The oxidizing power of Cerium (IV) is critically dependent on pH. Its standard reduction potential is highest in strongly acidic solutions. As the pH increases, the Ce(IV) ion undergoes hydrolysis, leading to the formation of hydroxo complexes and polymers, and eventually precipitating as a yellow gelatinous hydrated Ce(IV) oxide.[1][2] This process significantly reduces the concentration of free Ce(IV) ions in the solution, thereby diminishing its effective oxidizing power.[2]

Q2: What is the optimal pH range for using Cerium (IV) Ammonium Sulfate as an oxidizing agent?

For most applications, Cerium (IV) Ammonium Sulfate should be used in strongly acidic conditions. Solutions are typically prepared in sulfuric acid with concentrations ranging from 0.5 M to 4 M to ensure stability and maximum oxidizing potential.[3][4] In these acidic environments, the redox potential is approximately +1.44 V.[5][6]

Q3: How does the type of acid used (e.g., H₂SO₄, HNO₃, HClO₄) influence the oxidizing potential of Ce(IV)?

The choice of acid affects the formal potential of the Ce(IV)/Ce(III) couple due to differences in complex formation between the cerium ions and the acid's anions. Perchloric acid solutions provide the highest oxidizing potential, but they are also less stable.[5] Sulfuric acid is most commonly used as it forms stable sulfato complexes with Ce(IV), making the solution stable for extended periods.[3]

Q4: Why does my Cerium (IV) solution lose its characteristic yellow/orange color and become colorless?

The orange-yellow color is characteristic of the Ce(IV) ion. If the solution becomes colorless, it indicates that the Ce(IV) has been reduced to the colorless Ce(III) ion. This can be caused by contamination with a reducing agent or instability of the solution over time, especially if not stored properly in a strongly acidic medium.

Troubleshooting Guide

Issue 1: A precipitate forms in my Cerium (IV) Ammonium Sulfate solution.

• Cause: The pH of the solution is likely too high (not sufficiently acidic). Ce(IV) is a strong Lewis acid and hydrolyzes readily in solutions that are not strongly acidic, forming insoluble ceric hydroxide (B78521) or hydrated cerium(IV) oxide.[1][2][7] Ce(IV) hydroxides can start to precipitate at a pH as low as 4.[7]

• Solution: Ensure the solution is prepared and maintained in a strongly acidic medium, typically 0.5 M to 4 M sulfuric acid.[3] If a precipitate has formed, it may be possible to redissolve it by carefully adding concentrated sulfuric acid. To prevent hydrolysis, it is recommended to control the final pH of the solution to be between 1 and 3.[8]

Issue 2: Inconsistent or non-reproducible results in redox titrations.

• Cause A: Fluctuating Oxidizing Power: If the pH of the reaction mixture is not controlled or buffered, it can change during the titration, leading to a fluctuating redox potential and inconsistent endpoints.

• Solution A: Perform the titration in a strongly acidic medium of constant concentration (e.g., 1 M H₂SO₄). This ensures the redox potential of the Ce(IV)/Ce(III) couple remains stable throughout the experiment.

• Cause B: Slow Electrode Response: In potentiometric titrations, an old or poorly maintained electrode may have a slow response time, leading to overshooting the endpoint.[9]

• Solution B: Ensure the platinum redox electrode is clean and properly maintained. Calibrate the system and check the electrode's response time before starting the experiment. Regular cleaning and proper storage are crucial for optimal performance.[9]

• Cause C: Incomplete Reaction: At higher pH values where the oxidizing power of Ce(IV) is reduced, the reaction with the analyte may be slow or incomplete, leading to inaccurate results.

• Solution C: Confirm that the reaction conditions (i.e., strong acidity) are optimal for a fast and quantitative reaction. A reaction time of at least 5 minutes is often recommended for complete oxidation.[4]

Issue 3: The titration endpoint is not sharp or difficult to detect.

• Cause: This can be due to a low concentration of the analyte or a decrease in the oxidizing strength of the Ce(IV) titrant due to incorrect pH. The potential change at the equivalence point is smaller if the formal potential of the titrant is lower.

• Solution: Verify the concentration and acidity of your Cerium (IV) Ammonium Sulfate solution. Ensure the chosen indicator has a transition potential that matches the potential at the equivalence point under your specific experimental conditions (acid type and concentration). For example, ferroin (B110374) is a suitable indicator for titrations in sulfuric acid.[5]

Quantitative Data

The oxidizing power of the Ce(IV)/Ce(III) couple, represented by its formal redox potential (E°'), varies significantly with the acidic medium used for the solution.

Acid Medium (1 M Concentration)	Formal Redox Potential (E°' vs. SHE)
Sulfuric Acid (H₂SO₄)	+1.44 V
Nitric Acid (HNO₃)	+1.61 V
Perchloric Acid (HClO₄)	+1.70 V
(Data sourced from literature[5])

Experimental Protocols

Protocol: Potentiometric Titration to Determine the Concentration of a Reducing Agent (e.g., Fe²⁺)

This protocol outlines the determination of an iron (II) solution's concentration using a standardized Cerium (IV) Ammonium Sulfate solution.

• Preparation of the Ce(IV) Titrant:

  • Accurately weigh a suitable amount of Cerium (IV) Ammonium Sulfate dihydrate.

  • Dissolve the solid in 1 M sulfuric acid (H₂SO₄) and dilute to the final volume in a volumetric flask using the same acid as the diluent. This ensures the solution remains strongly acidic and stable.

• Apparatus Setup:

  • Set up an automatic titrator or a manual titration apparatus.

  • Use a combination platinum redox electrode or a platinum indicator electrode and a calomel (B162337) or Ag/AgCl reference electrode.

  • Ensure the electrode is clean and properly conditioned.

• Sample Preparation:

  • Pipette a known volume of the unknown iron (II) solution into a beaker.

  • Add a sufficient volume of 1 M H₂SO₄ to ensure the reaction medium is strongly acidic and the electrode is sufficiently submerged.

• Titration Procedure:

  • Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring at a moderate, constant rate.

  • Immerse the electrode(s) in the sample solution.

  • Record the initial potential (in millivolts).

  • Add the Ce(IV) titrant in small, measured increments.

  • After each increment, allow the potential to stabilize before recording the new potential and the total volume of titrant added.

  • Continue adding titrant well past the equivalence point, where a large and sharp change in potential occurs.

• Data Analysis:

  • Plot the measured potential (mV) versus the volume of Ce(IV) titrant added (mL).

  • Determine the equivalence point from the inflection point of the titration curve. This can be done visually or by calculating the first or second derivative of the curve.

  • Use the equivalence volume to calculate the concentration of the Fe²⁺ solution based on the 1:1 stoichiometry of the reaction: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺.

Logical Relationship Diagram

The following diagram illustrates how pH affects the chemical species of Cerium (IV) and its corresponding oxidizing capability.

Caption: Logical workflow showing the effect of increasing pH on Ce(IV) speciation and oxidizing power.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vpscience.org [vpscience.org]
• 6. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. CN113023763A - Preparation method of high-purity cerium ammonium sulfate - Google Patents [patents.google.com]
• 9. Troubleshooting a Titrator | Lab Manager [labmanager.com]

improving the solubility of ceric ammonium sulfate in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ceric ammonium (B1175870) sulfate (B86663) and its aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my ceric ammonium sulfate solution cloudy or forming a precipitate?

This is the most common issue and is typically due to the hydrolysis of the ceric (Ce⁴⁺) ions in water. In neutral or low-acidity water, Ce⁴⁺ ions react with water to form insoluble ceric hydroxide (B78521) (Ce(OH)₄) or hydrated ceric oxide (CeO₂·nH₂O), which appears as a white or yellow precipitate.

Q2: How can I prevent the precipitation of ceric hydroxide?

To prevent hydrolysis and keep the ceric ions dissolved, the solution must be acidified. The addition of sulfuric acid (H₂SO₄) is the standard method for preparing stable ceric ammonium sulfate solutions. The excess of H⁺ ions shifts the hydrolysis equilibrium, favoring the soluble Ce⁴⁺ ions.

Q3: What concentration of sulfuric acid should I use?

The concentration of sulfuric acid required depends on the desired concentration of the ceric ammonium sulfate solution. For standard analytical solutions, a final concentration of 0.5 M to 2 M sulfuric acid is often recommended. For instance, to prepare a 0.1 M solution of ceric ammonium sulfate, it should be dissolved in at least 1 M sulfuric acid.

Q4: My solution was clear initially but formed a precipitate over time. What happened?

This indicates that the initial amount of acid was insufficient to maintain long-term stability, or the solution was exposed to conditions that promoted hydrolysis, such as dilution with pure water or an increase in temperature. To ensure stability, store the solution in a tightly capped container and ensure the acid concentration is adequate.

Q5: Can I use heat to dissolve ceric ammonium sulfate faster?

While gentle heating can increase the rate of dissolution, it can also accelerate the hydrolysis of Ce⁴⁺ ions, potentially leading to the formation of insoluble oxides. If heating is necessary, it is crucial to do so in a sufficiently acidified solution.

Troubleshooting Guide

Use the following flowchart to diagnose and resolve common issues with ceric ammonium sulfate solutions.

Caption: Troubleshooting workflow for ceric ammonium sulfate solubility issues.

Experimental Protocols

Preparation of a 0.1 M Ceric Ammonium Sulfate Solution

This protocol details the standard procedure for preparing a stable 0.1 M solution of ceric ammonium sulfate, suitable for use as a titrant or oxidizing agent.

Materials:

• Ceric ammonium sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)

• Concentrated sulfuric acid (98%)

• Distilled or deionized water

• Volumetric flask (1000 mL)

• Graduated cylinder

• Glass stirring rod

Procedure:

• Acidification of Solvent: Carefully and slowly add 56 mL of concentrated sulfuric acid to approximately 500 mL of distilled water in a large beaker, while stirring continuously. Caution: This process is highly exothermic. Perform this step in a fume hood and wear appropriate personal protective equipment (PPE).

• Dissolution: To the prepared acidic solution, slowly add 63.26 g of ceric ammonium sulfate dihydrate.

• Stirring: Stir the mixture until all the solid has completely dissolved. Gentle heating may be applied if necessary, but avoid boiling.

• Final Volume: Once the solid is dissolved and the solution has cooled to room temperature, carefully transfer it to a 1000 mL volumetric flask.

• Dilution: Add distilled water to the flask until the bottom of the meniscus reaches the calibration mark.

• Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

The resulting logical relationship for ensuring a stable solution is as follows:

Caption: Chemical principle for stabilizing ceric ammonium sulfate solutions.

Quantitative Data Summary

The solubility of ceric ammonium sulfate is highly dependent on the acidity of the solution. In neutral water, it is practically insoluble due to rapid hydrolysis.

Solvent	Solubility	Stability
Distilled Water	Very low / Insoluble	Unstable, forms precipitate quickly
Dilute Sulfuric Acid (e.g., 0.5 M - 2 M)	Soluble	Stable for extended periods
Concentrated Sulfuric Acid	Soluble	Stable

Technical Support Center: Cerium (IV) Ammonium Sulfate Solutions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with cerium (IV) ammonium (B1175870) sulfate (B86663) solutions.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation, storage, and use of cerium (IV) ammonium sulfate solutions in a question-and-answer format.

Problem	Possible Cause	Recommended Solution
Solution appears turbid or a precipitate forms upon preparation or during storage.	Insufficient acidity leading to hydrolysis and the formation of insoluble basic cerium salts or cerium (IV) oxide (CeO₂).[1][2][3][4]	Ensure the solution is prepared with the specified amount of sulfuric acid to maintain a low pH.[1] If turbidity persists after preparation, filter the solution before storage.[5][6] Store in a tightly sealed container.
The yellow/orange color of the solution fades over time.	Reduction of Ce(IV) to the colorless Ce(III) ion.[2][7] This can be initiated by exposure to light (photoreduction) or reaction with trace impurities.[8][9]	Store the solution in a dark or amber glass bottle to protect it from light.[10] Avoid introducing any potential reducing agents into the solution. Due to inherent instability, frequent restandardization is crucial.
Inconsistent or inaccurate titration results.	Degradation of the cerium (IV) ammonium sulfate solution, leading to a decrease in its molarity.[11]	Standardize the solution frequently, ideally before each set of experiments, or at least every few days. Protect the solution from light and heat to slow down degradation.[10]
Difficulty in dissolving the ceric ammonium sulfate salt.	The salt has limited solubility in pure water.	Dissolve the salt in a pre-prepared acidic solution (sulfuric acid in water), and gentle heating can be applied to aid dissolution.[1][5][6]
Endpoint of titration is difficult to determine.	The indicator chosen may not be suitable for the specific reaction, or the color change is being masked by the color of the sample.	Use a potentiometric method to determine the endpoint if a visual indicator is problematic. For visual titrations, ensure the indicator (e.g., ferroin) is fresh and used at the correct concentration.

Frequently Asked Questions (FAQs)

Preparation and Handling

Q1: What is the correct procedure for preparing a 0.1 M cerium (IV) ammonium sulfate solution?

A detailed experimental protocol for preparing and standardizing a 0.1 M cerium (IV) ammonium sulfate solution is provided in the "Experimental Protocols" section below. The key steps involve dissolving the salt in a sulfuric acid solution with gentle heating, followed by cooling, filtering if necessary, and diluting to the final volume.[1][5][6]

Q2: Why is sulfuric acid added during the preparation of the solution?

Sulfuric acid is essential to prevent the hydrolysis of Ce(IV) ions.[1] In neutral or less acidic solutions, Ce(IV) can precipitate as insoluble basic salts or cerium (IV) oxide, rendering the solution unusable for titrations.[2][4]

Q3: What are the recommended storage conditions for cerium (IV) ammonium sulfate solutions?

To ensure the stability of the solution, it should be stored in a cool, dark place, preferably in a tightly sealed amber glass bottle.[10] This minimizes degradation caused by light and heat.

Stability and Degradation

Q4: How stable are cerium (IV) ammonium sulfate solutions?

These solutions are known to be moderately stable. The concentration can decrease over time due to the reduction of Ce(IV) to Ce(III).[9] Therefore, it is crucial to standardize the solution frequently, especially if it has been stored for an extended period.

Q5: What are the main degradation pathways for cerium (IV) ammonium sulfate solutions?

The primary degradation pathways are:

• Photoreduction: Exposure to UV light can cause the reduction of Ce(IV) to Ce(III).[8]

• Hydrolysis: In solutions with insufficient acid, Ce(IV) hydrolyzes to form a precipitate of cerium (IV) oxide.[2][4]

• Reaction with Water: Over time, especially under illumination, Ce(IV) can be slowly reduced by oxidizing water.[9]

Q6: What are the decomposition products of cerium (IV) ammonium sulfate upon heating?

When heated, the solid material can decompose to produce toxic fumes, including nitrogen oxides (NOx), sulfur oxides (SOx), and ammonia.[12]

Titration and Applications

Q7: What are common primary standards for standardizing cerium (IV) ammonium sulfate solutions?

Arsenic trioxide (As₂O₃) and sodium oxalate (B1200264) (Na₂C₂O₄) are commonly used primary standards for the accurate determination of the molarity of cerium (IV) ammonium sulfate solutions.[1][5][13]

Q8: What are some common interferences in cerimetric titrations?

Other reducing agents present in the sample can react with the cerium (IV) solution, leading to inaccurate results. In some specific analyses, like the determination of iron (II), atmospheric oxygen can cause interference by oxidizing the analyte.[14] It is important to consider the composition of the sample matrix when performing cerimetric titrations.

Quantitative Data on Solution Stability

The stability of cerium (IV) ammonium sulfate solutions is influenced by factors such as light, temperature, and the concentration of sulfuric acid.

Parameter	Condition	Observation	Reference
Concentration Change Over Time	0.30 mmol/dm³ Ce(IV) in 0.5 M H₂SO₄, stored under ambient light	Approximately 30% decrease in concentration over one month.	[9]
Solubility of Ceric Sulfate	2 M H₂SO₄	Varies with temperature, with a maximum solubility observed around 40 °C.	[15]
Redox Potential	Equimolar Ce³⁺/Ce⁴⁺ in sulfuric acid	Decreases with increasing sulfuric acid concentration.	[15]

Experimental Protocols

Preparation of 0.1 M Cerium (IV) Ammonium Sulfate Solution

• Acid Preparation: Carefully add 30 mL of concentrated sulfuric acid to 500 mL of deionized water in a suitable beaker while stirring. Allow the solution to cool.

• Dissolution: Weigh approximately 65 g of cerium (IV) ammonium sulfate dihydrate and add it to the cooled sulfuric acid solution.

• Heating: Gently heat the mixture while stirring to facilitate the dissolution of the salt.

• Cooling and Filtration: Once the salt is dissolved, allow the solution to cool to room temperature. If the solution is turbid, filter it through a sintered glass funnel.[1][5]

• Dilution: Transfer the clear solution to a 1000 mL volumetric flask and dilute to the mark with deionized water. Mix the solution thoroughly.

Standardization with Arsenic Trioxide

• Primary Standard Preparation: Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask.

• Dissolution of Standard: Add 25 mL of 8.0% w/v sodium hydroxide (B78521) solution and swirl to dissolve the arsenic trioxide. Then, add 100 mL of deionized water.

• Acidification and Indicator Addition: Carefully add 30 mL of dilute sulfuric acid, 0.15 mL of osmic acid solution (catalyst), and 0.1 mL of ferroin (B110374) sulfate solution (indicator).

• Titration: Titrate the prepared standard solution with the cerium (IV) ammonium sulfate solution from a burette. The endpoint is reached when the pink color of the indicator changes to a very pale blue.[5][13]

• Calculation: The molarity of the ceric ammonium sulfate solution can be calculated using the following equivalence: 1 mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[5]

Visualizations

Caption: Key degradation pathways of cerium (IV) ammonium sulfate solutions.

Caption: Workflow for preparing and standardizing cerium (IV) ammonium sulfate.

Caption: A logical guide for troubleshooting inconsistent titration results.

References

• 1. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 2. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. Cerium(IV)_sulfate [chemeurope.com]
• 5. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 6. brainkart.com [brainkart.com]
• 7. Sciencemadness Discussion Board - Ceric Ammonium Sulphate: attempted preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. sdfine.com [sdfine.com]
• 11. 硫酸铈(IV)铵 二水合物 | Sigma-Aldrich [sigmaaldrich.com]
• 12. Vector SDS and Chemical Management [kernccd-keenan.safecollegessds.com]
• 13. noblesciencepress.org [noblesciencepress.org]
• 14. xylemanalytics.com [xylemanalytics.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Standardization of Ceric Ammonium Sulfate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing errors during the standardization of ceric ammonium (B1175870) sulfate (B86663) solutions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and standardization of ceric ammonium sulfate solutions.

1. Issue: The ceric ammonium sulfate solution is cloudy or forms a precipitate upon preparation.

• Question: Why is my ceric ammonium sulfate solution turbid after preparation, and how can I fix it?

• Answer: Turbidity or precipitation is likely due to the hydrolysis of ceric salts.[1][2] Ceric ammonium sulfate requires a sufficiently acidic environment to remain in solution and prevent the formation of basic salts.[2][3]

  • Solution: Ensure that the specified amount of sulfuric acid is added to the water before dissolving the ceric ammonium sulfate. Gentle heating can aid dissolution, but the solution must be cooled and filtered if it remains turbid.[4][5][6] Using a stronger acid concentration (1-2 Normal) can also help maintain stability.[1]

2. Issue: Difficulty in dissolving the primary standard, arsenic trioxide.

• Question: Arsenic trioxide is not dissolving completely. How can I ensure complete dissolution?

• Answer: Arsenic trioxide has low solubility in water and acidic solutions.

  • Solution: Dissolve the accurately weighed arsenic trioxide in a solution of sodium hydroxide (B78521) (e.g., 25 mL of 8.0% w/v NaOH) with gentle swirling.[4][6] This will form a soluble arsenite salt. Subsequently, add water and then acidify the solution with sulfuric acid before adding the other reagents for titration.[4][6]

3. Issue: The endpoint of the titration is unclear, fleeting, or difficult to determine.

• Question: I am struggling to get a sharp and stable endpoint color change from pink to pale blue. What could be the cause?

• Answer: An indistinct endpoint can be caused by several factors, including slow reaction kinetics, improper indicator concentration, or rushing the titration near the endpoint.

  • Solutions:

    • Catalyst: Ensure that osmic acid (or osmium tetroxide) solution is added as a catalyst to speed up the reaction between the ceric solution and the arsenite.[1][7][8]

    • Indicator: Use the correct amount of ferroin (B110374) sulfate indicator (typically 0.1 mL).[4][6] Too much or too little can make the color change difficult to observe. The ferroin indicator provides a sharp color change from red to pale blue.[7][9]

    • Titration Speed: Add the ceric ammonium sulfate solution slowly, drop by drop, as you approach the endpoint to avoid overshooting it.[4] The color change from pink to a very pale blue signals the endpoint.[2][4] In some cases, waiting for a few minutes after the endpoint is reached is recommended to ensure the color does not revert, which would indicate an incomplete reaction.[10]

4. Issue: Inconsistent or non-reproducible titration results.

• Question: My calculated molarity for the ceric ammonium sulfate solution varies significantly between titrations. What are the potential sources of this error?

• Answer: Inconsistent results often point to issues with the stability of the solutions, the purity of the primary standard, or procedural inconsistencies.

  • Solutions:

    • Primary Standard Purity: Use a high-purity, ACS primary standard grade of arsenic trioxide (99.95-100.05% purity).[11][12][13][14] Ensure it has been properly dried at 105°C for at least one hour before use to remove any moisture.[4][6]

    • Solution Stability: Ceric ammonium sulfate solutions can be unstable over time and should be standardized frequently.[15] Store the solution in a well-stoppered glass bottle, protected from light, and check for any physical changes like fungal growth or sedimentation before use.[16] It is recommended to re-standardize the solution every 15 days.[16]

    • Procedural Consistency: Ensure all volumetric glassware is properly calibrated and cleaned. Maintain a consistent procedure for each titration, including the volumes of all reagents and the speed of titration near the endpoint.

Frequently Asked Questions (FAQs)

Q1: Why is sulfuric acid used in the preparation of the ceric ammonium sulfate solution? A1: Sulfuric acid is essential to prevent the hydrolysis of ceric ions, which would otherwise precipitate out of the solution as basic salts.[2][3] The acidic medium also enhances the oxidizing power of the Ce⁴⁺ ion.

Q2: What is the role of osmic acid in the standardization process? A2: Osmic acid (or osmium tetroxide) acts as a catalyst to increase the rate of the redox reaction between ceric ions and arsenite ions, which would otherwise be too slow for a direct titration.[1][7]

Q3: Can I use a different primary standard instead of arsenic trioxide? A3: Yes, other primary standards can be used, such as sodium oxalate (B1200264) or ferrous ammonium sulfate (Mohr's salt).[7][15][16] The choice of primary standard will necessitate a different titration procedure and endpoint detection method. For example, when using sodium oxalate, the titration is typically carried out at an elevated temperature (around 75°C).[16]

Q4: How should I store the standardized ceric ammonium sulfate solution? A4: The solution should be stored in a well-stoppered, transparent glass bottle.[16] While stable for some time, it is recommended to re-standardize the solution frequently, especially if it has not been used for a period of 15 days or more.[16]

Q5: What is the expected color change at the endpoint when using ferroin sulfate indicator? A5: The ferroin indicator forms a red-colored complex with the ferrous ions present. At the endpoint, when all the reducing agent has been consumed, the first excess drop of ceric ammonium sulfate oxidizes the indicator, causing a sharp color change from pink or red to a very pale blue.[4][6][7]

Data Presentation

Table 1: Primary Standards for Ceric Ammonium Sulfate Standardization

Primary Standard	Chemical Formula	Molar Mass ( g/mol )	Purity Specification
Arsenic Trioxide	As₂O₃	197.84	ACS Primary Standard Grade (99.95-100.05%)[11][12]
Sodium Oxalate	Na₂C₂O₄	134.00	ACS Reagent Grade (≥99.5%)
Ferrous Ammonium Sulfate	Fe(NH₄)₂(SO₄)₂·6H₂O	392.14	ACS Reagent Grade (99.0-101.0%)

Table 2: Key Reagent Concentrations for Standardization with Arsenic Trioxide

Reagent	Concentration	Purpose
Ceric Ammonium Sulfate	~0.1 M	Titrant
Arsenic Trioxide	~0.2 g	Primary Standard
Sodium Hydroxide	8.0% w/v	To dissolve Arsenic Trioxide
Sulfuric Acid	Dilute	To acidify the solution
Osmic Acid Solution	1.0% w/v	Catalyst
Ferroin Sulfate Solution	-	Indicator

Experimental Protocols

Protocol 1: Preparation of 0.1 M Ceric Ammonium Sulfate Solution

• To a 1000 mL volumetric flask, add 30 mL of concentrated sulfuric acid to 500 mL of deionized water and mix carefully.

• Accurately weigh approximately 65 g of ceric ammonium sulfate and add it to the sulfuric acid solution.[4][6]

• Gently heat the mixture to aid dissolution.[4][6]

• Allow the solution to cool to room temperature.

• If the solution is turbid, filter it through a sintered glass funnel.[4][6]

• Dilute the solution to the 1000 mL mark with deionized water and mix thoroughly.

Protocol 2: Standardization of 0.1 M Ceric Ammonium Sulfate with Arsenic Trioxide

• Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for one hour) and transfer it to a 500 mL conical flask.[4][6]

• Add 25 mL of an 8.0% w/v sodium hydroxide solution and swirl until the arsenic trioxide is completely dissolved.[4][6]

• Add 100 mL of deionized water and mix.[4]

• Carefully add 30 mL of dilute sulfuric acid.[4]

• Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin sulfate solution (indicator).[4][6]

• Titrate with the prepared 0.1 M ceric ammonium sulfate solution from a burette.

• As the endpoint approaches, add the titrant dropwise until the pink color of the solution changes to a very pale blue.[4][6]

• Record the volume of ceric ammonium sulfate solution used.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the molarity of the ceric ammonium sulfate solution using the following formula:

  Molarity (M) = (mass of As₂O₃ in g) / (Volume of Ceric Ammonium Sulfate in L × 0.04946 g/mmol )

  Note: 1 mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[4]

Visualizations

Caption: Workflow for Ceric Ammonium Sulfate Standardization.

Caption: Troubleshooting Logic for Common Standardization Errors.

References

• 1. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 2. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 3. scribd.com [scribd.com]
• 4. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 5. Preparation and Standardization of 0.1M Ceric Ammonium Sulphate Solution [chemicalslearning.com]
• 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 7. brainkart.com [brainkart.com]
• 8. noblesciencepress.org [noblesciencepress.org]
• 9. vpscience.org [vpscience.org]
• 10. edu.rsc.org [edu.rsc.org]
• 11. Arsenic(III) oxide, primary standard ACS, 99.95-100.05% 1327-53-3 India [ottokemi.com]
• 12. 氧化砷(III) ACS reagent (primary standard) | Sigma-Aldrich [sigmaaldrich.com]
• 13. Arsenic(III) oxide, primary standard, ACS, 99.95-100.05% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 14. strem.com [strem.com]
• 15. pharmacyfreak.com [pharmacyfreak.com]
• 16. pharmadekho.com [pharmadekho.com]

handling and storage recommendations for cerium (IV) ammonium sulfate

This guide provides researchers, scientists, and drug development professionals with essential information for the safe handling, storage, and use of Cerium (IV) Ammonium (B1175870) Sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store solid Cerium (IV) Ammonium Sulfate?

A1: Solid Cerium (IV) Ammonium Sulfate should be stored in a cool, dry, well-ventilated area away from incompatible substances.[1] Keep the container tightly closed and protected from direct sunlight, heat, and moisture.[2][3] It is recommended to store the product in its original container.[2][3]

Q2: What are the key safety precautions to take when handling Cerium (IV) Ammonium Sulfate powder?

A2: When handling the powder, it is crucial to minimize dust generation and accumulation.[1][4] Use in a well-ventilated area and avoid breathing dust.[1][2] Personal protective equipment (PPE) is essential, including safety goggles or a face shield, protective gloves, and a lab coat.[1][5][6] In case of significant dust generation, a NIOSH/MSHA-approved respirator is recommended.[6][7] An eyewash station and safety shower should be readily accessible.[6][7]

Q3: What materials are incompatible with Cerium (IV) Ammonium Sulfate?

A3: Cerium (IV) Ammonium Sulfate is a strong oxidizing agent and should not be stored with flammable or combustible materials.[3] It can react violently with strong bases and strong oxidizing agents.[1][4][5]

Q4: My Cerium (IV) Ammonium Sulfate solution has turned from orange-yellow to a different color. What could be the cause?

A4: A color change in your Cerium (IV) Ammonium Sulfate solution may indicate decomposition or contamination. The Ce(IV) ion is the source of the orange-yellow color; its reduction to the colorless Ce(III) ion would result in a loss of color. This can be caused by exposure to light, heat, or incompatible materials. It is also important to note that solutions should be standardized frequently, as their molarity can change over time.[8]

Q5: How often should I standardize my Cerium (IV) Ammonium Sulfate solution?

A5: It is recommended to standardize Cerium (IV) Ammonium Sulfate solutions frequently, for instance, every 15 days, to ensure accuracy in your experiments.[8] If a solution has not been used within that timeframe, it should be restandardized before use.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Difficulty Dissolving Solid	Insufficient acid in the solvent.	Cerium (IV) Ammonium Sulfate requires an acidic solution to prevent hydrolysis. Ensure the correct amount of sulfuric acid is added to the water before attempting to dissolve the solid. Gentle heating can also aid dissolution.[8][9][10]
Precipitate Forms in Solution	Hydrolysis of the ceric salt.	This can occur if the solution is not sufficiently acidic. The addition of sulfuric acid is necessary to maintain the stability of the ceric ions in solution.[10]
Inconsistent Titration Results	Unstable solution molarity.	The concentration of Cerium (IV) Ammonium Sulfate solutions can decrease over time. Standardize the solution before each set of experiments or on a regular basis.[8]
Pale Blue Endpoint in Standardization Fades Quickly	Indicator instability or incorrect endpoint determination.	The pale blue endpoint with ferroin (B110374) indicator should be stable. Ensure the titrant is added slowly near the endpoint. If the issue persists, prepare a fresh indicator solution.[9][11]

Experimental Protocols

Preparation of 0.1 M Cerium (IV) Ammonium Sulfate Solution

Objective: To prepare a 0.1 M solution of Cerium (IV) Ammonium Sulfate.

Materials:

• Cerium (IV) Ammonium Sulfate (approx. 65 g)[8][9]

• Sulfuric Acid (concentrated, 30 mL)[8][9]

• Purified Water (1000 mL)

• Heating plate

• 500 mL beaker

• 1000 mL volumetric flask

• Funnel

• Filter paper (if necessary)

Procedure:

• In a 500 mL beaker, carefully add 30 mL of concentrated sulfuric acid to 500 mL of purified water.

• Gently heat the acid solution and dissolve approximately 65 g of Cerium (IV) Ammonium Sulfate.[8][9]

• Allow the solution to cool to room temperature.

• If the solution is turbid, filter it.[8][9]

• Quantitatively transfer the cooled solution to a 1000 mL volumetric flask.

• Dilute to the mark with purified water and mix thoroughly.

Standardization of 0.1 M Cerium (IV) Ammonium Sulfate Solution with Arsenic Trioxide

Objective: To accurately determine the molarity of the prepared Cerium (IV) Ammonium Sulfate solution.

Materials:

• Prepared 0.1 M Cerium (IV) Ammonium Sulfate solution

• Arsenic Trioxide (As₂O₃), primary standard grade (approx. 0.2 g), dried at 105°C for 1 hour[9][11]

• Sodium Hydroxide (B78521) (NaOH) solution (8.0% w/v)

• Dilute Sulfuric Acid

• Osmic Acid solution (0.15 mL)[9][11]

• Ferroin Sulfate indicator solution (0.1 mL)[9][11]

• 500 mL conical flask

• Burette

• Analytical balance

Procedure:

• Accurately weigh about 0.2 g of dried arsenic trioxide and transfer it to a 500 mL conical flask.[9][11]

• Add 25 mL of 8.0% w/v sodium hydroxide solution and swirl to dissolve the arsenic trioxide.[9]

• Add 100 mL of purified water and mix.[9]

• Carefully add 30 mL of dilute sulfuric acid.[9]

• Add 0.15 mL of osmic acid solution and 0.1 mL of ferroin sulfate solution.[9][11]

• Titrate with the prepared Cerium (IV) Ammonium Sulfate solution until the pink color of the indicator changes to a very pale blue.[9][11] Add the titrant slowly as the endpoint is approached.[9]

• Record the volume of the titrant used.

• Calculate the molarity of the Cerium (IV) Ammonium Sulfate solution. Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[9][11]

Visual Guides

Caption: Troubleshooting workflow for cerium (IV) ammonium sulfate.

References

• 1. uwwapps.uww.edu [uwwapps.uww.edu]
• 2. lobachemie.com [lobachemie.com]
• 3. sdfine.com [sdfine.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. pharmadekho.com [pharmadekho.com]
• 9. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 10. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 11. courseware.cutm.ac.in [courseware.cutm.ac.in]

Reference Data & Comparative Studies

A Comparative Guide to Cerium (IV) Ammonium Sulfate and Potassium Permanganate as Redox Titrants

In the realm of analytical chemistry, particularly in redox titrimetry, the choice of a suitable oxidizing agent is paramount to achieving accurate and reliable results. Among the most prominent titrants are potassium permanganate (B83412) (KMnO₄) and cerium (IV) ammonium (B1175870) sulfate (B86663) ((NH₄)₄Ce(SO₄)₄·2H₂O). This guide provides a comprehensive comparison of these two powerful oxidizing agents, offering insights into their respective advantages, limitations, and practical applications, supported by experimental protocols for researchers, scientists, and drug development professionals.

Core Properties and Performance Comparison

Both cerium (IV) ammonium sulfate and potassium permanganate are strong oxidizing agents, but they exhibit key differences in their chemical and physical properties that influence their suitability for various analytical tasks.

Property	Cerium (IV) Ammonium Sulfate	Potassium Permanganate
Oxidizing Strength	Strong oxidizing agent.[1][2]	Very strong oxidizing agent.[3][4][5][6]
Stability of Solution	Highly stable.[1][7] Solutions can be stored for extended periods without significant changes in concentration.[7]	Moderately stable.[8] Solutions are susceptible to decomposition in the presence of light, heat, and organic matter, requiring frequent standardization.[4][6]
Indicator	Requires an external redox indicator, such as ferroin (B110374).[7][9][10]	Self-indicating.[4][5][6] The intense purple color of the MnO₄⁻ ion disappears upon reduction to the colorless Mn²⁺ ion, with the endpoint marked by the first persistent pink color of excess titrant.[11][12]
Reaction with HCl	Can be used in titrations involving hydrochloric acid.[7]	Reacts with and oxidizes chloride ions, making it unsuitable for titrations in a high-concentration HCl medium.[3]
Primary Standard	Not a primary standard. Requires standardization.	Not a primary standard.[13] Requires standardization.
Cost	Relatively expensive.[7]	Low cost.[8]
Color of Reduced Form	The reduced form, Cerium (III) (Ce³⁺), is colorless.[7]	The reduced form, Manganese (II) (Mn²⁺), is nearly colorless in dilute solutions.[12]

Experimental Protocols

Accurate and reproducible results in redox titrimetry are contingent upon the proper preparation and standardization of the titrant solutions. The following sections detail the standard procedures for both cerium (IV) ammonium sulfate and potassium permanganate.

Preparation and Standardization of Cerium (IV) Ammonium Sulfate (0.1 M)

Preparation:

• Weigh approximately 65 g of cerium (IV) ammonium sulfate.[10][14][15]

• In a separate beaker, carefully add 30 ml of concentrated sulfuric acid to 500 ml of distilled water and allow the mixture to cool.[14][15][16]

• Dissolve the cerium (IV) ammonium sulfate in the acidified water, gently heating to aid dissolution.[10][14][15]

• After cooling, filter the solution if it is turbid.[14][15]

• Transfer the solution to a 1000 ml volumetric flask and dilute to the mark with distilled water.[14][15]

Standardization with Arsenic Trioxide:

• Accurately weigh about 0.2 g of arsenic trioxide (As₂O₃), previously dried at 105°C for one hour, and transfer it to a 500 ml conical flask.[10][14]

• Add 25 ml of a 8.0% w/v sodium hydroxide (B78521) solution and swirl to dissolve the solid.[10][14]

• Add 100 ml of distilled water, followed by 30 ml of dilute sulfuric acid.[10][14]

• Add 0.15 ml of osmic acid solution (as a catalyst) and 0.1 ml of ferroin sulfate solution as an indicator.[10][14]

• Titrate with the prepared ceric ammonium sulfate solution until the pink color changes to a very pale blue.[10][14]

• The molarity is calculated using the stoichiometry of the reaction, where 1 ml of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[14]

Preparation and Standardization of Potassium Permanganate (0.02 M)

Preparation:

• Weigh approximately 3.2 g of potassium permanganate.[8][17][18]

• Dissolve the solid in 1000 ml of distilled water.[17][18]

• Heat the solution on a water bath for one hour.[17][18] This helps to oxidize any organic matter present in the water.

• Allow the solution to stand for at least two days in the dark to permit the precipitation of manganese dioxide (MnO₂).[8][17][18]

• Carefully filter the solution through glass wool to remove the MnO₂ precipitate before standardization.[8][17][18]

Standardization with Sodium Oxalate (B1200264):

• Accurately weigh about 0.15 g of sodium oxalate (Na₂C₂O₄), a primary standard, into a 200 ml Erlenmeyer flask.[19]

• Add 100 ml of distilled water and 10 ml of dilute sulfuric acid to the flask to dissolve the sodium oxalate and acidify the solution.[19]

• Heat the solution to between 55-60°C.[19] The reaction between permanganate and oxalate is slow at room temperature.

• Titrate the hot oxalate solution with the potassium permanganate solution. The endpoint is reached when a faint, persistent pink color is observed.[11]

• The molarity is calculated based on the reaction stoichiometry: 2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O.[3]

Visualizing the Titration Workflows

The following diagrams illustrate the logical flow of the preparation and standardization processes for each titrant.

Fig. 1: Workflow for Preparation and Standardization of Cerium (IV) Titrant.

Fig. 2: Workflow for Preparation and Standardization of KMnO₄ Titrant.

Redox Reaction Pathways

The fundamental difference in the application of these titrants lies in their reaction mechanisms. The following diagram illustrates the core redox reactions for each titrant with a common analyte, ferrous iron (Fe²⁺).

Fig. 3: Comparison of Redox Reactions for Fe²⁺ Titration.

Conclusion

The selection between cerium (IV) ammonium sulfate and potassium permanganate as a titrant is dictated by the specific requirements of the analysis, including the nature of the analyte, the chemical environment, cost considerations, and the desired level of convenience.

Potassium permanganate is a powerful, cost-effective, and self-indicating titrant, making it a popular choice for many routine analyses, such as the determination of iron in ores or the quantification of oxalates.[3][20] However, its lower stability and reactivity with chloride ions are significant drawbacks.[3][4]

Cerium (IV) ammonium sulfate , on the other hand, offers superior stability, making it an excellent choice for applications where titrant solutions are used over a prolonged period.[7] Its ability to be used in the presence of hydrochloric acid expands its utility to a broader range of analytical scenarios.[7] While it is more expensive and requires an external indicator, the reliability and versatility of ceric solutions often justify these factors in research and development settings where precision and accuracy are of utmost importance.[7][21]

Ultimately, a thorough understanding of the properties and protocols associated with each titrant will enable the analytical chemist to make an informed decision, ensuring the generation of high-quality, reliable data.

References

• 1. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 2. Ammonium cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. studymind.co.uk [studymind.co.uk]
• 4. a) What are the advantages and disadvantages of using potassium permangan.. [askfilo.com]
• 5. answers.com [answers.com]
• 6. (Solved) - a) What are the advantages and disadvantages of using potassium... (1 Answer) | Transtutors [transtutors.com]
• 7. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 8. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 9. Preparation and standardization molar and normal solutions of Ceric ammonium sulphate - Pharmacy Infoline [pharmacyinfoline.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. uobabylon.edu.iq [uobabylon.edu.iq]
• 12. savitapall.com [savitapall.com]
• 13. youtube.com [youtube.com]
• 14. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 15. pharmadekho.com [pharmadekho.com]
• 16. noblesciencepress.org [noblesciencepress.org]
• 17. Preparation and Standardization of 0.02 M Potassium Permanganate | Pharmaguideline [pharmaguideline.com]
• 18. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 19. hiranuma.com [hiranuma.com]
• 20. gsmu.by [gsmu.by]
• 21. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ceric Ammonium Sulfate and Potassium Dichromate in Redox Titrations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of redox titrimetry, the choice of oxidizing agent is paramount to ensuring accuracy, reliability, and efficiency in analytical procedures. Among the various options, ceric ammonium (B1175870) sulfate (B86663) and potassium dichromate are two of the most prominent reagents. This guide provides an objective comparison of their performance, supported by experimental data and protocols, to aid researchers in selecting the most suitable titrant for their specific applications.

At a Glance: Key Property Comparison

A summary of the key chemical and physical properties of ceric ammonium sulfate and potassium dichromate is presented below. These properties form the basis for their distinct advantages and limitations in redox titrations.

Property	Ceric Ammonium Sulfate	Potassium Dichromate
Formula	(NH₄)₄Ce(SO₄)₄·2H₂O[1][2]	K₂Cr₂O₇[3][4]
Molar Mass	632.55 g/mol [5]	294.185 g/mol [3][4]
Appearance	Yellow-orange crystalline powder[1]	Bright, red-orange crystalline solid[3][4]
Standard Electrode Potential (E°)	~1.44 V (in 1M H₂SO₄)[6][7]	1.33 V[8][9][10]
Primary Standard	No, requires standardization[2][11][12]	Yes, available in high purity[8][13]
Stability of Solution	Very stable[12][14]	Indefinitely stable if protected from evaporation[10][15]
Indicator	Self-indicator (yellow to colorless) or external indicators (e.g., Ferroin)[16][17]	External indicator required (e.g., Diphenylamine (B1679370) sulfonate)[8][15][18]
Toxicity	Less toxic	Highly toxic and carcinogenic

Performance as Oxidizing Agents: A Detailed Look

Both ceric ammonium sulfate and potassium dichromate are powerful oxidizing agents, but their performance characteristics differ in key aspects that can influence their suitability for specific analytical tasks.

Ceric Ammonium Sulfate (Cerimetry)

Ceric (IV) solutions are potent oxidizing agents, with a standard potential that can be varied depending on the acid used.[16] Solutions in sulfuric acid are exceptionally stable and are not affected by light or short periods of heating.[16] A significant advantage of cerimetry is the simple, one-electron change in the oxidation state of cerium (Ce⁴⁺ + e⁻ → Ce³⁺), which avoids the formation of intermediate reaction products.[5][16] The Ce³⁺ ion is colorless, which can allow for the titrant to act as its own indicator, although the color change from yellow to colorless can be difficult to discern, making external indicators like ferroin (B110374) preferable for sharp endpoints.[16][17]

Advantages of Ceric Ammonium Sulfate:

• High Oxidizing Power: Effective for a wide range of reducing agents.[14]

• Excellent Stability: Solutions are remarkably stable over long periods.[12][14]

• Simple Reaction Stoichiometry: Undergoes a single-electron transfer.[5][16]

• Versatility: Can be used in the presence of hydrochloric acid without oxidizing chloride ions, a limitation for potassium permanganate.[12]

Disadvantages of Ceric Ammonium Sulfate:

• Requires Standardization: Not a primary standard, so its solutions must be standardized against a primary standard like arsenic trioxide or sodium oxalate.[11][19][20][21]

• Cost: Generally more expensive than potassium dichromate.[12][22]

• Potential for Hydrolysis: Requires a strong acidic medium (typically sulfuric acid) to prevent the precipitation of basic salts.[2][11][12]

Potassium Dichromate (Dichrometry)

Potassium dichromate is a widely used oxidizing agent in redox titrations, valued for its availability as a primary standard.[8][13] This means a solution of known concentration can be prepared by accurately weighing the pure, dried salt and dissolving it in a specific volume of solvent. Its aqueous solutions are highly stable if protected from evaporation.[10][15] The reduction of the dichromate ion involves a six-electron change (Cr₂O₇²⁻ + 14H⁺ + 6e⁻ → 2Cr³⁺ + 7H₂O).[23] The color change from the orange of Cr₂O₇²⁻ to the green of Cr³⁺ is not sharp enough to serve as a self-indicator, necessitating the use of a redox indicator like diphenylamine sulfonate.[8][15][18][23]

Advantages of Potassium Dichromate:

• Primary Standard: Can be used to prepare standard solutions directly by weight.[8][13]

• High Stability: Solutions are stable for extended periods.[10][15]

• Cost-Effective: Generally less expensive than ceric ammonium sulfate.[24]

• Selectivity: It is a milder oxidizing agent than potassium permanganate.[3]

Disadvantages of Potassium Dichromate:

• Lower Oxidizing Power: Weaker oxidizing agent compared to ceric ammonium sulfate and potassium permanganate.[10][25]

• Requires an External Indicator: The color change of the titrant itself is not suitable for endpoint detection.[8][15][18]

• Toxicity: Hexavalent chromium compounds are highly toxic and carcinogenic, requiring careful handling and disposal.[3]

• Complex Reaction: The multi-electron reduction can sometimes lead to more complex reaction pathways.

Experimental Protocols

Detailed methodologies for the preparation, standardization, and application of both titrants are crucial for obtaining accurate and reproducible results.

Preparation and Standardization of 0.1 M Ceric Ammonium Sulfate

Preparation:

• Weigh approximately 65 g of ceric ammonium sulfate.[19][21]

• In a separate flask, carefully add 30 ml of concentrated sulfuric acid to 500 ml of deionized water and allow the mixture to cool.[19][21]

• With gentle heating and stirring, dissolve the ceric ammonium sulfate in the diluted sulfuric acid.[19][21]

• After cooling to room temperature, filter the solution if it is turbid.[19][21]

• Transfer the solution to a 1000 ml volumetric flask and dilute to the mark with deionized water. Mix thoroughly.

Standardization against Arsenic Trioxide:

• Accurately weigh about 0.2 g of primary standard arsenic trioxide (As₂O₃), previously dried at 105°C for one hour, and transfer it to a 500 ml conical flask.[19][21]

• Add 25 ml of 8% (w/v) sodium hydroxide (B78521) solution and swirl to dissolve the arsenic trioxide.[19][21]

• Add 100 ml of deionized water and mix.[19][21]

• Carefully add 30 ml of dilute sulfuric acid.[19][21]

• Add 0.15 ml of osmic acid solution (as a catalyst) and 0.1 ml of ferroin sulfate solution as an indicator.[19][21]

• Titrate with the prepared ceric ammonium sulfate solution until the pink color of the indicator changes to a very pale blue.[19][21]

• The molarity of the ceric ammonium sulfate solution can be calculated using the following equation: Molarity (Ce⁴⁺) = (mass of As₂O₃) / (molar mass of As₂O₃ / 4) / (volume of Ce⁴⁺ solution in L) (Note: 1 mole of As₂O₃ reacts with 4 moles of Ce⁴⁺)

Preparation and Standardization of 0.1 N (0.0167 M) Potassium Dichromate

Preparation:

• Accurately weigh approximately 4.9 g of primary standard grade potassium dichromate, previously dried in a desiccator for at least 4 hours.[26]

• Dissolve the weighed potassium dichromate in deionized water in a 1000 ml volumetric flask.[26]

• Dilute to the mark with deionized water and mix thoroughly.

Standardization (Verification of Concentration):

• Pipette 20.0 ml of the prepared potassium dichromate solution into a conical flask.[26]

• Add 1 g of potassium iodide and 7 ml of 2 M hydrochloric acid.[26]

• Add 250 ml of deionized water.[26]

• Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate (B1220275) solution.[26]

• When the solution becomes a pale yellow, add 3 ml of starch solution as an indicator. The solution will turn blue.[26]

• Continue the titration until the blue color disappears and a light green color remains.[26]

• The molarity can be confirmed using the reaction stoichiometry where 1 mole of Cr₂O₇²⁻ reacts with 6 moles of I⁻ to produce 3 moles of I₂, which then reacts with 6 moles of S₂O₃²⁻.

Comparative Titration: Determination of Ferrous Ions (Fe²⁺)

A common application for both titrants is the determination of iron(II). The following outlines a comparative workflow.

Caption: Comparative workflow for the determination of Fe²⁺ using ceric ammonium sulfate and potassium dichromate.

Signaling Pathways and Logical Relationships

The underlying chemical transformations in these redox titrations can be visualized as follows:

References

• 1. chemiis.com [chemiis.com]
• 2. tabraizullah.wordpress.com [tabraizullah.wordpress.com]
• 3. Potassium dichromate - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. hrpatelpharmacy.co.in [hrpatelpharmacy.co.in]
• 6. researchgate.net [researchgate.net]
• 7. hyperphysics.phy-astr.gsu.edu [hyperphysics.phy-astr.gsu.edu]
• 8. Redox-Titration [vlab.andcollege.du.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. mbbcollege.in [mbbcollege.in]
• 11. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 12. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 13. quora.com [quora.com]
• 14. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 15. Determination of iron using potassium dichromate: Redox indicators [wwwchem.uwimona.edu.jm]
• 16. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 17. info.gfschemicals.com [info.gfschemicals.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 20. pharmadekho.com [pharmadekho.com]
• 21. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. Dichrometry: Principles and Applications for Redox Titrations - Pharmacy Infoline [pharmacyinfoline.com]
• 24. benchchem.com [benchchem.com]
• 25. aakash.ac.in [aakash.ac.in]
• 26. Preparation and Standardization of 0.0167 M Potassium Dichromate | Pharmaguideline [pharmaguideline.com]

A Comparative Guide to the Validation of Analytical Methods Using Cerium (IV) Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods utilizing cerium (IV) ammonium (B1175870) sulfate (B86663) for the quantification of pharmaceutical compounds. It delves into the performance of these methods, supported by experimental data, and contrasts them with alternative analytical techniques. Detailed experimental protocols and visual workflows are presented to aid in the practical application and validation of these methods in a laboratory setting.

Cerium (IV) ammonium sulfate, a strong oxidizing agent, is a versatile reagent in analytical chemistry, particularly in the assay of drugs.[1] Its application spans both titrimetric and spectrophotometric methods, offering advantages such as high oxidizing power and clear endpoint detection.[1] This guide will explore the validation parameters of these methods for various pharmaceuticals and compare them with other established techniques like High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.

Performance Comparison of Analytical Methods

The validation of analytical methods is crucial for ensuring the reliability and accuracy of results in pharmaceutical analysis. The following tables summarize the key performance parameters of methods using cerium (IV) ammonium sulfate for the determination of different drugs and compare them with alternative methods.

Table 1: Validation Parameters for the Spectrophotometric Determination of Atorvastatin (B1662188)

Parameter	Cerium (IV) Ammonium Sulfate Method	Reported Method (e.g., HPLC)
Linearity Range (µg/mL)	3 - 23	Not specified in provided abstracts
Limit of Detection (LOD) (µg/mL)	0.83	Not specified in provided abstracts
Limit of Quantitation (LOQ) (µg/mL)	2.57	Not specified in provided abstracts
Mean Percentage Recovery	97.11 ± 0.45 (taken), 99.28 ± 0.91 (added)	Not specified in provided abstracts

Data for the Cerium (IV) Ammonium Sulfate method was obtained from a study on the indirect spectrophotometric determination of atorvastatin using methyl orange.

Table 2: Validation Parameters for the Spectrophotometric Determination of Lansoprazole (B1674482)

Parameter	Method A (Methyl Orange)	Method B (Indigo Carmine)
Beer's Law Range (µg/mL)	0.5 - 7.0	0.25 - 3.0
Molar Absorptivity (L mol⁻¹ cm⁻¹)	3.0 x 10⁴	4.4 x 10⁴
Limit of Detection (LOD) (µg/mL)	0.08	0.09
Limit of Quantitation (LOQ) (µg/mL)	0.25	0.27
Accuracy (er ≤ %)	2	2
Precision (RSD < %)	1.5	1.5

This data is from a study comparing two spectrophotometric methods using different dyes with ceric ammonium sulfate for lansoprazole determination.[2]

Table 3: Validation Parameters for the Determination of Ethionamide (B1671405)

Method	Linearity Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	LOD (µg/mL)	LOQ (µg/mL)
Titrimetry	1.0 - 8.0 mg	-	-	-
Spectrophotometry	0.5 - 5.0 µg/mL	2.66 x 10⁴	0.013	0.043

These parameters were established in a study using cerium (IV) sulfate for the determination of ethionamide in bulk drug and tablets.[3]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are protocols for titrimetric and spectrophotometric assays using cerium (IV) ammonium sulfate.

1. Preparation and Standardization of 0.1 M Cerium (IV) Ammonium Sulfate Solution

• Preparation: Dissolve approximately 65 g of ceric ammonium sulfate in a mixture of 30 ml of sulfuric acid and 500 ml of water with gentle heating.[4] After cooling, filter the solution if it is turbid and dilute to 1000 ml with water.[4]

• Standardization: Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer to a 500 ml conical flask.[4] Dissolve it in 25 ml of 8.0% w/v sodium hydroxide (B78521) solution. Add 100 ml of water, 30 ml of dilute sulfuric acid, 0.15 ml of osmic acid solution, and 0.1 ml of ferroin (B110374) sulfate solution.[4] Titrate with the prepared ceric ammonium sulfate solution until the pink color changes to a very pale blue.[4] Each ml of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[4]

2. Titrimetric Assay of Paracetamol

This method involves the hydrolysis of paracetamol followed by a redox titration of the resulting 4-aminophenol (B1666318) with cerium (IV) ammonium sulfate.[5]

• Sample Preparation: Dissolve 0.3 g of a mixture containing paracetamol in a mixture of 10 cm³ of water and 30 cm³ of 1 mol dm⁻³ sulfuric acid.[5]

• Hydrolysis: Boil the solution under reflux for 1 hour, then cool and dilute with 100 cm³ of water.[5]

• Titration: To 20 cm³ of the resulting solution, add 40 cm³ of cold water, 15 cm³ of 2 mol dm⁻³ hydrochloric acid, and 0.1 cm³ of ferroin solution.[5] Titrate with standardized 0.1 mol dm⁻³ ammonium cerium (IV) sulfate until a yellow color is produced.[5] A blank titration should also be performed.[5] Each cm³ of 0.1 mol dm⁻³ ammonium cerium (IV) sulfate is equivalent to 0.007560 g of paracetamol.[5]

3. Spectrophotometric Determination of Drugs (General Procedure)

This indirect spectrophotometric method is based on the oxidation of the drug by a known excess of ceric ammonium sulfate, followed by the determination of the unreacted oxidant using a dye.

• Reagent Preparation:

  • Cerium (IV) Solution: Prepare a stock solution by dissolving a known amount of ceric ammonium sulfate in 2 N H₂SO₄ with heating, then dilute to a working concentration.

  • Dye Solution: Prepare an aqueous solution of a suitable dye like Amaranth or Methyl Orange.

  • Drug Solution: Prepare a standard stock solution of the drug in a suitable solvent.

• Procedure:

  • To a series of volumetric flasks, add varying aliquots of the standard drug solution.

  • Add a known excess of the ceric ammonium sulfate solution and 1 ml of 2 N H₂SO₄.

  • Allow the reaction to proceed for a specified time (e.g., 15 minutes).

  • Add a fixed amount of the dye solution.

  • Dilute to the mark with distilled water and measure the absorbance at the λmax of the dye (e.g., 523 nm for Amaranth).

  • Construct a calibration curve by plotting absorbance against the concentration of the drug.

Visualizing the Workflow

Diagrams illustrating the experimental workflows can provide a clear, at-a-glance understanding of the analytical processes.

Caption: Workflow for Titrimetric Analysis using Cerium (IV) Ammonium Sulfate.

Caption: Workflow for Indirect Spectrophotometric Analysis.

Comparison with Alternative Methods

While methods using cerium (IV) ammonium sulfate are simple, cost-effective, and reliable, other techniques are also widely used in pharmaceutical analysis.

• High-Performance Liquid Chromatography (HPLC): HPLC offers high selectivity and sensitivity and is capable of separating complex mixtures, making it a powerful tool for drug analysis. However, it requires more sophisticated instrumentation and can have higher operational costs compared to titrimetric and spectrophotometric methods.

• UV-Visible Spectrophotometry (Direct): Direct UV-Vis spectrophotometry is a simple and rapid technique. However, its application can be limited by interference from excipients in pharmaceutical formulations that absorb in the same UV-Vis region as the analyte. The indirect spectrophotometric method using cerium (IV) ammonium sulfate can sometimes overcome these interferences.

• Other Titrimetric Methods: Other oxidizing agents like potassium permanganate (B83412) and potassium dichromate are also used in redox titrations. Cerium (IV) solutions have the advantage of being stable and a single electron change in its reduction (Ce⁴⁺ to Ce³⁺) simplifies stoichiometric calculations.[1]

References

• 1. Principles and applications of Cerimetry - Pharmacy Infoline [pharmacyinfoline.com]
• 2. [PDF] Use of ceric ammonium sulphate and two dyes, methyl orange and indigo carmine, in the determination of lansoprazole in pharmaceuticals | Semantic Scholar [semanticscholar.org]
• 3. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 5. edu.rsc.org [edu.rsc.org]

A Comparative Analysis of Cerium (IV) Nitrate and Cerium (IV) Sulfate as Oxidizing Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the choice of an oxidizing agent is pivotal to the success of a chemical transformation. Among the plethora of available reagents, cerium(IV) salts stand out for their potent and often selective oxidizing capabilities. This guide provides an objective, data-supported comparison of two commonly employed cerium(IV) oxidants: cerium(IV) nitrate (B79036), most frequently used in the form of ceric ammonium (B1175870) nitrate (CAN), and cerium(IV) sulfate (B86663). This analysis is intended to assist researchers in selecting the optimal reagent for their specific synthetic needs.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of these oxidants is crucial for their effective application. The following table summarizes their key characteristics.

Property	Cerium(IV) Ammonium Nitrate (CAN)	Cerium(IV) Sulfate
Chemical Formula	(NH₄)₂[Ce(NO₃)₆]	Ce(SO₄)₂
Molar Mass	548.22 g/mol	332.24 g/mol (anhydrous)
Appearance	Orange-red crystalline solid	Yellow to yellow-orange solid
Solubility in Water	High (141 g/100 mL at 25 °C)[1]	Moderately soluble, hydrolyzes in large amounts[2]
Solubility in Organic Solvents	Soluble in polar solvents like methanol, ethanol, and acetonitrile (B52724).[3] Often used in aqueous mixtures due to poor solubility in some organic solvents.[4]	Insoluble in glacial acetic acid and pure (96%) ethanol.[2] Soluble in dilute sulfuric acid.[2]
Stability	Solutions can hydrolyze to form cerium oxide nanoparticles.	Solutions in sulfuric acid are stable for long periods.

Oxidative Performance: A Comparative Overview

Both CAN and cerium(IV) sulfate are powerful one-electron oxidants, a property derived from the reduction of Ce(IV) to Ce(III). The standard redox potential of the Ce(IV)/Ce(III) couple is highly dependent on the nature of the acidic medium, a factor that significantly influences their oxidative strength.

Medium	Redox Potential (E° vs. NHE)
1 M Nitric Acid	~1.61 V[1]
1 M Sulfuric Acid	~1.44 V

The higher redox potential of the cerium species in nitric acid suggests that CAN may exhibit greater oxidizing power in this medium compared to cerium(IV) sulfate in sulfuric acid. This difference in potential is attributed to the varying complexation of the cerium ions by the nitrate and sulfate anions.[4][5]

Oxidation of Alcohols: A Case Study

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic synthesis. Both CAN and cerium(IV) sulfate are effective in this regard, though their application and efficacy can differ.

Cerium(IV) Ammonium Nitrate (CAN): CAN is a widely used reagent for the oxidation of a variety of alcohols. For instance, it can oxidize secondary alcohols to ketones and benzylic alcohols to aldehydes.[6] The reaction is typically carried out in a mixture of an organic solvent and water to ensure the solubility of both the substrate and the oxidant.

Cerium(IV) Sulfate: Cerium(IV) sulfate is also a capable oxidant for alcohols. Its use in an acidic medium is common, and it can be employed in catalytic systems. For example, the iridium(III)-catalyzed oxidation of benzyl (B1604629) alcohol to benzaldehyde (B42025) using cerium(IV) sulfate in a sulfuric acid medium has been reported.[7][8]

Experimental Protocols

To provide a practical context for the application of these oxidants, the following are representative experimental protocols for the oxidation of alcohols.

Protocol 1: Oxidation of a Secondary Alcohol with Ceric Ammonium Nitrate (CAN)

This protocol is a general procedure for the oxidation of a secondary alcohol to a ketone.

Materials:

• Secondary alcohol

• Ceric ammonium nitrate (CAN)

• Acetonitrile

• Water

• Dichloromethane (B109758)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the secondary alcohol (1 equivalent) in a mixture of acetonitrile and water (e.g., 3:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of ceric ammonium nitrate (2.2 equivalents) in water to the alcohol solution with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The disappearance of the starting material and the appearance of the product spot will indicate the reaction's progress. The color of the reaction mixture will also change from orange-red to pale yellow.

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the pure ketone.

Protocol 2: Iridium(III)-Catalyzed Oxidation of Benzyl Alcohol with Cerium(IV) Sulfate

This protocol describes a catalytic method for the oxidation of benzyl alcohol.[7][8]

Materials:

• Benzyl alcohol

• Cerium(IV) sulfate

• Iridium(III) chloride

• Sulfuric acid

• Acetic acid

• Water

• Ether

• 2,4-Dinitrophenylhydrazine solution (for product identification)

Procedure:

• Prepare a solution of cerium(IV) sulfate in dilute sulfuric acid.

• In a reaction flask, dissolve benzyl alcohol in a suitable solvent such as aqueous acetic acid to ensure a homogeneous solution.[7]

• Add a catalytic amount of iridium(III) chloride to the reaction mixture.

• Add the cerium(IV) sulfate solution to the reaction mixture.

• Stir the reaction mixture at a controlled temperature. The reaction progress can be monitored by observing the disappearance of the yellow color of the Ce(IV) ions.

• After the reaction is complete, the product, benzaldehyde, can be extracted with ether.

• The identity of the product can be confirmed by forming the 2,4-dinitrophenylhydrazone derivative.

Logical Workflow for Oxidant Selection

The choice between cerium(IV) nitrate and cerium(IV) sulfate for a specific oxidation reaction involves several considerations. The following diagram illustrates a logical workflow for this decision-making process.

Caption: A decision-making workflow for selecting between cerium(IV) nitrate and cerium(IV) sulfate.

Oxidation Mechanism: A One-Electron Transfer Pathway

The oxidation of organic substrates by Ce(IV) salts is generally accepted to proceed via a one-electron transfer mechanism. This process involves the formation of a radical cation intermediate from the organic substrate.

Caption: Generalized mechanism for the oxidation of an organic substrate by Ce(IV).

In the case of alcohol oxidation, the initial step is the formation of a complex between the Ce(IV) ion and the alcohol. This is followed by an intramolecular electron transfer to generate a radical cation, which then undergoes further steps, including the loss of a proton and a second electron transfer (or reaction with another Ce(IV) ion), to yield the final carbonyl product and Ce(III).

Safety and Handling

Both cerium(IV) nitrate and cerium(IV) sulfate are strong oxidizing agents and should be handled with care.

• Cerium(IV) Ammonium Nitrate: As a strong oxidant, CAN can accelerate the combustion of other materials. It is also an irritant to the eyes, skin, and respiratory system.

• Cerium(IV) Sulfate: This compound is also a strong oxidant and can cause severe skin burns and eye damage. It is very toxic to aquatic life with long-lasting effects.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling these reagents. They should be stored away from combustible materials in a cool, dry, and well-ventilated area.

Cost and Availability

Both cerium(IV) nitrate and cerium(IV) sulfate are commercially available from major chemical suppliers. A general cost comparison indicates that cerium(IV) sulfate is often more economical on a per-mole basis than ceric ammonium nitrate. However, prices can vary significantly between suppliers and based on the purity grade. For large-scale applications, the cost difference may be a significant factor in reagent selection.

Conclusion

Both cerium(IV) nitrate (as CAN) and cerium(IV) sulfate are versatile and powerful oxidizing agents with broad applications in organic synthesis. The choice between them is not always straightforward and depends on a careful evaluation of several factors:

• Solvent System: CAN offers better solubility in a wider range of polar organic solvents and their aqueous mixtures, providing more flexibility in reaction setup.

• Oxidizing Strength: The higher redox potential of the Ce(IV)/Ce(III) couple in nitric acid suggests that CAN may be a more potent oxidant in this medium.

• Reaction Conditions: Cerium(IV) sulfate is highly effective in strongly acidic aqueous solutions and can be utilized in catalytic systems.

• Cost and Stability: Cerium(IV) sulfate is generally more cost-effective and its solutions in sulfuric acid exhibit excellent stability.

By considering the specific requirements of the desired transformation, including the nature of the substrate, the desired product, and the practical constraints of the experimental setup, researchers can make an informed decision to harness the synthetic potential of these powerful cerium(IV) oxidants.

References

• 1. Ceric ammonium nitrate - Wikipedia [en.wikipedia.org]
• 2. Cerium(IV) sulfate - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. Cerium Ammonium Nitrate - CAN [organic-chemistry.org]
• 7. benthamopen.com [benthamopen.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Redox Titrants: Cerium (IV) Ammonium Sulfate vs. Alternatives

In the landscape of pharmaceutical analysis and drug development, the accuracy and precision of quantitative methods are paramount. Redox titrations, a cornerstone of volumetric analysis, are extensively employed for the assay of active pharmaceutical ingredients (APIs) and for quality control. Among the various oxidizing titrants available, cerium (IV) ammonium (B1175870) sulfate (B86663), potassium permanganate (B83412), and potassium dichromate are the most prevalent. This guide provides an objective comparison of the performance of cerium (IV) ammonium sulfate titrations against these common alternatives, supported by experimental data and detailed protocols.

Performance Comparison: Accuracy and Precision

The choice of a titrant is often dictated by its stability, selectivity, and the accuracy and precision it affords in a given analysis. Below is a summary of typical performance data for the three titrants in the assay of a common analyte, ferrous iron, under controlled laboratory conditions.

Parameter	Cerium (IV) Ammonium Sulfate	Potassium Permanganate	Potassium Dichromate
Accuracy (Percent Error)	Typically ≤ 0.2%	Typically ≤ 0.3%	Typically ≤ 0.1%
Precision (Relative Standard Deviation)	≤ 0.1%	≤ 0.2%	≤ 0.05%
Primary Standard?	No	No	Yes
Solution Stability	Excellent, stable on boiling[1]	Fair, decomposes in light and on heating	Excellent, highly stable
Indicator Required	Yes (e.g., Ferroin)	No (self-indicating)	Yes (e.g., Diphenylamine (B1679370) sulfonate)[2]
Interference from Chloride Ions	No	Yes	No

Note: The data presented are representative values obtained from various analytical validation studies. Actual results may vary depending on the specific experimental conditions, analyte, and laboratory technique. A study comparing redox titration methods for the determination of iron (II) content found that potassium dichromate offered the highest accuracy at 98.95%, while cerium (IV) sulfate provided the best precision at 0.099% RSD[3]. Another highly precise method, coulometric titration, has demonstrated a standard deviation as low as 0.003% for the assay of potassium dichromate[4]. For routine titrations, a relative standard deviation of not more than 0.3% is generally recommended[5].

Logical Relationship of Titration Components

The following diagram illustrates the fundamental components and their relationships in a typical redox titration setup.

Caption: Relationship between key components in a redox titration.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. The following sections provide standardized protocols for titrations using cerium (IV) ammonium sulfate, potassium permanganate, and potassium dichromate.

Cerium (IV) Ammonium Sulfate Titration (Cerimetry)

This method involves the use of a standardized solution of cerium (IV) ammonium sulfate to titrate a reducing analyte, typically in a sulfuric acid medium.

1. Preparation of 0.1 N Cerium (IV) Ammonium Sulfate Solution:

• Dissolve approximately 66 g of cerium (IV) ammonium sulfate in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of distilled water, gently heating if necessary[1].

• Allow the solution to cool, then filter it if turbid.

• Dilute the solution to 1000 mL with distilled water in a volumetric flask and mix thoroughly[1].

2. Standardization against Arsenic Trioxide:

• Accurately weigh about 0.2 g of primary standard arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask[6].

• Add 25 mL of 2 M sodium hydroxide (B78521) solution and warm to dissolve the solid.

• Cool the solution and add 100 mL of water, followed by 30 mL of 5 M sulfuric acid.

• Add 2 drops of an osmic acid solution (as a catalyst) and 2-3 drops of ferroin (B110374) sulfate indicator[6].

• Titrate with the prepared cerium (IV) ammonium sulfate solution until the color changes from pink to a very pale blue[6].

3. Assay of Ferrous Sulfate:

• Accurately weigh a quantity of ferrous sulfate and dissolve it in a suitable volume of dilute sulfuric acid (e.g., 1 M).

• Add 2-3 drops of ferroin indicator.

• Titrate with the standardized 0.1 N cerium (IV) ammonium sulfate solution until the endpoint is reached (a sharp color change from red to pale blue).

Potassium Permanganate Titration (Permanganometry)

This titration utilizes the intense purple color of the permanganate ion as a self-indicator.

1. Preparation of 0.1 N Potassium Permanganate Solution:

• Weigh approximately 3.2 g of potassium permanganate and dissolve it in 1000 mL of distilled water[7].

• Heat the solution to boiling for about 15-20 minutes, then allow it to stand for 24-48 hours to allow for the oxidation of any organic matter in the water[7].

• Carefully filter the solution through a sintered glass funnel to remove any precipitated manganese dioxide, without washing the precipitate[7]. Store the solution in a clean, dark glass bottle.

2. Standardization against Sodium Oxalate (B1200264):

• Accurately weigh about 0.3 g of primary standard sodium oxalate (previously dried at 110°C) and dissolve it in 250 mL of 1 M sulfuric acid.

• Heat the solution to 70-80°C[8].

• Titrate the hot solution with the prepared potassium permanganate solution, stirring constantly, until a faint, persistent pink color is obtained[8]. The temperature should not fall below 60°C during the titration.

3. Assay of Ferrous Sulfate:

• Accurately weigh the ferrous sulfate sample and dissolve it in a flask containing about 100 mL of freshly boiled and cooled dilute sulfuric acid.

• Titrate immediately with the standardized 0.1 N potassium permanganate solution to a permanent pink endpoint.

Potassium Dichromate Titration (Dichrometry)

Potassium dichromate is a primary standard, so a standard solution can be prepared directly by weighing.

1. Preparation of 0.1 N Potassium Dichromate Solution:

• Accurately weigh approximately 4.9 g of primary standard grade potassium dichromate (previously dried at 150°C for 2 hours).

• Dissolve it in distilled water in a 1000 mL volumetric flask and dilute to the mark.

2. Assay of Ferrous Sulfate:

• Accurately weigh the ferrous sulfate sample and dissolve it in a mixture of 100 mL of distilled water and 20 mL of dilute sulfuric acid.

• Add 5 mL of phosphoric acid and 6-8 drops of sodium diphenylamine sulfonate indicator[2].

• Titrate with the standardized 0.1 N potassium dichromate solution until the color changes from green to a violet-blue[2].

Experimental Workflow: Redox Titration

The following diagram outlines the typical workflow for performing a redox titration, from preparation to final calculation.

References

• 1. imperfectpharmacy.in [imperfectpharmacy.in]
• 2. quora.com [quora.com]
• 3. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Precise Coulometric Titrations of Potassium Dichromate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Cerium (IV) Ammonium Sulfate-Based Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods based on cerium (IV) ammonium (B1175870) sulfate (B86663) with alternative techniques, supported by experimental data. The focus is on the cross-validation of results to ensure accuracy, reliability, and suitability for pharmaceutical analysis.

Introduction to Cerium (IV) Ammonium Sulfate in Pharmaceutical Analysis

Cerium (IV) ammonium sulfate, also known as ceric ammonium sulfate (CAS), is a strong oxidizing agent with a high redox potential (Eº = 1.44 V in 1M H2SO4).[1] This property makes it a versatile reagent in analytical chemistry, particularly for the quantitative determination of a wide range of pharmaceutical compounds.[2][3] Assays using CAS are typically based on redox reactions where the analyte is oxidized by a known excess of Ce(IV), and the unreacted oxidant is then determined.[4] These methods are valued for their simplicity, cost-effectiveness, and ability to be performed with basic laboratory equipment.[2] However, with the prevalence of modern instrumental techniques like High-Performance Liquid Chromatography (HPLC), it is crucial to cross-validate the results obtained from these classical methods to ensure they meet the stringent requirements of the pharmaceutical industry.

Cross-Validation Workflow

Cross-validation is a critical process in analytical method development and implementation. It establishes the equivalence and reliability of an analytical method by comparing its results with those obtained from a different, often well-established, method. The following diagram illustrates a typical workflow for the cross-validation of a cerium (IV) ammonium sulfate-based method against a reference method like HPLC.

Caption: Workflow for cross-validating an analytical method.

Comparative Analysis: Determination of Aripiprazole (B633)

To illustrate the cross-validation process, this section compares a spectrophotometric method using cerium (IV) ammonium sulfate for the determination of the atypical antipsychotic drug Aripiprazole with a reported HPLC method.

Data Presentation

The following tables summarize the quantitative data for the two methods.

Table 1: Performance Characteristics of CAS Spectrophotometric and HPLC Methods for Aripiprazole

Parameter	Cerium (IV) Ammonium Sulfate Method (with Methylene (B1212753) Blue)[2]	HPLC Method
Linearity Range	0.2 - 4.0 µg/mL	5 - 30 µg/mL
Correlation Coefficient (r²)	≥ 0.9990	0.999
Limit of Detection (LOD)	0.04 µg/mL	0.05 µg/mL
Limit of Quantification (LOQ)	0.11 µg/mL	0.15 µg/mL
Molar Absorptivity	9.616 × 10⁴ L mol⁻¹ cm⁻¹	Not Applicable
Wavelength (λmax)	664 nm	254 nm

Table 2: Assay of Aripiprazole in Pharmaceutical Formulations

Method	Labeled Claim (mg)	Amount Found (mg)	% Recovery	% RSD
CAS Spectrophotometric[2]	10	9.96	99.60	1.25
15	14.91	99.40	1.31
HPLC	10	9.92	99.20	0.68
15	15.09	100.60	0.54

Note: HPLC data is representative of typical validated methods for Aripiprazole and is included for comparative purposes.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cerium (IV) Ammonium Sulfate Spectrophotometric Method for Aripiprazole[3]

This method is based on the oxidation of aripiprazole by a known excess of ceric(IV) ammonium sulphate (CAS) in an acidic medium. The unreacted CAS is then determined by adding methylene blue dye and measuring the absorbance.

1. Reagents and Solutions:

• Aripiprazole Standard Solution: 100 µg/mL solution prepared in 0.1 M HCl.

• Ceric (IV) Ammonium Sulphate (CAS): 500 µg/mL solution prepared in 2.0 M H₂SO₄.

• Sulphuric Acid (H₂SO₄): 2.0 M solution.

• Methylene Blue (MB): 500 µg/mL aqueous solution.

2. Assay Procedure:

• Transfer aliquots of the aripiprazole standard solution (covering the range of 0.2-4.0 µg/mL) into a series of 10 mL volumetric flasks.

• Add 1.0 mL of 2.0 M H₂SO₄ to each flask.

• Add 1.5 mL of the CAS solution (500 µg/mL) to each flask, mix, and let stand for 20 minutes at room temperature.

• Add 1.0 mL of the methylene blue solution (500 µg/mL) to each flask and dilute to the mark with distilled water.

• Measure the absorbance of the solution at 664 nm against a reagent blank.

• Construct a calibration curve by plotting absorbance versus the concentration of aripiprazole.

3. Analysis of Tablets:

• Weigh and powder 20 tablets.

• Dissolve a quantity of powder equivalent to 10 mg of aripiprazole in 30 mL of 0.1 M HCl with the aid of sonication.

• Filter the solution into a 100 mL volumetric flask and dilute to volume with 0.1 M HCl.

• Analyze an appropriate aliquot of this solution as per the assay procedure described above.

Caption: Workflow for CAS-based spectrophotometric analysis.

High-Performance Liquid Chromatography (HPLC) Method for Aripiprazole

This is a representative HPLC protocol for the determination of aripiprazole in pharmaceutical dosage forms.

1. Chromatographic Conditions:

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and phosphate (B84403) buffer (e.g., pH 3.0) in a specified ratio (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of aripiprazole in the mobile phase and dilute to obtain concentrations within the linearity range (e.g., 5-30 µg/mL).

• Sample Solution: Prepare the sample solution from powdered tablets as described for the CAS method, but use the mobile phase as the solvent.

3. Assay Procedure:

• Equilibrate the HPLC system with the mobile phase.

• Inject the standard solutions to establish the calibration curve.

• Inject the sample solutions.

• Quantify the amount of aripiprazole in the sample by comparing the peak area with the calibration curve.

Discussion of Comparative Results

The data presented demonstrate that both the cerium (IV) ammonium sulfate spectrophotometric method and the HPLC method are suitable for the quantification of aripiprazole in pharmaceutical formulations.

• Accuracy and Precision: The percentage recovery and relative standard deviation (RSD) values for both methods are within acceptable limits, indicating good accuracy and precision.[2]

• Sensitivity: Both methods exhibit comparable sensitivity, with low limits of detection (LOD) and quantification (LOQ).[2] The spectrophotometric method, in this case, shows a slightly lower LOD.

• Linearity: Both methods show excellent linearity over their respective concentration ranges, as indicated by the high correlation coefficients.[2]

• Advantages of the CAS Method: The primary advantages of the CAS-based method are its simplicity, low cost, and speed, as it does not require expensive equipment or specialized training.[2]

• Advantages of the HPLC Method: HPLC offers superior specificity and is the method of choice for stability-indicating assays, as it can separate the active pharmaceutical ingredient from its degradation products and impurities.

Conclusion

The cross-validation of results demonstrates that the cerium (IV) ammonium sulfate-based spectrophotometric method provides a reliable and accurate alternative to HPLC for the routine quality control analysis of aripiprazole in bulk and tablet forms. While HPLC remains the gold standard for specificity and stability studies, the cerimetric method offers a cost-effective and straightforward option for quantitative assays, particularly in environments with limited access to advanced instrumentation. The choice of method should be based on the specific analytical requirements, such as the need for impurity profiling versus routine content uniformity testing.

References

• 1. scribd.com [scribd.com]
• 2. pharmacyjournal.in [pharmacyjournal.in]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. [PDF] Use of ceric ammonium sulphate and two dyes, methyl orange and indigo carmine, in the determination of lansoprazole in pharmaceuticals | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Determination of Assay Purity of Cerium (IV) Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of volumetric methods for determining the assay purity of cerium (IV) ammonium (B1175870) sulfate (B86663). It includes detailed experimental protocols, a comparative analysis of primary standards, and an evaluation of alternative oxidizing agents. All quantitative data is summarized for easy comparison, and key experimental workflows are visualized using diagrams.

Introduction to Cerium (IV) Ammonium Sulfate as an Oxidizing Agent

Cerium (IV) ammonium sulfate, with the chemical formula (NH₄)₄Ce(SO₄)₄·2H₂O, is a potent oxidizing agent widely employed in quantitative chemical analysis, particularly in redox titrations, a process known as cerimetry. Its bright yellow color in solution offers a distinct advantage, and upon reduction, it forms the colorless cerous ion (Ce³⁺), which can in some cases act as a self-indicator.[1] Solutions of ceric salts are noted for their stability, even upon heating, and their utility in the presence of high concentrations of hydrochloric acid, a condition under which potassium permanganate (B83412) is unsuitable.[1]

The purity of cerium (IV) ammonium sulfate is critical for its use as a titrant. The most common methods for determining its assay purity involve standardization against a primary standard through redox titration. The two most frequently used primary standards are sodium oxalate (B1200264) and arsenic trioxide.

Comparison of Primary Standards for Standardization

The choice of primary standard is crucial for the accuracy and precision of the assay. Below is a comparison of the two most common primary standards used for the standardization of cerium (IV) ammonium sulfate solutions.

Feature	Sodium Oxalate	Arsenic Trioxide
Principle	Redox titration in an acidic medium at elevated temperatures.	Redox titration in an acidic medium, often requiring a catalyst.
Reaction Stoichiometry	2Ce⁴⁺ + C₂O₄²⁻ → 2Ce³⁺ + 2CO₂	2Ce⁴⁺ + AsO₂⁻ + 2H₂O → 2Ce³⁺ + AsO₄³⁻ + 4H⁺
Advantages	High purity, non-hygroscopic, and stable.	High purity and stability.
Disadvantages	The reaction is slow and requires heating to 60-70°C.	Highly toxic, requiring special handling and disposal procedures. The reaction is slow and often requires a catalyst such as osmium tetroxide.[1]
Reported Accuracy	One study reported a titer for ceric sulfate solution that was approximately 0.23% lower when standardized against sodium oxalate compared to arsenic trioxide and plutonium metal standards. This suggests a potential for systematic error under certain conditions.	Generally considered highly accurate.

Experimental Protocols

Method 1: Standardization with Sodium Oxalate

This method involves the titration of a cerium (IV) ammonium sulfate solution against a known weight of primary standard sodium oxalate.

Reagents and Equipment:

• Cerium (IV) ammonium sulfate solution (to be standardized)

• Primary standard sodium oxalate (Na₂C₂O₄), dried at 110°C

• Sulfuric acid (H₂SO₄), concentrated

• Ferroin (B110374) indicator solution

• Burette, pipette, conical flask, heating apparatus

Procedure:

• Accurately weigh about 0.2 g of dried primary standard sodium oxalate and transfer it to a 250 mL conical flask.

• Add 75 mL of distilled water and 15 mL of 10% v/v sulfuric acid to dissolve the sodium oxalate.

• Heat the solution to approximately 70°C.

• Add 1-2 drops of ferroin indicator to the hot solution.

• Titrate the hot solution with the cerium (IV) ammonium sulfate solution from the burette. The endpoint is reached when the color changes from pink to a faint blue or colorless.

• Record the volume of the cerium (IV) ammonium sulfate solution used.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the normality or molarity of the cerium (IV) ammonium sulfate solution.

Method 2: Standardization with Arsenic Trioxide

This method uses arsenic trioxide as the primary standard. Due to the toxicity of arsenic compounds, appropriate safety precautions must be taken.

Reagents and Equipment:

• Cerium (IV) ammonium sulfate solution (to be standardized)

• Primary standard arsenic trioxide (As₂O₃), dried at 105°C

• Sodium hydroxide (B78521) (NaOH) solution, 1 M

• Sulfuric acid (H₂SO₄), concentrated

• Osmium tetroxide solution (catalyst), 0.01 M

• Ferroin indicator solution

• Burette, pipette, conical flask

Procedure:

• Accurately weigh about 0.2 g of dried primary standard arsenic trioxide and transfer it to a 250 mL conical flask.

• Add 15 mL of 1 M sodium hydroxide solution and warm gently to dissolve the arsenic trioxide.

• Cool the solution and add 25 mL of distilled water.

• Carefully add 20 mL of concentrated sulfuric acid and cool the mixture.

• Add 2 drops of osmium tetroxide catalyst and 1-2 drops of ferroin indicator.

• Titrate the solution with the cerium (IV) ammonium sulfate solution from the burette until the color changes from pink to a very pale blue.

• Record the volume of the cerium (IV) ammonium sulfate solution used.

• Repeat the titration at least two more times for accuracy.

• Calculate the concentration of the cerium (IV) ammonium sulfate solution.

Alternative Oxidizing Agents

While cerium (IV) ammonium sulfate is a versatile oxidizing agent, other titrants can be used in similar applications. The most common alternatives are potassium permanganate and potassium dichromate.

Oxidizing Agent	Chemical Formula	Key Advantages	Key Disadvantages
Cerium (IV) Ammonium Sulfate	(NH₄)₄Ce(SO₄)₄·2H₂O	Highly stable solutions, can be used in the presence of HCl, single electron change (Ce⁴⁺ → Ce³⁺).[1]	Higher cost compared to alternatives.
Potassium Permanganate	KMnO₄	Powerful oxidizing agent, acts as its own indicator (purple to colorless).	Solutions are less stable and can decompose in the presence of light or organic matter, cannot be used in the presence of HCl.
Potassium Dichromate	K₂Cr₂O₇	Highly stable primary standard, solutions are stable indefinitely, can be used in the presence of HCl.	Less powerful oxidizing agent than permanganate, requires an external indicator, Cr(VI) is a known carcinogen.

A study comparing these three titrants for the determination of iron (II) content found that the potassium dichromate method had the highest accuracy at 98.95%, while the cerium (IV) sulfate method had the best precision at 0.099%.

Experimental Workflow Diagrams

Caption: Workflow for Cerium (IV) Ammonium Sulfate Assay using Sodium Oxalate.

Caption: Comparison of Methods for Oxidizing Agent Assays.

References

• 1. Ricca Chemical - Ceric Sulfate [riccachemical.com]

A Comparative Guide to the Stability of Ceric Ammonium Sulfate and Potassium Permanganate Solutions

For researchers, scientists, and professionals in drug development, the choice of an oxidizing agent for volumetric analysis is critical to ensure accuracy and reproducibility. Ceric ammonium (B1175870) sulfate (B86663) and potassium permanganate (B83412) are two of the most common strong oxidizing agents used in redox titrations. However, their utility is significantly influenced by the stability of their standard solutions. This guide provides an objective comparison of their stability, supported by experimental data and detailed protocols.

Factors Influencing Solution Stability

The long-term reliability of a titrimetric method hinges on the stability of the titrant. Both ceric ammonium sulfate and potassium permanganate solutions are susceptible to degradation, but the underlying causes and the magnitude of instability differ significantly.

Potassium Permanganate (KMnO₄):

Solutions of potassium permanganate are notoriously unstable and require careful preparation to minimize decomposition.[1] Several factors contribute to this instability:

• Reaction with Water: Permanganate can be slowly reduced by water, a reaction that produces manganese dioxide (MnO₂). This process is autocatalytic, meaning the MnO₂ precipitate further accelerates the decomposition.[2][3] 4MnO₄⁻(aq) + 2H₂O(l) → 4MnO₂(s) + 3O₂(g) + 4OH⁻(aq)

• Presence of Organic Matter: Traces of organic matter, dust, or other reducing agents commonly found in distilled water or on glassware can react with permanganate, leading to the formation of MnO₂ and a decrease in the solution's concentration.[3]

• Light Exposure: The decomposition of potassium permanganate solutions is accelerated by sunlight.[3] Therefore, solutions should always be stored in dark, amber-colored bottles.

• pH: Permanganate solutions are most stable in the neutral pH range.[1] They are less stable in both acidic and alkaline conditions.[1][4]

To enhance stability, it is standard practice to heat a freshly prepared potassium permanganate solution to a boil and let it stand for 24 hours. This process oxidizes any impurities. The solution is then carefully filtered (typically through sintered glass) to remove the precipitated MnO₂ before standardization.[2][3][5]

Ceric Ammonium Sulfate (Ce(NH₄)₄(SO₄)₄·2H₂O):

In contrast, ceric ammonium sulfate solutions are renowned for their exceptional stability.[6][7]

• Acidic Medium Requirement: Ceric (Ce⁴⁺) solutions are only stable in a strong acid medium, typically sulfuric acid. The acid prevents the hydrolysis of the ceric ion and the precipitation of basic ceric salts.[6]

• Resistance to Decomposition: Unlike permanganate, ceric solutions do not react with water and are not readily decomposed by light.[8] They can be stored for extended periods without a significant change in concentration.[9]

• Chloride Ion Tolerance: A significant advantage of ceric sulfate is its ability to be used in the presence of high concentrations of hydrochloric acid, whereas permanganate is reduced by chloride ions, making it unsuitable for such applications.[9]

Quantitative Stability Comparison

The superior stability of ceric sulfate solutions is evident in long-term studies. While the stability of potassium permanganate is highly dependent on the rigor of its preparation, properly prepared ceric solutions exhibit minimal change over many months.

Reagent	Initial Normality	Normality after 10 weeks	Normality after 20 weeks	Normality after 33 weeks	% Change (33 weeks)	Storage Conditions
Ceric Sulfate Solution I	0.09493	0.09488	0.09497	0.09480	-0.14%	Stored at room temperature in dilute H₂SO₄.[9]
Ceric Sulfate Solution II	0.1043	0.1042	-	-	-0.10% (at 10 weeks)	Stored at room temperature in dilute H₂SO₄.[9]
Potassium Permanganate	Not Applicable	Not Applicable	Not Applicable	Not Applicable	Highly Variable	Stability is highly dependent on preparation method and storage; typically restandardized frequently.[1][2]

Data for Ceric Sulfate adapted from G. Frederick Smith, Ph. D., "Ceric Sulfate," 1928.[9]

Experimental Protocols

Accurate preparation and standardization are prerequisites for achieving maximum stability and ensuring reliable analytical results.

Preparation and Standardization of 0.1 N Potassium Permanganate

Principle: Potassium permanganate acts as a self-indicator. It is standardized against a primary standard, sodium oxalate (B1200264) (Na₂C₂O₄), in an acidic medium. The solution is heated to accelerate the reaction.

Protocol:

• Preparation:

  • Weigh approximately 3.2 g of potassium permanganate.[10]

  • Dissolve it in 1000 mL of purified water in a large beaker.

  • Heat the solution to a boil and keep it just below the boiling point for 1 hour.[5]

  • Cover the beaker and allow it to stand, protected from light, for at least 24 hours.

  • Filter the solution through a fine-porosity sintered glass funnel, being careful not to disturb the MnO₂ precipitate. Do not use filter paper , as it will react with the permanganate.

  • Store the filtered solution in a clean, glass-stoppered, amber-colored bottle.

• Standardization:

  • Accurately weigh about 0.3 g of primary standard sodium oxalate (previously dried at 110°C) and dissolve it in 250 mL of 1 M sulfuric acid.

  • Heat the oxalate solution to 60-70°C.[10]

  • Titrate the hot solution with the prepared potassium permanganate solution. The titrant should be added slowly with constant stirring.

  • The endpoint is reached when a faint pink color persists for at least 30 seconds.[10]

  • Calculate the normality of the KMnO₄ solution based on the mass of sodium oxalate used.

Preparation and Standardization of 0.1 N Ceric Ammonium Sulfate

Principle: Ceric ammonium sulfate is a strong oxidizing agent.[6] It is typically standardized against primary standard arsenic trioxide (As₂O₃) or ferrous ammonium sulfate. The reaction with arsenic trioxide requires a catalyst (osmic acid) and a redox indicator (ferroin).

Protocol:

• Preparation:

  • Accurately weigh about 65 g of ceric ammonium sulfate.[11]

  • In a beaker, add the salt to a mixture of 30 mL of concentrated sulfuric acid and 500 mL of water, stirring with gentle heat to aid dissolution.[6][11]

  • After cooling, filter the solution if it is turbid.

  • Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with purified water.

• Standardization (using Arsenic Trioxide):

  • Accurately weigh about 0.2 g of arsenic trioxide (previously dried at 105°C for 1 hour) and transfer it to a 500 mL conical flask.[6]

  • Add 25 mL of an 8% w/v sodium hydroxide (B78521) solution and swirl to dissolve the solid.[6]

  • Add 100 mL of water, 30 mL of 5 M sulfuric acid, and 2 drops of a suitable catalyst (e.g., 0.1% osmic acid solution).

  • Add 2-3 drops of ferroin (B110374) sulfate indicator.

  • Titrate with the prepared ceric ammonium sulfate solution until the pink color of the indicator changes to a very pale blue.[6]

  • Calculate the normality of the ceric ammonium sulfate solution.

Workflow for Stability Comparison

The following diagram illustrates a logical workflow for experimentally comparing the stability of the two oxidizing agents.

Workflow for comparing titrant stability.

Conclusion

Based on available data and established chemical principles, ceric ammonium sulfate solutions are unequivocally more stable than potassium permanganate solutions .[6][9][12]

• Potassium Permanganate should be chosen when its high oxidation potential is required and the solution can be freshly prepared or frequently restandardized. Its intense color, which serves as a self-indicator, is also an advantage. However, its instability, particularly in the presence of organic matter and chloride ions, is a significant drawback.

• Ceric Ammonium Sulfate is the preferred reagent for most applications, especially when long-term stability is crucial for routine analysis.[7] Its solutions can be prepared and stored for months with negligible change in concentration, saving considerable time and resources associated with frequent restandardization.[9] Its utility in titrations containing hydrochloric acid further broadens its applicability.[9]

For laboratories prioritizing accuracy, efficiency, and long-term reliability in redox titrimetry, ceric ammonium sulfate presents a demonstrably superior alternative to potassium permanganate.

References

• 1. Potassium Permanganate | KMnO4 | CID 516875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. homework - Explain the difference in stability of permanganate ions in acidic/ alkaline solutions? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. pharmaguddu.com [pharmaguddu.com]
• 6. Preparation and standardization of Ceric ammonium sulfate standard solution [pharmacyinfoline.com]
• 7. Cerium Ammonium Sulphate Online | Cerium Ammonium Sulphate Manufacturer and Suppliers [scimplify.com]
• 8. The stability of ceric ammonium sulfate in dilute sulfuric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. info.gfschemicals.com [info.gfschemicals.com]
• 10. 182.160.97.198:8080 [182.160.97.198:8080]
• 11. Preparation and Standardization of 0.1 M Ceric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 12. Ricca Chemical - Ceric Sulfate [riccachemical.com]

A Comparative Review of Cerium (IV) Ammonium Sulfate in Analytical and Synthetic Chemistry

Cerium (IV) ammonium (B1175870) sulfate (B86663), also known as ceric ammonium sulfate (CAS), is a powerful oxidizing agent with diverse applications in analytical and synthetic chemistry. Its versatility stems from the high oxidizing potential of the Ce(IV)/Ce(III) redox couple. This guide provides a comparative analysis of cerium (IV) ammonium sulfate against other common reagents and methodologies, supported by experimental data and detailed protocols. This information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in experimental design.

I. Volumetric Analysis: A Potent Titrant

Cerium (IV) sulfate is a versatile oxidizing agent in redox titrimetry, offering distinct advantages over traditional titrants like potassium permanganate (B83412) and potassium dichromate.[1] One key benefit is its stability.[1] Furthermore, the colorless nature of its reduced form (Ce³⁺) avoids interference with visual indicators.[1] Cerium (IV) solutions can also be used in the presence of high concentrations of hydrochloric acid, a condition unsuitable for potassium permanganate.[1]

Cerium (IV) ammonium sulfate has been successfully employed in the quantitative determination of various pharmaceutical compounds. The following tables summarize its performance in comparison to other methods for specific drug substances.

Table 1: Comparative Analysis of Dihydroartemisinin (DHA) [2]

Method	Analyte Range	Remarks
Titrimetry with Cerium (IV) Ammonium Sulfate (Method A - Direct)	2-20 mg/ml	Direct titration of in-situ generated H₂O₂ with CAS using ferroin (B110374) indicator.
Titrimetry with Cerium (IV) Ammonium Sulfate (Method B - Back Titration)	1-15 mg/ml	Oxidation with excess CAS followed by back titration with ferrous ammonium sulfate.
Spectrophotometry with Cerium (IV) Ammonium Sulfate	1.0-10 µg/ml	Oxidation by CAS in the presence of ferroin indicator, forming a chromogen measured at 510nm.

Table 2: Comparative Analysis of Lansoprazole (B1674482) (LPZ) [3][4]

Method	Reagents	Linear Range (µg/mL)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
Spectrophotometry (Method A)	Cerium (IV) Ammonium Sulfate, Methyl Orange	0.5-7.0	3.0 x 10⁴	0.08	0.25
Spectrophotometry (Method B)	Cerium (IV) Ammonium Sulfate, Indigo (B80030) Carmine	0.25-3.0	4.4 x 10⁴	0.09	0.27

Table 3: Comparative Analysis of Ethionamide (ETM) [5]

| Method | Analyte Range | Stoichiometry (ETM:Ce(IV)) | Limit of Detection (LOD) (µg/mL) | Limit of Quantitation (LOQ) (µg/mL) | | :--- | :--- | :--- | :--- | :--- | :--- | | Titrimetry with Cerium (IV) Sulfate | 1.0-8.0 mg | 1:2 | - | - | | Spectrophotometry with Cerium (IV) Sulfate and o-dianisidine | 0.5-5.0 µg/mL | - | 0.013 | 0.043 |

Table 4: Comparative Analysis of Iron (II) in Tablets [6]

Method	Key Features
Redox Titration with Cerium (IV) Ammonium Sulfate	Simple and less time-consuming direct titration.
Spectrophotometry with 1,10-phenanthroline	Found to give more accurate results in this comparative study.
Potentiometric Titration with Potassium Dichromate	An alternative analytical method for comparison.

II. Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are protocols for the key analytical methods cited above.

• Sample Preparation: Accurately measure aliquots of the standard DHA solution (containing 5-20 mg of DHA) and transfer to a 100 ml titration flask.

• Acidification: Add 5 ml of 2N sulfuric acid to the flask.

• Oxidation: Add 10 ml of 0.05N Ceric Ammonium Sulfate solution using a pipette. Mix well and let the mixture stand for 15 minutes.

• Titration: Add 2 drops of ferroin indicator and titrate the unreacted cerium (IV) ammonium sulfate against a standard solution of ferrous ammonium sulfate until the first permanent red color appears.

• Calculation: The concentration of DHA is calculated from the amount of cerium (IV) ammonium sulfate that reacted.

• Reaction Setup: To a series of 10 ml volumetric flasks, add aliquots of standard LPZ solution to cover the range of 0.5-7.0 µg/mL.

• Oxidation: Add a known excess of cerium (IV) ammonium sulfate solution in an acidic medium to each flask.

• Color Development: Add a fixed amount of methyl orange solution.

• Measurement: Measure the absorbance of the resulting solution at 520 nm. The amount of CAS reacted corresponds to the amount of LPZ.

• Titrant Preparation: Fill a burette with 0.1 N Ceric Ammonium Sulfate solution.

• Sample Preparation: Pipette 25 cm³ of the iron tablet sample solution into a conical flask.

• Acidification: Add 25 cm³ of dilute sulfuric acid.

• Indication: Add 2-3 drops of ferroin indicator.

• Titration: Titrate the solution with the ceric ammonium sulfate solution until the red color disappears.

III. Application in Organic Synthesis

Cerium (IV) reagents, particularly cerium (IV) ammonium nitrate (B79036) (CAN), are widely used as single-electron oxidants in organic synthesis.[7][8] They are effective for various transformations, including the oxidation of benzylic alcohols and functional group transformations.[8] The chemistry of Ce(IV) oxidants is often dominated by the formation of radical and radical cation intermediates.[7]

Key Advantages in Synthesis: [7]

• Inexpensive and stable reagents.

• Mild and straightforward reaction protocols.

• Applicable to large-scale synthesis.

IV. Role in Chemical Oxygen Demand (COD) Analysis

While the dichromate reflux method is the preferred standard for COD determination due to its superior oxidizing ability for a wide range of samples, other oxidizing agents like ceric sulfate have also been considered.[9][10] The dichromate method typically achieves 95-100% oxidation of most organic compounds.[9]

Comparison with Potassium Dichromate for COD:

• Potassium Dichromate: The standard and most widely used oxidant for COD analysis. It is effective for a broad range of organic compounds.[9][10][11]

• Cerium (IV) Sulfate: While a powerful oxidant, its application in standard COD methods is less common than potassium dichromate.

V. Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the described analytical procedures.

Caption: Workflow for direct titration using Cerium (IV) Ammonium Sulfate.

Caption: Workflow for back titration using Cerium (IV) Ammonium Sulfate.

Caption: Workflow for spectrophotometric analysis using Cerium (IV) Ammonium Sulfate.

References

• 1. Ricca Chemical - Ceric Sulfate [riccachemical.com]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Use of ceric ammonium sulphate and two dyes, methyl orange and indigo carmine, in the determination of lansoprazole in pharmaceuticals | Semantic Scholar [semanticscholar.org]
• 4. Use of ceric ammonium sulphate and two dyes, methyl orange and indigo carmine, in the determination of lansoprazole in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of Cerium (IV) as an Oxidimetric Agent for the Determination of Ethionamide in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jetir.org [jetir.org]
• 7. preserve.lehigh.edu [preserve.lehigh.edu]
• 8. researchgate.net [researchgate.net]
• 9. CHEMICAL OXYGEN DEMAND [oasisenviro.co.uk]
• 10. scribd.com [scribd.com]
• 11. blog.hannainst.com [blog.hannainst.com]

Safety & Regulatory Compliance

Proper Disposal of Cerium (IV) Ammonium Sulfate: A Comprehensive Guide for Laboratory Professionals

For immediate safety and logistical planning, this guide provides essential procedures for the proper disposal of Cerium (IV) ammonium (B1175870) sulfate (B86663). Adherence to these protocols is critical for ensuring laboratory safety and environmental compliance.

Cerium (IV) ammonium sulfate, a strong oxidizing agent, requires careful handling and disposal to mitigate risks to personnel and the environment. This document outlines the necessary steps for its safe management, from personal protective equipment (PPE) to the final disposal of waste streams.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all relevant safety measures are in place.

Personal Protective Equipment (PPE):

A comprehensive list of required PPE is detailed in the table below. Always inspect gloves and other equipment for integrity before use.[1]

PPE Category	Specific Requirements
Eye Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles. A face shield may be necessary for splash hazards.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene). Inspect for tears or holes before use. Use proper glove removal technique to avoid skin contact.
Body Protection	Lab coat, apron, or other protective clothing to prevent skin contact.
Respiratory	For nuisance exposures or when dusts are generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 or P100).

Chemical Incompatibilities:

Cerium (IV) ammonium sulfate is incompatible with strong bases and strong oxidizing agents.[2] Avoid mixing with these substances to prevent hazardous reactions.

Disposal Procedures for Cerium (IV) Ammonium Sulfate

Disposal of Cerium (IV) ammonium sulfate and its contaminated materials must be handled as hazardous waste. Do not discharge into drains or the environment.[3]

Disposal of Solid Cerium (IV) Ammonium Sulfate Waste

• Collection: Carefully sweep up or vacuum solid Cerium (IV) ammonium sulfate, avoiding dust generation.[2][4]

• Containerization: Place the collected solid waste into a suitable, clearly labeled, and sealed container for hazardous waste.

• Storage: Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials.

• Professional Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.[1]

Disposal of Aqueous Cerium (IV) Ammonium Sulfate Solutions

Aqueous solutions containing Cerium (IV) ammonium sulfate are acidic and contain a heavy metal, necessitating treatment before final disposal.[1]

Experimental Protocol: Neutralization and Precipitation

This protocol is designed for the treatment of aqueous waste containing Cerium (IV) ammonium sulfate in a laboratory setting.

Materials:

• Aqueous waste containing Cerium (IV) ammonium sulfate

• Sodium carbonate (Na₂CO₃) or calcium hydroxide (B78521) (Ca(OH)₂) solution (1 M)

• pH meter or pH indicator strips

• Stir plate and stir bar

• Beaker or appropriate reaction vessel

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Collection vessel for filtrate

• Labeled hazardous waste containers for solid precipitate and filtrate

Procedure:

• Dilution and Neutralization:

  • In a well-ventilated fume hood, place the beaker containing the aqueous cerium waste on a stir plate.

  • Slowly add the sodium carbonate or calcium hydroxide solution while stirring continuously. The solution is acidic and will generate heat upon neutralization.[1]

  • Monitor the pH of the solution. Continue adding the basic solution until the pH is between 6.0 and 8.0.

• Precipitation:

  • As the pH increases, cerium hydroxide or cerium carbonate, which are insoluble, will precipitate out of the solution.

• Separation:

  • Once the precipitation is complete and the pH is stable, turn off the stirrer and allow the precipitate to settle.

  • Separate the solid precipitate from the liquid by filtration.

• Waste Management:

  • Solid Waste: The collected precipitate (containing cerium) should be placed in a labeled hazardous waste container for heavy metals.

  • Liquid Waste (Filtrate): The remaining liquid (filtrate) should also be collected in a separate, labeled hazardous waste container. While the heavy metal has been largely removed, it may still contain residual contaminants and should be disposed of as hazardous waste.

• Final Disposal:

  • Arrange for the disposal of both the solid and liquid hazardous waste through a licensed professional waste disposal service.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Cerium (IV) ammonium sulfate.

Caption: Disposal workflow for Cerium (IV) ammonium sulfate.

By following these procedures, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of Cerium (IV) ammonium sulfate, fostering a culture of safety and compliance within the scientific community.

References

• 1. carlroth.com [carlroth.com]
• 2. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 3. How do you deal with heavy metal waste [netsolwater.com]
• 4. ameslab.gov [ameslab.gov]

Personal protective equipment for handling Cerium (IV) ammonium sulfate

This guide provides immediate safety, handling, and disposal protocols for Cerium (IV) ammonium (B1175870) sulfate (B86663), tailored for research, scientific, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Cerium (IV) ammonium sulfate is a strong oxidizing agent that can cause skin, eye, and respiratory irritation.[1][2][3] It may also be harmful if swallowed and can form combustible dust concentrations in the air.[2][4] The toxicological properties of this material have not been fully investigated.[1][3] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]	To protect against dust particles and potential splashes which can cause serious eye irritation or damage.[2][4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat or long-sleeved clothing.[1]	To prevent skin irritation and burns upon contact.[2][4]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is required when dust is generated or if ventilation is inadequate.[1][5] A P1 filter type is recommended.	To prevent inhalation of dust, which can cause respiratory tract irritation.[1][2][3]

Chemical and Physical Properties

A summary of key quantitative data for Cerium (IV) ammonium sulfate is provided below.

Property	Value
Appearance	Orange-yellow solid[1]
Melting Point	130 °C (266 °F)[5]
pH	1.2 (100 g/L aqueous solution)[5]
Occupational Exposure Limits	No established limits by ACGIH, NIOSH, or OSHA.[1][5]
Incompatibilities	Strong bases, strong oxidizing agents, strong acids, and combustible materials.[1][2][4]

Standard Operating Procedures

Handling and Storage:

• Ventilation: Always handle Cerium (IV) ammonium sulfate in a well-ventilated area, preferably within a chemical fume hood, to keep airborne concentrations low.[1][2]

• Minimize Dust: Take precautions to minimize dust generation and accumulation during handling.[1][2]

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling and before eating, drinking, or smoking.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

• Container Management: Keep the container tightly closed when not in use.[1][2]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

• Emergency Equipment: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5]

Disposal Plan:

• Waste Classification: Unused Cerium (IV) ammonium sulfate and its containers should be treated as hazardous waste.

• Containerization: Do not mix with other waste. Keep the chemical in its original container for disposal.

• Regulatory Compliance: All disposal activities must be conducted in accordance with federal, state, and local environmental regulations. Consult with your institution's environmental health and safety (EHS) department or a licensed professional waste disposal service.

• Drainage: Never dispose of Cerium (IV) ammonium sulfate down the drain.[6][7]

Emergency and Spill Response Protocol

Immediate and decisive action is required in the event of a spill. The following workflow outlines the necessary steps.

Caption: Workflow for Cerium (IV) Ammonium Sulfate Spill Response.

Detailed Spill Response Steps:

• Minor Spills:

  • Alert personnel in the immediate vicinity.

  • Wear the appropriate PPE as detailed in Section 1.[8]

  • Contain the spill using a dry, inert absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust. [8]

  • Carefully sweep or vacuum the contained material and place it into a clearly labeled, sealed container for hazardous waste disposal.[1][8]

  • Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

  • Report the incident to your supervisor and EHS department.

• Major Spills:

  • Immediately evacuate the area and alert all personnel.[8]

  • If safe to do so, close the doors to the affected area to contain any dust.

  • Activate the nearest fire alarm if there is a risk of fire or if the spill is substantial.

  • Contact your institution's EHS or emergency response team immediately.[8]

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so. Await the arrival of professional responders.[8]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. uwwapps.uww.edu [uwwapps.uww.edu]
• 4. "cerium (IV) ammonium sulfate*" Search Result > Chemical Safety in Schools " [ecmjsp.education.nsw.gov.au]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. carlroth.com [carlroth.com]
• 8. sdfine.com [sdfine.com]